Angeli's salt

• CAS: 13826-64-7

Core Science & Biosynthesis

what is the mechanism of Angeli's salt decomposition

An In-Depth Technical Guide to the Decomposition Mechanism of Angeli's Salt (Na₂N₂O₃)

Executive Summary

Angeli's salt (AS, sodium trioxodinitrate) is a pivotal research tool, valued for its capacity to generate nitroxyl (HNO), a redox sibling of nitric oxide (NO) with a distinct and significant pharmacological profile. Understanding the precise mechanism of its decomposition is critical for researchers in chemistry, biology, and drug development to control the generation of specific reactive nitrogen species and accurately interpret experimental outcomes. This guide provides a comprehensive examination of the pH-dependent decomposition pathways of Angeli's salt, the kinetics of these reactions, the subsequent chemistry of its products, and validated experimental protocols for studying its behavior. At physiological pH (4-8), AS undergoes a first-order decomposition initiated by protonation to reliably produce equimolar amounts of HNO and nitrite.[1][2] This pathway shifts dramatically under acidic conditions (pH < 4) to yield nitric oxide (NO), while in alkaline environments (pH > 8), the salt exhibits greater stability.[3][4][5] The reactivity of the released HNO with biological targets such as thiols and metalloproteins underpins its therapeutic potential in areas like cardiovascular disease.[2][6][7] This document serves as an authoritative resource, synthesizing foundational knowledge with practical methodologies to empower researchers to effectively harness the unique chemistry of Angeli's salt.

Introduction: The Significance of Angeli's Salt as a Nitroxyl Donor

Nitric oxide (NO) is a well-established signaling molecule with integral roles in physiological and pathological processes. Its one-electron reduced and protonated form, nitroxyl (HNO), has emerged as a distinct chemical entity with its own unique and therapeutically promising biological profile.[2][7] Unlike NO, HNO exhibits potent positive inotropic and lusitropic effects and has shown potential for treating heart failure.[1] The inherent reactivity and short lifetime of HNO, which rapidly dimerizes to form nitrous oxide (N₂O), necessitates the use of donor compounds for its study and application.[6][8]

Among the available donors, Angeli's salt (Na₂N₂O₃) is the most widely used due to its commercial availability, water solubility, and, most importantly, its well-characterized, pH-dependent decomposition that reliably produces HNO under physiological conditions.[3][9] The salt's ability to generate different reactive nitrogen species simply by altering the pH makes it an invaluable tool for comparative studies dissecting the distinct biological pathways of HNO and NO.[5] A thorough understanding of its decomposition is therefore not merely an academic exercise but a prerequisite for designing robust experiments and developing novel HNO-based therapeutics.

The Core Mechanism: A Tale of Three pH Regimes

The decomposition of Angeli's salt is not a single reaction but a set of pathways dictated almost entirely by the proton concentration of the medium. This pH dependency is the key to its utility as a specific donor molecule.

Physiological pH (4-8): The Primary Pathway to Nitroxyl (HNO)

In the pH range most relevant to biological systems, Angeli's salt decomposes via a well-established, first-order process to yield nitroxyl (HNO) and nitrite (NO₂⁻).[2][3] The mechanism involves three key steps:

• Protonation: The stable dianion, N₂O₃²⁻, is first protonated to form the monoanion, HN₂O₃⁻.[1][2]

• Tautomerization: The monoanion undergoes tautomerization to a more unstable isomer.

• Heterolytic Cleavage: This isomer rapidly undergoes heterolytic cleavage of the N-N bond to release the products.[2]

This reaction is the cornerstone of AS's use as an HNO donor in biological research. Nitrogen-15 labeling studies have confirmed that the HNO molecule originates from the nitroso group, while the nitrite is formed from the nitro group of the parent molecule.[2]

Caption: Angeli's salt decomposition pathway at physiological pH.

Acidic Conditions (pH < 4): A Mechanistic Shift to Nitric Oxide (NO)

As the pH drops below 4, the decomposition pathway of Angeli's salt changes dramatically. It ceases to be an HNO donor and instead produces nitric oxide (NO) as the primary nitrogen-containing product.[3][4][5] The decomposition becomes nearly instantaneous at pH 5. This shift is attributed to a different reaction mechanism, possibly involving the diprotonated species H₂N₂O₃ or a reaction catalyzed by nitrous acid (HNO₂), which can be formed from the nitrite product under acidic conditions.[3][4] This property allows researchers to use AS as a pH-dependent switch to compare the biological effects of HNO and NO from the same parent compound.

Caption: Angeli's salt decomposition pathway in acidic conditions.

Alkaline Conditions (pH > 8): Enhanced Stability and Alternative Reactions

In alkaline solutions, the rate of Angeli's salt decomposition significantly decreases.[3] This is because the initial, rate-limiting protonation step is disfavored at high pH. This enhanced stability allows for the preparation and short-term storage of AS stock solutions in dilute alkali (e.g., 0.01 M NaOH) at -20°C.[3] However, under strongly alkaline conditions (pH > 10) and in the presence of oxygen, AS decomposition can lead to the formation of peroxynitrite (ONOO⁻), a potent and highly reactive oxidant.[5][10][11]

Kinetics and Influencing Factors

The rate of Angeli's salt decomposition is crucial for determining the flux of HNO generation in an experimental system.

Parameter	Value / Condition	Source
Reaction Order	First-order (between pH 4-8)	[2][3]
Half-life (t₁/₂) at pH 7.4, 37°C	~2.3 minutes
Rate Constant (k) at 25°C	~6.8 x 10⁻⁴ s⁻¹	[3][8]
UV Absorbance (λₘₐₓ)	248 nm (N₂O₃²⁻) / 237 nm (HN₂O₃⁻)	[3][12]

Several factors can influence this rate:

• pH: As detailed above, pH is the dominant factor. The decomposition is fastest around pH 5 and slows dramatically above pH 8.[5]

• Temperature: The reaction rate increases with temperature, as expected. The half-life of ~2.3 minutes is specific to physiological temperature (37°C).

• Nitrite Concentration: As nitrite is a product of the primary decomposition, high initial concentrations of nitrite can inhibit the reaction by favoring the reverse equilibrium, slowing the net rate of HNO production.[13][14]

• Oxygen: While the primary decomposition to HNO and nitrite is not oxygen-dependent, the subsequent reactions of HNO are heavily influenced by the presence of O₂.[1][13] Some reports suggest the overall decomposition rate of HNO donors can increase in aerated solutions due to oxygen-dependent side reactions.[15]

Secondary Reactions: The Fate of Nitroxyl

The generation of HNO from Angeli's salt is only the first step. The subsequent reactions of this highly reactive species are what determine its ultimate biological and chemical effects.

• Dimerization and Dehydration: In the absence of other reactants, HNO rapidly reacts with itself (dimerizes) in a diffusion-controlled reaction (k ≈ 8 × 10⁶ M⁻¹s⁻¹) to form hyponitrous acid (H₂N₂O₂). This intermediate then dehydrates to produce the relatively inert gas nitrous oxide (N₂O) and water.[6][8][16] This rapid self-reaction means that sustained biological effects require a continuous supply from a donor like AS.

• Reaction with Oxygen: HNO reacts with molecular oxygen (O₂) to form a potent oxidant.[1] While this product has reactivity similar to peroxynitrite (ONOO⁻), studies suggest it has a distinct chemical profile.[1] This reaction competes with dimerization and is a critical pathway in aerobic biological systems.

• Reaction with Thiols and Nucleophiles: HNO is a potent electrophile and readily reacts with soft nucleophiles, with thiols being a primary biological target.[2][6] It reacts with cysteine residues in proteins to form N-hydroxysulfenamides, which can lead to disulfide formation. This modification of protein thiols is believed to mediate many of the observed biological effects of HNO.[6][17]

• Reaction with Heme Proteins: HNO avidly reacts with transition metals, particularly the iron in heme proteins. A key reaction is the reductive nitrosylation of ferric (Fe³⁺) heme proteins, such as metmyoglobin (metMb), to form the ferrous-nitrosyl (Fe²⁺-NO) complex.[6][12] This reaction is not only biologically significant but also forms the basis of the most common assay for HNO detection.

Caption: Key secondary reaction pathways of nitroxyl (HNO).

Experimental Methodologies for Studying Decomposition

To validate the use of Angeli's salt and quantify its decomposition products, specific and reliable experimental protocols are essential.

Protocol: Monitoring AS Decomposition by UV-Vis Spectrophotometry

This method directly measures the disappearance of the Angeli's salt anion over time.

• Objective: To determine the kinetic rate of AS decomposition under specific buffer conditions (pH, temperature).

• Principle: The monoanion of Angeli's salt (HN₂O₃⁻) has a strong UV absorbance at 237 nm.[3][12] Its decomposition can be followed by monitoring the decrease in absorbance at this wavelength.

• Methodology:

  • Prepare a fresh stock solution of Angeli's salt (~10 mM) in ice-cold 0.01 M NaOH. Determine its precise concentration by measuring the absorbance at 237 nm (ε = 6100 M⁻¹cm⁻¹).[12]

  • Equilibrate the desired reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4) to the target temperature (e.g., 37°C) in a quartz cuvette inside a temperature-controlled spectrophotometer.

  • Initiate the reaction by injecting a small aliquot of the AS stock solution into the cuvette to achieve the desired final concentration (e.g., 50-100 μM).

  • Immediately begin recording the absorbance at 237 nm at regular intervals (e.g., every 15 seconds) for at least 5-7 half-lives (~15-20 minutes).

  • Plot the natural logarithm of the absorbance (ln(A)) versus time. The slope of the resulting straight line is equal to the negative of the first-order rate constant (-k). The half-life can be calculated as t₁/₂ = 0.693 / k.

Protocol: Detection of HNO via the Metmyoglobin Assay

This is the most widely accepted method for confirming and quantifying HNO release.

• Objective: To detect the formation of HNO from AS decomposition.

• Principle: HNO specifically reacts with ferric metmyoglobin (metMb, Fe³⁺), which is brown, to produce the bright red ferrous nitrosylmyoglobin (MbNO, Fe²⁺-NO). This conversion can be monitored by the distinct spectral shift in the visible region.

• Methodology:

  • Prepare a solution of equine heart metmyoglobin (~20 μM) in the desired reaction buffer (e.g., pH 7.4 phosphate buffer) at 37°C.

  • Record a baseline absorbance spectrum of the metMb solution from 400-700 nm. Note the characteristic peaks.

  • Initiate the reaction by adding a known concentration of Angeli's salt (e.g., 100 μM).

  • After a set incubation period (e.g., 10-15 minutes to allow for complete decomposition), record a new absorbance spectrum.

  • Observe the disappearance of the metMb peak and the appearance of the characteristic sharp peak of MbNO at ~423 nm and other peaks around 545 and 575 nm.

  • (Optional) To confirm the product is HNO, run a parallel experiment where a known HNO scavenger, such as L-cysteine, is added to the metMb solution before the Angeli's salt. The formation of the MbNO signal should be significantly attenuated.[7]

Caption: Experimental workflow for HNO detection using metmyoglobin.

Conclusion and Implications

The decomposition of Angeli's salt is a nuanced, pH-governed process that provides researchers with a powerful tool for the controlled generation of nitroxyl. The reliable, first-order release of HNO at physiological pH has been fundamental to elucidating the distinct biological signaling pathways of this reactive nitrogen species, differentiating it from its well-studied counterpart, nitric oxide. For professionals in drug development, this mechanistic clarity is paramount. It enables the use of Angeli's salt as a benchmark for evaluating novel HNO-donor candidates and for probing the therapeutic potential of HNO in preclinical models of cardiovascular and other diseases. The ability to switch production from HNO to NO by simply lowering the pH further enhances its value in comparative pharmacology. Ultimately, a deep, mechanistic understanding of Angeli's salt decomposition ensures its continued and effective use at the forefront of nitrogen oxide research.

References

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• S. I. Liochev, I. Fridovich. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. Available at: [Link]

• J. D. Cline, J. P. Toscano. (2016). Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation. Accounts of Chemical Research. Available at: [Link]

• J. C. Irvine, J. L. Favaloro, R. E. Widdop, B. K. Kemp-Harper. (2008). Nitroxyl Anion Donor, Angeli's Salt, Does Not Develop Tolerance in Rat Isolated Aortae. Hypertension, 51(5), 1339-1345. Available at: [Link]

• K. M. Miranda. (2005). Nitroxyl (HNO): A Reduced Form of Nitric Oxide with Distinct Chemical, Pharmacological, and Therapeutic Properties. Biochimica et Biophysica Acta (BBA) - Bioenergetics. Available at: [Link]

• C. Amatore, S. Arbault, et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903. Available at: [Link]

• J. D. Cline, J. P. Toscano. (2016). Recent advances in the chemical biology of nitroxyl (HNO) detection and generation. PubMed. Available at: [Link]

• C. Amatore, S. Arbault, et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar. Available at: [Link]

• K. M. Miranda, M. G. Espey, et al. (2011). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637-1648. Available at: [Link]

• M. Dux, C. Will, et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(5), 2330. Available at: [Link]

• M. N. Hughes, P. E. Wimbledon. (1976). The chemistry of trioxodinitrates. Part I. Decomposition of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. Available at: [Link]

• R. P. Patel, et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 18(3), 179-189. Available at: [Link]

• S. I. Liochev, I. Fridovich. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. ResearchGate. Available at: [Link]

• D. Basudhar, G. Bharadwaj, D. J. Salmon, K. M. Miranda. (2016). HNO Donors: Angeli's Salt and Related Diazeniumdiolates. ScienceDirect. Available at: [Link]

• M. N. Feelisch, et al. (2002). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 99(25), 16455-16460. Available at: [Link]

• J. C. Irvine, et al. (2021). Cardioprotective Actions Of Nitroxyl Donor Angeli's Salt Are Preserved In The Diabetic Heart And Vasculature In The Face Of Nitric Oxide Resistance. Circulation Research, 129(Suppl_1), AP405. Available at: [Link]

• M. Rostkowski, R. Smulik, K. Dębowska, A. Sikora. (2021). Kinetics of Azanone (HNO) Reactions with Thiols: Effect of pH. Cell Biochemistry and Biophysics, 79(4), 739-750. Available at: [Link]

• D. A. Wink, M. N. Feelisch, et al. (2003). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. Available at: [Link]

• C. M. Gallego, A. Mazzeo, et al. (2021). Azanone (HNO): generation, stabilization and detection. Chemical Science, 12(30), 10146-10179. Available at: [Link]

• R. P. Patel, et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. PubMed. Available at: [Link]

• R. P. Patel, et al. (2011). Angeli's Salt Counteracts the Vasoactive Effects of Elevated Plasma Hemoglobin. Circulation, 123(1), 107-116. Available at: [Link]

• O. V. Kosmachevskaya, et al. (2021). Effect of Angeli's salt on heme group destruction (A) and formation of... ResearchGate. Available at: [Link]

• R. P. Patel, et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. ResearchGate. Available at: [Link]

• M. Dux, C. Will, et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. PubMed Central. Available at: [Link]

• M. Dux, C. Will, et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents. MDPI. Available at: [Link]

• C. Amatore, S. Arbault, et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. Available at: [Link]

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Angeli's Salt as a Source of Nitroxyl (HNO): A Technical Guide for Researchers

Introduction: The Unique Role of Nitroxyl in Redox Biology

In the landscape of reactive nitrogen species (RNS), nitroxyl (HNO) has emerged as a molecule with a distinct and compelling pharmacological profile, setting it apart from its well-studied redox sibling, nitric oxide (NO).[1][2] While both are simple diatomic molecules, their differing electronic structures bestow upon them unique chemical reactivities and, consequently, disparate biological effects.[1][3] HNO has demonstrated significant therapeutic potential, particularly in the cardiovascular realm, where it exhibits positive inotropic and lusitropic effects, making it a promising candidate for the treatment of heart failure.[2][4]

The inherent reactivity and rapid dimerization of pure HNO necessitate the use of donor compounds for its controlled generation in experimental settings.[4] Among the available donors, Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is one of the most convenient, well-characterized, and widely utilized sources of HNO for both in vitro and in vivo research. This guide provides a comprehensive technical overview of Angeli's salt, from its fundamental chemical properties and mechanism of HNO release to practical experimental protocols and its application in elucidating HNO-mediated signaling pathways.

Physicochemical Properties and Decomposition Kinetics

Angeli's salt is an inorganic compound first synthesized by Angelo Angeli in 1896.[5] It is a crystalline solid that is relatively stable when stored under appropriate conditions but readily decomposes in aqueous solutions, particularly at physiological pH, to release HNO.

Property	Value	Source(s)
Chemical Formula	Na₂N₂O₃	[6]
Molecular Weight	121.99 g/mol
CAS Number	13826-64-7
Synonyms	Sodium α-oxyhyponitrite, Disodium diazen-1-ium-1,2,2-triolate	[6]
UV Absorbance (λmax)	248 nm (in alkaline solution)	[5]
Solubility	Soluble in alkaline aqueous solutions (e.g., 0.01 M NaOH)	[6]
Half-life (t½)	~2.3 minutes (in 0.1 M phosphate buffer, pH 7.4, at 37°C)	[6]
Decomposition Products	HNO and Nitrite (NO₂⁻) (at pH 4-8)	[5]

The decomposition of Angeli's salt is a pH-dependent, first-order process.[6] In the pH range of 4 to 8, it reliably produces one equivalent of HNO and one equivalent of nitrite (NO₂⁻).[5] This is a critical consideration for experimental design, as nitrite itself can have biological effects. Below pH 4, the decomposition pathway shifts to primarily generate nitric oxide (NO), making pH control paramount for studying HNO-specific effects.[5][7]

Mechanism of HNO Release

The generation of HNO from Angeli's salt is not a simple dissociation but rather a multi-step process involving protonation and tautomerization.

• Protonation: The process begins with the protonation of the trioxodinitrate dianion (N₂O₃²⁻) to form the monoanion, HN₂O₃⁻.

• Tautomerization: This is followed by a rate-limiting tautomerization step.

• Heterolytic Cleavage: The resulting isomer undergoes heterolytic cleavage of the nitrogen-nitrogen bond to yield the final products: nitroxyl (HNO) and nitrite (NO₂⁻).[5]

This mechanism underscores the necessity of a proton source for the decomposition to proceed, explaining the salt's stability in alkaline solutions and its accelerated decomposition at neutral or acidic pH.

Caption: Decomposition pathway of Angeli's salt to HNO and nitrite.

Experimental Protocols: Preparation, Handling, and Quantification

Preparation and Handling of Angeli's Salt Solutions

Due to its sensitivity to moisture and acidic conditions, proper handling of Angeli's salt is crucial for reproducible results.

Materials:

• Angeli's salt (crystalline solid)

• 0.01 M Sodium Hydroxide (NaOH), chilled

• Phosphate-buffered saline (PBS), pH 7.4, or other desired buffer

• Inert gas (e.g., argon or nitrogen) for handling the solid

Protocol for Stock Solution Preparation:

• Handling Solid: Handle solid Angeli's salt in an inert atmosphere (e.g., a glove box) to minimize exposure to air and moisture.[6]

• Weighing: Quickly weigh the desired amount of Angeli's salt.

• Dissolution: Dissolve the solid in a pre-determined volume of chilled 0.01 M NaOH to create a concentrated stock solution. Alkaline stock solutions are stable for up to 24 hours when stored at -20°C.[6]

• Quantification of Stock: The concentration of the stock solution can be verified by measuring its UV absorbance at 248 nm (ε = 8.2 x 10³ M⁻¹ cm⁻¹) in the alkaline solution.[5][7]

Initiating HNO Release:

• To initiate the experiment, add a small aliquot of the alkaline stock solution to a much larger volume of the desired experimental buffer (e.g., PBS, pH 7.4) at the desired temperature (e.g., 37°C).[6]

• The rapid change in pH will trigger the decomposition of Angeli's salt and the release of HNO. The decomposition is nearly instantaneous at pH 5.0.[6]

Quantification of HNO Release using Fluorescent Probes

Direct quantification of the transient HNO molecule is challenging. A common and effective method involves the use of reaction-based fluorescent probes. Many of these probes utilize a copper(II) complex that is reduced to copper(I) by HNO, leading to a "turn-on" fluorescence signal.[8][9]

General Protocol for HNO Detection with a Cu(II)-based Probe:

• Probe Preparation: Prepare a stock solution of the chosen fluorescent probe (e.g., Cu(II)-BODIPY or similar) in an appropriate solvent like DMSO.

• Reaction Buffer: Prepare the desired reaction buffer (e.g., 20 mM HEPES or PBS, pH 7.4).

• Incubation: Add the fluorescent probe to the reaction buffer at its optimal working concentration (typically in the low micromolar range).

• Baseline Reading: Measure the baseline fluorescence of the probe solution using a fluorometer with the appropriate excitation and emission wavelengths.

• Initiate HNO Release: Add a known concentration of Angeli's salt (from a freshly prepared alkaline stock) to the probe solution.

• Measure Fluorescence: Immediately begin recording the fluorescence intensity over time. A time-dependent increase in fluorescence indicates the production of HNO and its reaction with the probe.[8][10]

• Quantification: A calibration curve can be generated by measuring the fluorescence response to varying concentrations of Angeli's salt. The detection limit for some probes can be in the nanomolar range.[11]

Self-Validating System:

• Negative Control: Perform a parallel experiment using the vehicle for the Angeli's salt stock (0.01 M NaOH) to ensure that the vehicle itself does not cause a change in fluorescence.

• Specificity Control: Test the probe's response to other relevant reactive species, such as NO (using an NO donor like DEA/NO), nitrite, and hydrogen peroxide, to confirm its selectivity for HNO.[8]

• Scavenger Control: Pre-incubating the system with an HNO scavenger, such as L-cysteine, should significantly attenuate the fluorescence signal, confirming that the response is indeed due to HNO.

Caption: Experimental workflow for HNO quantification using a fluorescent probe.

Applications in Elucidating Signaling Pathways

Angeli's salt has been instrumental in uncovering the unique signaling pathways modulated by HNO. Unlike NO, which is a potent activator of soluble guanylate cyclase (sGC) under all conditions, HNO's interactions are more nuanced and thiophilic.

Activation of Soluble Guanylate Cyclase (sGC)

HNO can activate sGC, leading to an increase in cyclic guanosine monophosphate (cGMP), which in turn activates protein kinase G (PKG) and downstream effectors. However, this activation is complex. While NO activates sGC by binding to its ferrous (Fe²⁺) heme group, some evidence suggests HNO may preferentially interact with the oxidized, ferric (Fe³⁺) form of the enzyme.[12] Furthermore, due to HNO's high reactivity with thiols, high concentrations of Angeli's salt can lead to inhibition of sGC activity through modification of critical cysteine residues on the enzyme.[12]

Modulation of Ion Channels

A significant body of research using Angeli's salt has demonstrated that HNO is a potent modulator of various ion channels, often through direct interaction with cysteine residues.

• TRPA1 Channels: HNO activates Transient Receptor Potential Ankyrin 1 (TRPA1) channels, which are expressed on nociceptive (pain-sensing) neurons.[11] This activation is thought to occur via covalent modification of cysteine residues within the N-terminus of the channel, leading to calcium influx and the release of neuropeptides like Calcitonin Gene-Related Peptide (CGRP).[13][14]

• Potassium (K⁺) Channels: The activation of certain potassium channels, such as ATP-sensitive K⁺ (K-ATP) channels, by the HNO-sGC-cGMP pathway contributes to its vasodilatory and antinociceptive effects.[10]

Caption: Key signaling pathways modulated by HNO from Angeli's salt.

Comparison with Other HNO Donors

While Angeli's salt is a cornerstone of HNO research, other donors are available, each with its own set of properties. The choice of donor can be critical and may depend on the specific experimental requirements.

HNO Donor	Decomposition Trigger	Key Byproducts	Half-life (t½) at pH 7.4, 37°C	Key Advantages/Disadvantages
Angeli's Salt	pH-dependent (spontaneous at pH < 8)	Nitrite (NO₂⁻)	~2.3 minutes	Adv: Well-characterized, reliable HNO release. Disadv: Nitrite byproduct, short half-life.
Piloty's Acid	pH-dependent (favored at alkaline pH)	Benzenesulfinate	Slow at neutral pH	Adv: Can release HNO. Disadv: Slow release at physiological pH; can produce NO under aerobic conditions.[7]
Primary Amine Diazeniumdiolates (e.g., IPA/NO)	pH-dependent (spontaneous at pH 7.4)	Primary amine	~5 minutes	Adv: Organic-based, can be derivatized. Disadv: HNO yield is pH-sensitive near neutral.[1][4][15]
Acyloxy Nitroso Compounds	Esterase activity or spontaneous hydrolysis	Carboxylate, Nitrite	Variable	Adv: Can be designed for targeted release. Disadv: More complex synthesis.

Safety and Handling Precautions

As a laboratory chemical, Angeli's salt and its byproducts require careful handling.

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses, a lab coat, and gloves, when handling the solid or its solutions.

• Handling Solid: As noted, the crystalline solid is sensitive to air and moisture.[6] Handle in an inert atmosphere where possible. Avoid creating dust.

• Inhalation/Contact: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Byproducts: The primary byproduct, nitrite, can be toxic in high concentrations. Handle solutions with care.

• Disposal: Dispose of waste materials, including unused solutions and contaminated labware, in accordance with local, state, and federal regulations.[16][17] Do not allow large quantities to enter sewer systems.

Conclusion

Angeli's salt remains an invaluable tool for researchers investigating the biology and therapeutic potential of nitroxyl. Its well-defined decomposition kinetics and reliable production of HNO at physiological pH provide a solid foundation for experimental studies. By understanding its chemical properties, adhering to proper handling protocols, and employing robust quantification methods, scientists can effectively leverage Angeli's salt to further unravel the complex and promising roles of HNO in health and disease.

References

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The Stability of Angeli's Salt in Aqueous Solutions: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Principles and Practical Methodologies for Handling Angeli's Salt.

Introduction

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a widely utilized nitroxyl (HNO) donor in biomedical research, valued for its ability to release HNO under physiological conditions.[1][2][3] This property has made it an invaluable tool for investigating the diverse biological roles of HNO, which are distinct from its redox sibling, nitric oxide (NO).[1][4] However, the utility of Angeli's salt is intrinsically linked to its stability in aqueous solutions, which is highly dependent on various factors. A thorough understanding of its decomposition kinetics and pathways is paramount for the accurate design, execution, and interpretation of experiments. This guide provides a comprehensive overview of the stability of Angeli's salt, offering both foundational knowledge and practical protocols for its effective use.

The Chemical Biology of Angeli's Salt: A Duality of HNO and NO Donation

Angeli's salt is most recognized for its spontaneous decomposition in aqueous solutions to produce equimolar amounts of nitroxyl (HNO) and nitrite (NO₂⁻).[1][5] This decomposition is a first-order process and is notably pH-dependent.[3][6] The generally accepted mechanism for HNO release between pH 4 and 8 involves the protonation of the trioxodinitrate dianion (N₂O₃²⁻) to form the monoanion (HN₂O₃⁻), which then undergoes heterolytic cleavage of the N-N bond.[6]

However, the chemical behavior of Angeli's salt is not limited to HNO donation. Under acidic conditions (pH < 4), the decomposition pathway shifts dramatically, leading to the generation of nitric oxide (NO) as the primary nitrogen-containing product.[3][6][7] This pH-dependent duality is a critical consideration for researchers, as the biological effects of HNO and NO are often distinct and can even be opposing.

Factors Influencing the Stability of Angeli's Salt

The decomposition rate of Angeli's salt is not solely governed by pH. Several other factors can influence its stability in aqueous solutions, and a comprehensive understanding of these is essential for reproducible experimental outcomes.

pH Dependence

The stability of Angeli's salt is intricately linked to the pH of the aqueous medium. In alkaline solutions (pH > 8), the decomposition rate decreases significantly, allowing for the preparation of stock solutions with a reasonable shelf-life for short-term storage.[6] Conversely, as the pH decreases from 8 to 4, the rate of decomposition to HNO and nitrite increases.[6] Below pH 4, the decomposition pathway favoring NO production becomes dominant.[6][7]

Temperature

Temperature plays a crucial role in the decomposition kinetics of Angeli's salt. As with most chemical reactions, an increase in temperature accelerates the rate of decomposition. For instance, the rate constant for decomposition is significantly higher at 37°C compared to 25°C.[6] This necessitates careful temperature control during experiments to ensure consistent and predictable HNO release.

Presence of Nitrite

The decomposition of Angeli's salt to HNO and nitrite is a reversible process.[6][8] Consequently, the presence of excess nitrite in the solution can inhibit the forward reaction, thereby stabilizing the salt.[6][8] This is an important consideration in experimental design, as the accumulation of nitrite over the course of an experiment can alter the rate of HNO release.

Oxygen

The presence of oxygen can also influence the decomposition of Angeli's salt, although the classical view is that the primary aerobic decomposition pathway involves the release of HNO followed by its reaction with oxygen to form peroxynitrite.[8][9] Studies have shown that the rates of decomposition under 20% O₂ or 100% O₂ are equal, supporting the idea that the initial decomposition to HNO is the rate-limiting step and is independent of oxygen concentration.[8][9]

Decomposition Pathways: A Visual Guide

The pH-dependent decomposition of Angeli's salt can be visualized as two distinct pathways.

Figure 1. pH-dependent decomposition pathways of Angeli's salt.

Quantitative Data on Angeli's Salt Decomposition

Parameter	Value	Conditions	Reference
Decomposition Rate Constant (k)	6.8 x 10⁻⁴ s⁻¹	25°C, pH 4-8	[6]
Decomposition Rate Constant (k)	4-5 x 10⁻³ s⁻¹	37°C, pH 4-8	[6]
Half-life (t½)	~17 minutes	25°C, pH 4-8.6	[10]
Half-life (t½)	~2.3 minutes	37°C, pH 7.4	[3]
pKa₁ of H₂N₂O₃	~3.0	25°C	[7]
pKa₂ of HN₂O₃⁻	9.35	25°C	[7]
UV Absorbance (λmax) of N₂O₃²⁻	248 nm (ε = 8.2 x 10³ M⁻¹cm⁻¹)	-	[6]
UV Absorbance (λmax) of HN₂O₃⁻	237 nm (ε = 5.5-6.1 x 10³ M⁻¹cm⁻¹)	-	[6]

Experimental Protocols

Preparation of Angeli's Salt Stock Solutions

Rationale: Due to its instability in neutral and acidic solutions, stock solutions of Angeli's salt should be prepared in an alkaline buffer to minimize decomposition.

Protocol:

• Prepare a 0.01 M sodium hydroxide (NaOH) solution in deionized water.[11][12]

• Weigh the desired amount of solid Angeli's salt.

• Dissolve the Angeli's salt in the 0.01 M NaOH solution to the desired stock concentration (e.g., 10 mM).

• Store the stock solution on ice and use it within a few hours for best results. For short-term storage, alkaline stock solutions can be kept, but fresh preparation is always recommended.[6]

Monitoring Angeli's Salt Decomposition by UV-Vis Spectroscopy

Rationale: The decomposition of Angeli's salt can be conveniently monitored by observing the decrease in its characteristic UV absorbance over time. This method allows for the determination of the decomposition rate constant under specific experimental conditions.

Protocol:

• Set a UV-Vis spectrophotometer to the desired wavelength (248 nm for N₂O₃²⁻ or 237 nm for HN₂O₃⁻).[6]

• Prepare the desired buffer solution (e.g., phosphate-buffered saline, PBS, pH 7.4) and equilibrate it to the desired temperature in a cuvette inside the spectrophotometer.

• Initiate the reaction by adding a small volume of the Angeli's salt stock solution to the cuvette to achieve the final desired concentration.

• Immediately begin recording the absorbance at regular time intervals.

• Plot the natural logarithm of the absorbance (ln(A)) versus time. The negative of the slope of this plot will give the first-order rate constant (k) for the decomposition.

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An In-depth Technical Guide to the Byproducts of Angeli's Salt Decomposition at Physiological pH

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Nature of Angeli's Salt as a Nitroxyl Donor

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) has garnered significant interest within the scientific and pharmaceutical communities as a valuable tool for investigating the biological effects of nitroxyl (HNO).[1][2] Unlike traditional nitric oxide (NO) donors, Angeli's salt releases HNO, a species with a distinct and often contrasting pharmacological profile, particularly in the cardiovascular system.[3][4] Its potential therapeutic applications, including in the treatment of heart failure, have spurred a deeper need to understand its chemical behavior under physiological conditions.[3][5] This guide provides a comprehensive technical overview of the byproducts formed during the decomposition of Angeli's salt at physiological pH, offering insights into the reaction mechanisms and providing detailed protocols for their detection and quantification. A thorough understanding of these byproducts is critical for the accurate interpretation of experimental results and the successful development of novel HNO-based therapeutics.

The Primary Decomposition Pathway of Angeli's Salt

At physiological pH (typically 7.4), the decomposition of Angeli's salt is a spontaneous, first-order process.[6][7] The decomposition is initiated by the protonation of the trioxodinitrate dianion (N₂O₃²⁻).[5][6] While protonation can occur at an oxygen atom, theoretical and experimental evidence suggests that a less favorable but crucial protonation at one of the nitrogen atoms leads to the heterolytic cleavage of the N-N bond.[6][8][9] This cleavage event yields the two primary, equimolar byproducts: nitroxyl (HNO) and nitrite (NO₂⁻).[1][6]

The rate of decomposition is pH-dependent, being relatively stable in alkaline solutions (pH > 8) and decomposing rapidly in acidic conditions (pH < 4) to primarily yield nitric oxide (NO).[6][9][10] However, within the physiologically relevant pH range of 4 to 8, the decomposition rate is largely independent of pH.[9][11] At 37°C and pH 7.4, Angeli's salt exhibits a half-life of approximately 2.3 minutes.[7]

The Divergent Fates of Nitroxyl: Aerobic vs. Anaerobic Byproducts

The primary byproduct, HNO, is a highly reactive and transient species. Its subsequent reactions, and thus the secondary byproducts of Angeli's salt decomposition, are critically dependent on the presence of molecular oxygen and other reactive species in the local environment.

Anaerobic Decomposition Byproducts

In the absence of oxygen or other scavengers, the primary fate of HNO is rapid dimerization to form hyponitrous acid (H₂N₂O₂).[11] This intermediate is unstable and quickly dehydrates to produce nitrous oxide (N₂O), a stable and relatively inert gas, and water.[11]

Aerobic Decomposition Byproducts

Under aerobic conditions, which are more relevant to most biological experiments and physiological settings, HNO readily reacts with molecular oxygen (O₂).[5][12] This reaction produces a potent oxidizing species.[5] There has been considerable scientific debate regarding the precise identity of this oxidant. Some studies have suggested that it is peroxynitrite (ONOO⁻), a highly reactive nitrogen species (RNS) also formed from the reaction of nitric oxide (•NO) and superoxide (O₂⁻).[13][14] However, a compelling body of evidence indicates that the oxidant formed from the HNO/O₂ reaction has a distinct chemical profile from authentic peroxynitrite, suggesting it is a different, though functionally similar, reactive intermediate.[5][15] This distinction is crucial, as the biological effects of these two oxidants may differ.

Reactions with Biological Thiols

A significant pathway for HNO in biological systems is its rapid reaction with thiols, most notably glutathione (GSH), which is present in high concentrations in most cells.[3] This reaction is a key aspect of HNO's biological activity and must be considered when studying its effects in cellular or in vivo models.

Visualization of Decomposition Pathways

To clarify the relationships between the various byproducts of Angeli's salt decomposition, the following diagrams illustrate the key pathways under both anaerobic and aerobic conditions.

Caption: Decomposition pathways of Angeli's salt at physiological pH.

Experimental Protocols for Byproduct Detection

The following protocols provide step-by-step methodologies for the detection and quantification of the key byproducts of Angeli's salt decomposition. The rationale behind key steps is provided to ensure experimental integrity.

Protocol 1: Spectrophotometric Monitoring of Angeli's Salt Decomposition

This protocol allows for the real-time monitoring of Angeli's salt consumption.

• Principle: Angeli's salt has a characteristic UV absorbance maximum that diminishes as it decomposes.[5][6]

• Instrumentation: UV-Vis Spectrophotometer with temperature control.

• Reagents:

  • Angeli's salt (Na₂N₂O₃)

  • 0.01 M NaOH for stock solution

  • Phosphate-buffered saline (PBS), pH 7.4

• Procedure:

  • Prepare a fresh stock solution of Angeli's salt in ice-cold 0.01 M NaOH. The alkaline pH minimizes decomposition during preparation.[16]

  • Equilibrate the PBS buffer to 37°C in a quartz cuvette inside the spectrophotometer.

  • Initiate the reaction by adding a small aliquot of the Angeli's salt stock solution to the pre-warmed PBS to achieve the desired final concentration.

  • Immediately begin monitoring the decrease in absorbance at 250 nm over time.[5]

  • The first-order rate constant can be determined by plotting the natural logarithm of the absorbance versus time.

Protocol 2: Quantification of Nitrite using the Griess Assay

This colorimetric assay is a standard method for nitrite detection.

• Principle: The Griess reagent reacts with nitrite in an acidic solution to form a colored azo dye that can be quantified spectrophotometrically.[17]

• Instrumentation: Microplate reader or spectrophotometer.

• Reagents:

  • Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid)

  • Sodium nitrite (NaNO₂) standard solutions

  • Samples from the Angeli's salt decomposition reaction

• Procedure:

  • At various time points during the decomposition of Angeli's salt, collect aliquots of the reaction mixture.

  • To each sample and nitrite standard in a 96-well plate, add an equal volume of Griess reagent.

  • Incubate at room temperature for 15-30 minutes, protected from light.

  • Measure the absorbance at approximately 540 nm.

  • Quantify the nitrite concentration in the samples by comparing their absorbance to the standard curve generated from the sodium nitrite solutions.

Protocol 3: Detection of HNO using a Fluorescent Probe

This protocol utilizes a specific fluorescent probe to detect the transient HNO species.

• Principle: Certain fluorescent probes react selectively with HNO to produce a fluorescent product, allowing for its detection.[18] Probes based on the reaction of HNO with phosphines are particularly effective.[19]

• Instrumentation: Fluorescence spectrophotometer or microplate reader.

• Reagents:

  • A suitable HNO-selective fluorescent probe (e.g., a phosphine-based probe)

  • Angeli's salt

  • PBS, pH 7.4

• Procedure:

  • Prepare a solution of the fluorescent probe in PBS at the manufacturer's recommended concentration.

  • Add Angeli's salt to initiate HNO production.

  • Monitor the increase in fluorescence intensity at the appropriate excitation and emission wavelengths for the specific probe over time.

  • Include controls, such as the probe alone and the probe with fully decomposed Angeli's salt, to account for background fluorescence and stability.

Protocol 4: Quantification of N₂O by Gas Chromatography-Mass Spectrometry (GC-MS)

This is the gold standard for the definitive identification and quantification of N₂O.

• Principle: N₂O in the headspace of the reaction vessel is separated by gas chromatography and detected by mass spectrometry.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS) with a headspace autosampler.

• Reagents:

  • Angeli's salt

  • Degassed PBS, pH 7.4

  • Certified N₂O gas standard

• Procedure:

  • Conduct the decomposition of Angeli's salt in a sealed, gas-tight vial with a defined headspace volume.

  • After a specified reaction time, an aliquot of the headspace gas is injected into the GC-MS.

  • N₂O is separated from other gases and detected based on its characteristic mass-to-charge ratio.

  • Quantify the amount of N₂O produced by comparing the peak area to a calibration curve generated using the N₂O gas standard.

Caption: A generalized workflow for the analysis of Angeli's salt byproducts.

Summary of Byproducts and Detection Methods

The following table summarizes the primary and secondary byproducts of Angeli's salt decomposition at physiological pH and the recommended analytical techniques for their detection.

Byproduct Category	Specific Byproduct	Conditions	Recommended Detection Method(s)
Primary	Nitroxyl (HNO)	Aerobic & Anaerobic	Fluorescent Probes, Electrochemical Sensors[2][18]
Nitrite (NO₂⁻)	Aerobic & Anaerobic	Griess Assay, Ion Chromatography[17]
Secondary	Nitrous Oxide (N₂O)	Anaerobic	Gas Chromatography (GC-MS)[19]
Reactive Nitrogen Species	Aerobic	Fluorescence Assays (e.g., DHR oxidation)[5]

Conclusion: Implications for Research and Drug Development

The decomposition of Angeli's salt at physiological pH is a multifaceted process that yields a range of biologically active byproducts. While HNO and nitrite are the primary products, the subsequent fate of HNO is highly dependent on the experimental environment. For researchers and drug development professionals, it is imperative to recognize that the observed biological effects of Angeli's salt may not be solely attributable to HNO, particularly in aerobic systems where potent oxidants are formed. A comprehensive understanding and careful characterization of these byproducts, using the appropriate analytical methods, are essential for the rigorous design of experiments and the accurate interpretation of data. This knowledge is fundamental to harnessing the therapeutic potential of HNO donors while mitigating any off-target effects of their decomposition byproducts.

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• J. D. Irvine, J. L. Favaloro, B. K. Kemp-Harper, and R. E. Widdop, "Nitroxyl anion donor, Angeli's salt, does not develop tolerance in rat isolated aortae," British Journal of Pharmacology, vol. 153, no. 6, pp. 1146–1154, Mar. 2008. [Link]

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An In-depth Technical Guide on the pH-dependent HNO and NO Release from Angeli's Salt

For researchers, scientists, and drug development professionals, understanding the nuanced behavior of nitroxyl (HNO) donors is paramount for harnessing their therapeutic potential. Angeli's salt (AS), or sodium trioxodinitrate (Na₂N₂O₃), stands as a cornerstone compound in this field, valued for its ability to release HNO, a redox sibling of nitric oxide (NO), in a controlled manner.[1] This guide provides a comprehensive exploration of the pH-dependent decomposition of Angeli's salt, offering both mechanistic insights and practical, field-proven protocols to ensure experimental integrity and reproducibility.

The distinct pharmacological profiles of HNO compared to NO have spurred significant interest, particularly in cardiovascular research.[2][3] HNO donors like Angeli's salt have been instrumental in elucidating these unique biological effects.[1] Unlike NO, HNO demonstrates positive inotropic and lusitropic effects on the heart, making it a promising candidate for treating conditions like heart failure.[2][4] This guide will delve into the chemical underpinnings that allow researchers to selectively generate either HNO or NO from this single, versatile donor simply by manipulating the pH of the medium.

I. The Chemical Core: Understanding Angeli's Salt Decomposition

Angeli's salt, first synthesized in 1896, is an inorganic salt that decomposes in aqueous solution in a first-order, pH-dependent fashion.[1][5] The key to its utility lies in the protonation state of the trioxodinitrate anion (N₂O₃²⁻), which dictates the ultimate nitrogen oxide species released.

Mechanism of HNO Release (pH 4-8):

In the pH range of 4 to 8, Angeli's salt primarily decomposes to yield equimolar amounts of nitroxyl (HNO) and nitrite (NO₂⁻).[5][6] The generally accepted mechanism involves the following steps:[5]

• Protonation: The process begins with the protonation of the trioxodinitrate anion to form the monoanion, [HN₂O₃]⁻.[7] Computational studies suggest that protonation on a nitrogen atom, while less favorable than on an oxygen atom, is the crucial step leading to HNO production.[8]

• Isomerization: A rate-limiting tautomerization follows, leading to an intermediate structure.[5]

• N-N Bond Cleavage: This is followed by the heterolytic cleavage of the nitrogen-nitrogen bond, releasing singlet HNO and nitrite.[5] Isotopic labeling studies have confirmed that the HNO nitrogen originates from the nitroso group of the parent molecule.[5]

This decomposition pathway is reliable and follows first-order kinetics, making Angeli's salt a workhorse for studying HNO-specific biological effects.[1][5] It is crucial to consider that the co-release of nitrite can have its own biological activities, a factor that must be accounted for in experimental design.[5][9]

Mechanism of NO Release (pH < 4):

As the pH drops below 4, the decomposition pathway of Angeli's salt shifts dramatically.[1][5] Under these acidic conditions, it ceases to be an HNO donor and instead primarily generates nitric oxide (NO).[1][5] The proposed mechanisms for NO formation include:

• Decomposition of an unstable, di-protonated form of the parent acid (H₂N₂O₃).[5]

• Subsequent reactions involving nitrous acid (HNO₂), which is formed from the nitrite byproduct in acidic conditions.[5][7]

This pH-triggered switch from an HNO to an NO donor is a powerful feature, allowing for comparative studies of these two related but distinct signaling molecules using a single parent compound.[1]

Stability in Alkaline Conditions (pH > 8):

Above pH 8, the rate of decomposition of Angeli's salt decreases significantly.[5] This enhanced stability is due to the predominance of the fully deprotonated N₂O₃²⁻ anion, which is more resistant to the initial protonation step required for decomposition.[10] This property is exploited for the preparation of stable stock solutions for experimental use.[5][11]

Visualizing the Decomposition Pathways

The following diagram illustrates the pH-dependent decomposition of Angeli's Salt, highlighting the distinct pathways for HNO and NO generation.

Caption: pH-dependent release of HNO and NO from Angeli's salt.

II. Field-Proven Methodologies: From Benchtop to Data

The integrity of any research involving Angeli's salt hinges on proper handling, preparation, and analysis. The following protocols are designed to be self-validating, ensuring accuracy and reproducibility.

A. Preparation and Handling of Angeli's Salt Stock Solutions

Expertise & Experience: Angeli's salt is sensitive to air and moisture.[11] Proper handling under an inert atmosphere is critical to prevent premature degradation and ensure the integrity of the solid compound. The use of a fresh, cold, alkaline solution for stock preparation is paramount, as the salt's stability is greatly enhanced at higher pH.[5][11]

Protocol 1: Preparation of a Concentrated Stock Solution

• Inert Atmosphere: Perform all manipulations of the solid Angeli's salt in a glove box or under a stream of inert gas (e.g., argon or nitrogen).

• Reagent Preparation: Prepare a fresh, ice-cold solution of 10 mM sodium hydroxide (NaOH) in deionized water. Deoxygenate the solution by bubbling with an inert gas for at least 30 minutes.

• Weighing: Accurately weigh the desired amount of Angeli's salt (CAS 13826-64-7) using an analytical balance.

• Dissolution: Immediately dissolve the weighed solid in the cold, deoxygenated 10 mM NaOH solution to the desired stock concentration (e.g., 10-100 mM). Keep the solution on ice at all times.

• Quantification (Trustworthiness Check): The concentration of the stock solution must be verified spectrophotometrically. Dilute an aliquot of the stock solution in cold 10 mM NaOH and measure the absorbance at 237 nm. Calculate the concentration using the molar extinction coefficient (ε) of 6100 M⁻¹cm⁻¹.[11] This step is non-negotiable for accurate downstream experiments.

• Storage: Use the stock solution immediately for best results. If short-term storage is necessary, it can be kept on ice, protected from light, for up to 24 hours.[11]

B. Monitoring pH-Dependent Release by UV-Visible Spectrophotometry

Expertise & Experience: UV-Vis spectrophotometry provides a straightforward and reliable method to monitor the decomposition of Angeli's salt in real-time. The decay of the parent compound's characteristic absorbance at 237 nm follows first-order kinetics, allowing for the determination of the decomposition rate constant (k) and half-life (t₁/₂) under various pH conditions.

Protocol 2: Kinetic Analysis of Angeli's Salt Decomposition

• Buffer Preparation: Prepare a series of buffers at the desired pH values (e.g., pH 4.0, 5.5, 7.4, 9.0). A common choice is a 0.1 M phosphate buffer for the physiological range.[11] Ensure all buffers are equilibrated to the desired experimental temperature (e.g., 25°C or 37°C).

• Spectrophotometer Setup: Set up a temperature-controlled UV-Vis spectrophotometer to acquire data at 237 nm over time.

• Initiation of Decomposition: In a quartz cuvette, place the desired reaction buffer. The experiment is initiated by adding a small, known volume of the verified Angeli's salt stock solution to the buffer to achieve the final desired concentration (e.g., 100 µM). Mix rapidly by inverting the cuvette.

• Data Acquisition: Immediately begin recording the absorbance at 237 nm at regular intervals (e.g., every 10-30 seconds) for a duration equivalent to at least 5-7 half-lives.

• Data Analysis: Plot the natural logarithm of the absorbance (ln(A)) versus time. The slope of the resulting linear plot will be equal to the negative of the first-order rate constant (-k). The half-life can be calculated using the equation: t₁/₂ = 0.693 / k.

• Self-Validation: The linearity of the ln(A) vs. time plot (R² > 0.99) confirms that the decomposition follows first-order kinetics, validating the experimental run.

Visualizing the Experimental Workflow

This diagram outlines the key steps for the preparation and kinetic analysis of Angeli's Salt.

Caption: Workflow for Angeli's salt preparation and kinetic study.

C. Detection and Quantification of Released HNO and NO

Expertise & Experience: While spectrophotometry tracks the disappearance of the parent compound, specific methods are required to detect the released products. The choice of method depends on the species of interest (HNO or NO) and the experimental context.

Detection of HNO: Direct detection of the highly reactive and short-lived HNO molecule is challenging.[12] Therefore, indirect methods are commonly employed:

• Trapping with Phosphines: Triarylphosphines react rapidly and selectively with HNO to form stable aza-ylide products.[13] These products can be quantified using HPLC, providing a robust method for HNO detection.[13]

• Fluorescent Probes: A variety of fluorescent probes have been developed that exhibit a selective turn-on response in the presence of HNO, allowing for sensitive detection in solution and cellular imaging.[14][15][16][17]

• N₂O Measurement: HNO rapidly dimerizes and dehydrates to form nitrous oxide (N₂O).[13] Gas chromatography or tunable-diode laser absorption spectroscopy can be used to measure N₂O in the headspace of the reaction vessel, serving as an indicator of HNO generation.[18]

Detection of NO: Numerous well-established methods exist for the detection of NO:

• Griess Assay: This colorimetric method detects nitrite (NO₂⁻), the stable oxidation product of NO in aqueous solution.[19] While simple, it is an indirect measure and can be confounded by the nitrite co-released with HNO at neutral pH.

• NO-Selective Electrodes: Electrochemical sensors can provide real-time, direct measurement of NO concentrations in solution.

• Fluorescent Indicators: Diaminofluoresceins (DAFs) are common fluorescent probes that react with an oxidized product of NO to produce a fluorescent signal.[20]

III. Quantitative Data Summary

The pH-dependent decomposition of Angeli's salt is well-characterized. The table below summarizes key quantitative data for practical reference.

pH Range	Primary Product(s)	Half-life (t₁/₂) at 37°C	Rate Constant (k) at 25°C	Notes
> 8	Stable (minimal decomp.)	> Hours	Very slow	Ideal for stock solution preparation.[5]
4 - 8	HNO + NO₂⁻	~2.3 minutes (at pH 7.4)[1][11][21]	~6.8 x 10⁻⁴ s⁻¹[5]	Rate is largely pH-independent in this range.[9]
< 4	NO	Nearly instantaneous (at pH 5)[1][11][22]	Increases with acidity[7]	The primary product shifts from HNO to NO.[5]

IV. Concluding Remarks for the Advanced Practitioner

Angeli's salt remains an indispensable tool in the study of nitrogen oxide biology. Its predictable, pH-dependent decomposition provides a reliable method for generating either HNO or NO, enabling researchers to dissect their distinct signaling pathways. The trustworthiness of experimental outcomes relies entirely on the rigorous application of the principles outlined in this guide: meticulous preparation and verification of stock solutions, precise control of experimental conditions (especially pH and temperature), and the selection of appropriate, validated methods for detecting the specific nitrogen oxide species of interest. By adhering to these self-validating protocols, the scientific community can continue to build upon the foundational knowledge of HNO and NO chemistry, paving the way for novel therapeutic strategies in drug development.[2][23][24]

References

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903. Available at: [Link]

• Dutton, A. S., Fukuto, J. M., & Houk, K. N. (2004). Mechanisms of HNO and NO Production from Angeli's Salt: Density Functional and CBS-QB3 Theory Predictions. Journal of the American Chemical Society. Available at: [Link]

• Feelisch, M., et al. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-404. Available at: [Link]

• Fukuto, J. M., et al. (2012). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. PubMed Central. Available at: [Link]

• Gallego, C. M., et al. (2021). Azanone (HNO): generation, stabilization and detection. Chemical Science. Available at: [Link]

• Hughes, M. N., & Cammack, R. (1999). Synthesis, chemistry, and applications of nitroxyl ion releasers sodium trioxodinitrate or Angeli's salt and Piloty's acid. Methods in Enzymology, 301, 279-87. Available at: [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• King, S. B. (2011). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637-1648. Available at: [Link]

• Kundu, M., et al. (2014). Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates. Bioorganic & Medicinal Chemistry, 22(4), 1369-1376. Available at: [Link]

• Miranda, K. M., Nagasawa, H. T., & Toscano, J. P. (2005). Donors of HNO. Current Topics in Medicinal Chemistry, 5(7), 649-64. Available at: [Link]

• Reisz, J. A., et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 18(4), 267-74. Available at: [Link]

• Reisz, J. A., et al. (2011). Rapid and selective nitroxyl (HNO) trapping by phosphines: kinetics and new aqueous ligations for HNO detection and quantitation. Journal of the American Chemical Society, 133(30), 11675-85. Available at: [Link]

• Toledo, J. C. Jr., et al. (2005). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. Available at: [Link]

• Unknown. (n.d.). Nitrate. Wikipedia. Available at: [Link]

• Unknown. (n.d.). Practical methods for detection of nitric oxide. PubMed. Available at: [Link]

• Unknown. (n.d.). Ratiometric Determination of Nitroxyl Utilizing a Novel Fluorescence Resonance Energy Transfer-Based Fluorescent Probe Based on a Coumarin-Rhodol Derivative. ACS Omega. Available at: [Link]

• Unknown. (n.d.). Simultaneous Gas-phase Detection of Nitric Oxide (NO) and Nitrous Oxide (N2O) from the Decomposition of Angeli's Salt (Na2N2O3) at Different pHs Using Tunable-diode Laser Absorption Spectroscopy. ResearchGate. Available at: [Link]

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A Researcher's Guide to the Spectroscopic Characterization of Angeli's Salt (Na₂N₂O₃)

Foreword

Angeli's salt (sodium trioxodinitrate), a fascinating inorganic compound, has garnered significant attention in the scientific community, particularly for its role as a clean chemical source of nitroxyl (HNO). This reactive nitrogen species possesses a unique biological profile distinct from its redox cousin, nitric oxide (NO), making it a valuable tool in drug discovery and a potential therapeutic agent, especially in cardiovascular medicine. For researchers and drug development professionals, the ability to accurately characterize Angeli's salt is paramount. Ensuring the purity and stability of this compound is critical for reproducible experimental results and for understanding its complex chemical behavior.

This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques used to characterize Angeli's salt. Moving beyond a simple recitation of methods, this guide, designed with the practicing scientist in mind, delves into the causality behind experimental choices, offers field-proven insights, and provides detailed, self-validating protocols. Our aim is to equip you with the knowledge to confidently handle, analyze, and verify the integrity of this important HNO donor.

The Unique Chemistry of Angeli's Salt: Stability and Decomposition

Before delving into spectroscopic analysis, it is crucial to understand the chemical nature of Angeli's salt (AS), as its stability is highly dependent on environmental conditions. The trioxodinitrate anion, [N₂O₃]²⁻, is structurally planar and possesses a nitrogen-nitrogen double bond[1].

The utility of Angeli's salt as an HNO donor stems from its pH-dependent decomposition in aqueous solutions. In alkaline conditions (e.g., 0.01 M NaOH), the salt is relatively stable, making this the preferred medium for preparing stock solutions for short-term storage[1]. However, between pH 4 and 8, it undergoes a first-order decomposition to yield nitroxyl (HNO) and nitrite (NO₂⁻)[1]. This decomposition is initiated by protonation of the anion, followed by tautomerization and heterolytic cleavage of the N-N bond.

Below pH 4, the decomposition pathway shifts, and nitric oxide (NO) becomes the primary nitrogen-containing product[1]. This pH-dependent behavior underscores the critical importance of buffer selection and pH control in any experiment involving Angeli's salt.

Decomposition Pathway of Angeli's Salt

The following diagram illustrates the pH-dependent decomposition of Angeli's salt, which is fundamental to its application as an HNO donor.

Caption: pH-dependent decomposition pathways of Angeli's salt.

UV-Visible Spectroscopy: A Primary Tool for Quantification and Purity

UV-Vis spectroscopy is an indispensable, rapid, and straightforward method for the initial characterization and quantification of Angeli's salt in solution.

Expected Spectral Properties

Aqueous solutions of Angeli's salt exhibit a characteristic strong absorbance in the ultraviolet region.

• Maximum Absorbance (λ_max): 248-250 nm[1].

• Molar Extinction Coefficient (ε): Approximately 8,200 M⁻¹cm⁻¹ at 248 nm[1]. A value of 8,000 M⁻¹cm⁻¹ at 250 nm has also been reported[2].

This distinct absorbance peak allows for the direct application of the Beer-Lambert law for concentration determination. The absence of significant absorbance at other wavelengths in a freshly prepared alkaline solution is a good initial indicator of purity. Monitoring the decrease in absorbance at λ_max over time is a common and effective method for studying the decomposition kinetics of the salt under various conditions.

Quantitative Data Summary

Parameter	Value	Reference
λ_max	248-250 nm	[1][2]
Molar Extinction Coefficient (ε)	~8,200 M⁻¹cm⁻¹ at 248 nm	[1]
~8,000 M⁻¹cm⁻¹ at 250 nm	[2]
Recommended Solvent	0.01 M NaOH	[1][2]

Experimental Protocol: UV-Vis Analysis

This protocol provides a self-validating system for the accurate determination of Angeli's salt concentration.

Objective: To determine the concentration of an Angeli's salt stock solution and confirm its integrity.

Materials:

• Angeli's salt (solid)

• 0.01 M NaOH, chilled (prepared with deionized water)

• UV-transparent cuvettes (1 cm path length)

• Calibrated UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Methodology:

• Preparation of Stock Solution (Perform quickly and on ice):

  • Tare a clean, dry microcentrifuge tube on an analytical balance.

  • Weigh approximately 1-2 mg of solid Angeli's salt. Record the exact mass.

  • Immediately dissolve the solid in a known volume of chilled 0.01 M NaOH to obtain an approximate concentration of 1 mM. For example, 1.22 mg of AS in 10 mL of 0.01 M NaOH yields a ~1 mM solution. Rationale: Using chilled alkaline solution minimizes decomposition during preparation.

• Preparation of Working Solution:

  • Immediately dilute the stock solution with 0.01 M NaOH to a final concentration within the linear range of the spectrophotometer (e.g., 50-100 µM). A 1:20 dilution of a 1 mM stock is typically appropriate.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 20 minutes.

  • Set the instrument to scan a wavelength range from 200 nm to 400 nm.

• Measurement:

  • Use a 1 cm path length quartz cuvette.

  • Blank the instrument using 0.01 M NaOH.

  • Immediately after preparation, record the UV spectrum of the diluted Angeli's salt solution.

  • Identify the wavelength of maximum absorbance (λ_max) and record the absorbance value at this wavelength.

• Calculation and Validation:

  • Calculate the concentration using the Beer-Lambert law (A = εbc), where A is the measured absorbance, ε is the molar extinction coefficient (e.g., 8200 M⁻¹cm⁻¹), b is the path length (1 cm), and c is the concentration.

  • Validation: The observed λ_max should be at 248-250 nm. A significant deviation may indicate impurities or decomposition. The spectrum should show a single, well-defined peak. The presence of other peaks could suggest contamination.

Experimental Workflow: UV-Vis Characterization

Caption: Step-by-step workflow for the UV-Vis characterization of Angeli's salt.

Vibrational Spectroscopy: Probing the Molecular Structure

Infrared (IR) and Raman spectroscopy are powerful, non-destructive techniques that provide a molecular "fingerprint" by probing the vibrational modes of a molecule. For Angeli's salt, these techniques are essential for confirming the presence of key functional groups within the [N₂O₃]²⁻ anion and for assessing the purity of the solid material.

Theoretical Basis

The [N₂O₃]²⁻ anion, with its O-N=N-O₂ structure, has several characteristic vibrational modes that can be detected by IR and Raman spectroscopy. These include:

• N=N stretching: Expected to be a strong feature, particularly in the Raman spectrum.

• N-O stretching: Vibrations associated with the terminal N-O bonds.

• NO₂ group vibrations: Symmetric and asymmetric stretching and bending modes of the nitro group.

• Skeletal deformations: Bending and torsional modes of the entire anion.

Detailed normal coordinate analyses and isotopic substitution studies (using ¹⁵N) have been performed on the trioxodinitrate anion, allowing for the characterization of its nine fundamental vibrational modes[3]. A key finding from these calculations was the prediction and subsequent observation of a previously unreported out-of-plane fundamental vibration at 210 cm⁻¹[3].

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation at frequencies corresponding to the vibrational modes of the molecule. A change in the dipole moment during the vibration is required for a mode to be IR-active.

Raman Spectroscopy

Principle: Raman spectroscopy involves irradiating a sample with a monochromatic laser and detecting the inelastically scattered light. Vibrational modes that cause a change in the polarizability of the molecule are Raman-active.

Expected Results: The N=N symmetric stretch is expected to be particularly strong in the Raman spectrum due to the significant change in polarizability associated with this vibration. This makes Raman spectroscopy highly complementary to IR. Solution-state Raman spectra can also provide information on the effects of protonation on the [N₂O₃]²⁻ anion[3].

Experimental Protocol: Solid-State FT-IR Analysis (KBr Pellet Method)

Objective: To obtain a vibrational fingerprint of solid Angeli's salt and assess its purity.

Materials:

• Angeli's salt (solid)

• Spectroscopic grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

• FT-IR spectrometer

Methodology:

• Sample Preparation:

  • Gently grind ~1-2 mg of Angeli's salt with ~100-200 mg of dry KBr in an agate mortar. Rationale: Thorough grinding and mixing are essential for a homogenous sample and a high-quality, translucent pellet. The low sample-to-KBr ratio prevents total absorption.

  • Work quickly to minimize exposure of the hygroscopic KBr to atmospheric moisture.

• Pellet Formation:

  • Transfer the ground powder into the collar of the pellet press die.

  • Assemble the die and apply pressure using a hydraulic press (typically 8-10 tons) for several minutes. Applying a vacuum to the die during pressing can help create a more transparent pellet.

• Measurement:

  • Carefully remove the translucent KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis:

  • The resulting spectrum should be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify the characteristic peaks for Angeli's salt and compare them to reference spectra if available.

  • Check for the absence of a broad O-H stretch from water (~3400 cm⁻¹) and peaks from known potential impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Nitrogen Environment

NMR spectroscopy is a powerful tool for obtaining detailed structural information at the atomic level. For Angeli's salt, ¹⁵N NMR is particularly insightful as it can directly probe the two chemically distinct nitrogen environments within the [ON=NO₂]²⁻ anion.

Theoretical Basis

The [N₂O₃]²⁻ anion contains two nitrogen atoms in different oxidation states and chemical environments: one in a nitroso-like environment (-N=O) and the other in a nitro-like environment (-NO₂). Consequently, a ¹⁵N NMR spectrum of Angeli's salt is expected to show two distinct signals.

Challenges: ¹⁵N NMR is an insensitive technique due to the low natural abundance of the ¹⁵N isotope (0.37%) and its low gyromagnetic ratio. Therefore, acquiring ¹⁵N NMR spectra often requires:

• High sample concentrations.

• Isotopic enrichment (using ¹⁵N-labeled starting materials in the synthesis).

• Extended acquisition times.

• Use of advanced NMR techniques like polarization transfer (e.g., INEPT).

Expected Chemical Shifts

While specific, consistently reported chemical shift values for both nitrogen atoms in Angeli's salt are not readily found in foundational literature, we can predict the general regions based on known ¹⁵N chemical shift ranges:

• The nitrogen in the nitro (-NO₂) group is expected to resonate in the region typical for nitrites or organic nitro compounds.

• The nitrogen in the nitroso (-N=O) group is expected to resonate in a different region, characteristic of nitrosamines or related structures.

Studies utilizing ¹⁵N-labeled Angeli's salt have been crucial in elucidating its decomposition mechanism by tracing the fate of each nitrogen atom[1].

Experimental Protocol: ¹⁵N NMR Analysis

Objective: To observe the two distinct nitrogen signals of Angeli's salt and confirm its structural integrity.

Materials:

• Angeli's salt (preferably ¹⁵N-labeled for enhanced sensitivity)

• Deuterated solvent (e.g., D₂O)

• 0.1 M NaOD in D₂O (for stabilization)

• High-field NMR spectrometer with a broadband probe

• NMR tubes

Methodology:

• Sample Preparation:

  • Dissolve a high concentration of Angeli's salt (e.g., >50 mg, or as much as will dissolve) in a minimal amount of 0.1 M NaOD in D₂O (~0.6 mL). Rationale: The alkaline, deuterated solvent stabilizes the salt and provides the deuterium lock signal for the NMR spectrometer.

  • Perform this step immediately before analysis to minimize decomposition.

• NMR Spectrometer Setup:

  • Tune the probe to the ¹⁵N frequency.

  • Lock the spectrometer on the deuterium signal of D₂O.

  • Shim the magnetic field to achieve optimal homogeneity.

• Acquisition:

  • Use a simple pulse-acquire sequence, potentially with proton decoupling.

  • A large number of scans will be necessary for natural abundance samples. For isotopically enriched samples, fewer scans will be required.

  • Set the spectral width to cover the expected range for both nitrogen signals.

  • Use an appropriate relaxation delay to allow for the full relaxation of the ¹⁵N nuclei.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Reference the chemical shifts. Liquid ammonia is a common reference for ¹⁵N NMR.

  • Identify the two distinct resonance signals and compare their chemical shifts to literature values or expected ranges.

Conclusion: An Integrated Approach to Characterization

The reliable characterization of Angeli's salt requires an integrated spectroscopic approach. UV-Vis spectroscopy serves as the primary tool for rapid quantification and for monitoring stability. Vibrational spectroscopies, FT-IR and Raman, provide an essential fingerprint of the solid material, confirming the integrity of the [N₂O₃]²⁻ anion. Finally, ¹⁵N NMR offers the most detailed structural insight, allowing for the direct observation of the distinct nitrogen environments within the molecule.

By understanding the principles behind each technique and by adhering to meticulous sample preparation and handling protocols—especially concerning pH and temperature—researchers can ensure the quality and purity of their Angeli's salt, leading to more accurate and reproducible scientific outcomes.

References

• Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH | Request PDF. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• King, S. B. (2012). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637–1648. [Link]

• Hughes, M. N., & Cammack, R. (1999). Synthesis, chemistry, and applications of nitroxyl ion releasers sodium trioxodinitrate or Angeli's salt and Piloty's acid. Methods in Enzymology, 301, 279–287. [Link]

• Amatore, C., Arbault, S., Ducrocq, C., Hu, S., & Tapsoba, I. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898–903. [Link]

• Hope, H., & Sequeira, M. R. (1973). Angeli's salt. Crystal structure of sodium trioxodinitrate(II) monohydrate, Na2N2O3.H2O. Inorganic Chemistry, 12(2), 286–288. [Link]

• The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. (2003). Free Radical Biology and Medicine, 34(11), 1399–1404. [Link]

• Stoyanovsky, D. A., Clancy, R., & Cederbaum, A. I. (1998). Decomposition of Sodium Trioxodinitrate (Angeli's Salt) To Hydroxyl Radical: An ESR Spin-Trapping Study. Journal of the American Chemical Society, 120(3), 438–443. [Link]

• Torras, J., de M Seabra, G., & Roitberg, A. E. (2009). A multiscale treatment of Angeli's salt decomposition. Journal of Chemical Theory and Computation, 5(1), 37–46. [Link]

• Akhtar, M. J., Lutz, C. A., & Bonner, F. T. (1979). Decomposition of sodium trioxodinitrate (Na2N2O3) in the presence of added nitrite in aqueous solution. Inorganic Chemistry, 18(9), 2369–2374. [Link]

• Irvine, J. C., Ravi, R. M., Kemp-Harper, B. K., & Widdop, R. E. (2013). Nitroxyl donors retain their depressor effects in hypertension. American Journal of Physiology-Heart and Circulatory Physiology, 305(6), H939–H945. [Link]

• The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. (2008). Journal of Pharmacology and Experimental Therapeutics, 326(1), 18–25. [Link]

• Preparation of Samples for IR Spectroscopy as KBr Disks. (n.d.). The Infrared and Raman Discussion Group (IRDG). Retrieved January 13, 2026, from [Link]

• Nitrogen NMR. (n.d.). Retrieved January 13, 2026, from [Link]

• The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. (2011). Nitric Oxide, 25(3), 267–275. [Link]

Sources

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• 2. The potential of Angeli’s salt to decrease nitric oxide scavenging by plasma hemoglobin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

theoretical studies on Angeli's salt decomposition pathways

An In-Depth Technical Guide to the Theoretical and Experimental Landscape of Angeli's Salt Decomposition

Authored by: Gemini, Senior Application Scientist

Foreword: The Dichotomy of Angeli's Salt – A Tale of Two Nitrogen Oxides

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) holds a unique position in the armamentarium of chemical biology and pharmacology. For decades, it has been the workhorse donor for nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO). The distinct pharmacological profiles of HNO—including its positive inotropic effects and potential therapeutic applications in heart failure—have driven intense interest in its controlled generation.[1][2] However, the utility of Angeli's salt is not defined by a single, linear decomposition path. Its breakdown is a nuanced, pH-dependent process that can yield either HNO or NO, a critical distinction for any researcher in the field.[3][4] This guide provides a deep dive into the theoretical underpinnings and experimental realities of Angeli's salt decomposition, offering a framework for its rational use in research and development.

Part 1: The Core Mechanism – pH as the Decisive Switch

The decomposition of Angeli's salt is fundamentally governed by the pH of the aqueous environment. This dependence dictates the protonation state of the trioxodinitrate anion ([N₂O₃]²⁻), which in turn determines the ultimate reactive nitrogen species (RNS) released. Computational studies, primarily using Density Functional Theory (DFT) and high-accuracy methods like CBS-QB3, have been instrumental in elucidating the energetics and structures of the intermediates that dictate these divergent pathways.[3][5]

The HNO Pathway: Decomposition at Physiological pH (4.0 – 8.0)

In the pH range most relevant to biological systems, Angeli's salt reliably produces HNO and nitrite (NO₂⁻).[1][6] The decomposition follows first-order kinetics, with a rate constant largely independent of pH within this window.[1][6][7]

The generally accepted mechanism, supported by both theoretical calculations and experimental evidence from ¹⁵N NMR and isotopic labeling studies, proceeds as follows[1][5]:

• Initial Protonation: The stable dianion, [N₂O₃]²⁻, is first protonated to form the monoanion, [HN₂O₃]⁻. Theoretical studies suggest this initial protonation occurs on one of the oxygen atoms.[3]

• Rate-Limiting Tautomerization: The crucial, rate-determining step is a tautomerization event. While O-protonation is energetically more favorable, a less favorable but kinetically accessible protonation on the nitroso nitrogen (N(2)) leads to a reactive intermediate.[3][5] This intermediate is the direct precursor to HNO.

• Heterolytic N-N Cleavage: This N-protonated species spontaneously undergoes heterolytic cleavage of the central nitrogen-nitrogen bond. This breakage yields the final products: one molecule of singlet HNO and one molecule of nitrite (NO₂⁻).[1][3] Isotopic labeling has confirmed that the HNO nitrogen originates from the nitroso group, while the nitrite nitrogen comes from the nitro group.[1][5]

Caption: HNO formation pathway from Angeli's salt at neutral pH.

The NO Pathway: Decomposition in Acidic Conditions (pH < 4.0)

As the pH drops below 4, the decomposition product dramatically shifts from HNO to NO.[1][8] The mechanism becomes more complex and involves a second protonation event.

• Diprotonation: The monoanion, [HN₂O₃]⁻, undergoes a second protonation to form the neutral species, H₂N₂O₃. Computational models indicate that this diprotonation at a specific oxygen (O(3)) is the gateway to NO generation.[3][5]

• Dehydration and Cleavage: This diprotonated intermediate is unstable and rapidly loses a water molecule. This dehydration facilitates the cleavage of the N-N bond, ultimately yielding two molecules of NO.[3][8]

• Catalysis by Nitrous Acid: The reaction at low pH is further complicated by an acid-catalyzed reaction involving nitrous acid (HNO₂), which can form from the protonation of the nitrite byproduct. This autocatalytic loop can accelerate NO production.[8]

Caption: NO formation pathway from Angeli's salt at acidic pH.

Stability in Alkaline Conditions (pH > 8.0)

Above pH 8, the rate of Angeli's salt decomposition significantly decreases.[1] This is because the initial, necessary protonation step to form the [HN₂O₃]⁻ monoanion is suppressed in a basic environment. This characteristic is exploited experimentally, as stock solutions of Angeli's salt are prepared in dilute NaOH (e.g., 1-10 mM) to ensure stability for short-term storage.[1][6] However, under strongly alkaline (pH > 10) and aerobic conditions, alternative pathways can lead to the formation of peroxynitrite (ONOO⁻).[4][9]

Data Summary: pH-Dependent Decomposition

pH Range	Primary Nitrogen Product(s)	Key Intermediate(s)	Relative Decomposition Rate
< 4	Nitric Oxide (NO)	H₂N₂O₃	Increases with acidity
4 - 8	Nitroxyl (HNO), Nitrite (NO₂⁻)	[HN₂O₃]⁻	Constant
> 8	(Stable)	[N₂O₃]²⁻	Decreases significantly
> 10 (aerobic)	Peroxynitrite (ONOO⁻)	Complex	Varies

Part 2: Experimental Protocols and Validating Systems

Trustworthy research hinges on robust and reproducible methodologies. The protocols described below are designed as self-validating systems, ensuring the integrity of the starting material and the accurate observation of its decomposition.

Protocol: Preparation and Quantification of Angeli's Salt Stock Solution

This protocol details the standard procedure for preparing a stable, quantifiable stock solution of Angeli's salt for experimental use.

Causality: Angeli's salt is unstable at neutral pH. Preparing the stock solution in a dilute base (NaOH) prevents premature decomposition by keeping the molecule in its more stable dianionic form, [N₂O₃]²⁻.[1][6] Quantification via UV-Vis spectrophotometry provides a direct measure of the concentration, ensuring accurate and reproducible dosing in subsequent experiments.

Methodology:

• Reagent Preparation: Prepare a stock solution of 10 mM Sodium Hydroxide (NaOH) in high-purity, deionized water. Ensure the water has been purged with an inert gas (Argon or Nitrogen) if anaerobic conditions are required for the final experiment.

• Weighing: On a calibrated analytical balance, carefully weigh out the required mass of solid Angeli's salt (Na₂N₂O₃). Perform this step quickly to minimize exposure to atmospheric moisture and CO₂.

• Dissolution: Immediately dissolve the weighed Angeli's salt in the cold (4°C) 10 mM NaOH solution to the desired final concentration (e.g., 10 mM). Keep the solution on ice and protected from light at all times. A fresh stock solution should be prepared daily.[6]

• Spectrophotometric Quantification:

  • Calibrate a UV-Vis spectrophotometer with a blank solution of 10 mM NaOH.

  • Prepare a dilution of your Angeli's salt stock solution in 10 mM NaOH to bring the absorbance into the linear range of the instrument (e.g., dilute 1:100).

  • Measure the absorbance at 248 nm.[1]

  • Calculate the precise concentration using the Beer-Lambert law (A = εcl), with the molar extinction coefficient (ε) of 8,200 M⁻¹cm⁻¹.[1]

Protocol: Kinetic Analysis of Decomposition via UV-Vis Spectrophotometry

This workflow allows for the real-time monitoring of Angeli's salt decomposition, providing a method to validate its HNO-releasing properties under specific experimental conditions.

Causality: The decomposition of Angeli's salt to HNO and nitrite results in the loss of the [N₂O₃]²⁻ chromophore, which has a characteristic absorbance maximum at 248 nm.[1] By monitoring the decay of this absorbance over time in a temperature- and pH-controlled environment, one can calculate the first-order rate constant of decomposition.

Caption: Experimental workflow for kinetic analysis of decomposition.

Methodology:

• System Setup: Set the sample chamber of a temperature-controlled UV-Vis spectrophotometer to the desired temperature (e.g., 25°C or 37°C).

• Buffer Equilibration: Fill a quartz cuvette with the reaction buffer of choice (e.g., 0.1 M phosphate buffer, pH 7.4) and allow it to equilibrate to the set temperature inside the spectrophotometer.

• Blank Measurement: Use the equilibrated buffer to record a baseline/blank spectrum.

• Initiation of Decomposition: Inject a small, known volume of the quantified, ice-cold Angeli's salt stock solution into the cuvette to achieve the desired final concentration. Mix rapidly by gentle inversion.

• Data Acquisition: Immediately begin a time-course measurement, recording the absorbance at 248 nm at regular intervals (e.g., every 30 seconds) for at least 3-4 half-lives.

• Data Analysis:

  • Plot the natural logarithm of the absorbance (ln(A)) versus time (t).

  • For a first-order reaction, this plot will yield a straight line.

  • The negative of the slope of this line is the observed first-order rate constant (k_obs) for the decomposition. At 25°C and pH 4-8, this should be approximately 6.8 x 10⁻⁴ s⁻¹.[1][6]

Part 3: Alternative Reactivity and Broader Implications

While the pH-dependent decomposition into HNO or NO is the primary focus, it is crucial for researchers to recognize that Angeli's salt is not merely a passive donor. It can engage in alternative chemical reactions that may compete with or modify its intended biological effect.

• Reaction with Oxidants: In the presence of certain oxidizing agents, the decomposition of Angeli's salt can be altered, potentially leading to the release of NO instead of the expected HNO, even at neutral pH.[10] This has significant implications for studies in complex biological media where various redox-active species are present.

• Direct Reactions with Biomolecules: Angeli's salt has been shown to react directly with certain molecules, such as aldehydes, to form hydroxamic acids, and with some metal complexes to generate NO even under basic conditions.[1]

• Aerobic Decomposition Products: The reaction of the primary product, HNO, with molecular oxygen can generate other reactive species. While once thought to be peroxynitrite, this secondary oxidant has a distinct chemical profile.[11][12] This downstream chemistry must be considered when interpreting results from aerobic experiments.

Conclusion

The decomposition of Angeli's salt is a classic example of how subtle changes in environmental conditions can fundamentally alter the outcome of a chemical reaction. Theoretical studies have provided an invaluable framework for understanding the divergent pathways to HNO and NO, attributing the switch to the specific sites of protonation on the trioxodinitrate anion. For the researcher, this knowledge is not merely academic; it is the foundation for rigorous experimental design. By controlling pH, carefully preparing and quantifying the donor, and being mindful of alternative reaction pathways, scientists can harness the unique chemistry of Angeli's salt to selectively probe the distinct and powerful biological roles of nitroxyl.

References

• Paolocci, N., Katori, T., et al. (2007). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637–1648. [Link]

• Dutton, A. S., Fukuto, J. M., & Houk, K. N. (2004). Mechanisms of HNO and NO production from Angeli's salt: density functional and CBS-QB3 theory predictions. Journal of the American Chemical Society, 126(12), 3795–3800. [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. [Link]

• Amatore, C., Arbault, S., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898–903. [Link]

• Rezvani, Z., Khin, C., et al. (2014). Mechanistic studies of oxidative decomposition of Angeli's salt and PAPA NONOate. Free Radical Biology and Medicine, 77, 10-17. [Link]

• Smulik-Izydorczyk, R., Meszaros, A., et al. (2017). Kinetics of Azanone (HNO) Reactions with Thiols: Effect of pH. Molecules, 22(10), 1646. [Link]

• Amatore, C., Arbault, S., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar. [Link]

• Dutton, A. S., Fukuto, J. M., & Houk, K. N. (2004). Mechanisms of HNO and NO Production from Angeli's Salt: Density Functional and CBS-QB3 Theory Predictions. Journal of the American Chemical Society. [Link]

• Miranda, K. M., Dutton, A. S., et al. (2005). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. [Link]

• Jackson, M. I., Han, T. H., et al. (2012). Nitrosyl hydride (HNO) replaces dioxygen in nitroxygenase activity of manganese quercetin dioxygenase. Proceedings of the National Academy of Sciences, 109(43), 17411–17415. [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399–1404. [Link]

• Amatore, C., Arbault, S., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. [Link]

• Shafirovich, V., & Lymar, S. V. (2002). The decomposition of peroxynitrite to nitroxyl anion (NO−) and singlet oxygen in aqueous solution. Proceedings of the National Academy of Sciences, 99(11), 7340–7345. [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. ResearchGate. [Link]

• Irvine, J. C., Wong, J., et al. (2001). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 98(22), 12609–12614. [Link]

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• 3. Mechanisms of HNO and NO production from Angeli's salt: density functional and CBS-QB3 theory predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Kinetics of Azanone (HNO) Reactions with Thiols: Effect of pH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition | Semantic Scholar [semanticscholar.org]
• 10. Mechanistic studies of oxidative decomposition of Angeli's salt and PAPA NONOate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparing Angeli's Salt Stock Solutions for Nitroxyl (HNO) Research: A Detailed Application Note and Protocol

Introduction: The Significance of Angeli's Salt in Nitroxyl Biology

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) has emerged as a critical tool for researchers investigating the biological roles of nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO).[1] Unlike NO, HNO exhibits distinct chemical properties and physiological effects, making it a subject of intense interest in fields ranging from cardiovascular research to drug development.[2] Angeli's salt is a widely used HNO donor because it decomposes in a predictable, pH-dependent manner under physiological conditions (pH 4-8) to yield HNO and nitrite (NO₂⁻).[3][4] This controlled release allows for the systematic study of HNO-mediated signaling pathways.

However, the utility of Angeli's salt is contingent upon the accurate and reproducible preparation of stock solutions. The inherent instability of Angeli's salt in neutral or acidic environments necessitates specific handling and preparation procedures to ensure the integrity of the compound and the validity of experimental results.[5] This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, validation, and use of Angeli's salt stock solutions.

Chemical Properties and Decomposition Pathway

Understanding the chemical behavior of Angeli's salt is fundamental to its proper use. The decomposition of Angeli's salt is a first-order process that is highly dependent on pH.[3][6]

• In Physiological Buffers (pH 4-8): Angeli's salt undergoes protonation, followed by isomerization and cleavage of the N-N bond to release HNO and nitrite.[3]

• In Acidic Conditions (pH < 4): At lower pH, the decomposition pathway shifts to primarily generate nitric oxide (NO).[3]

• In Alkaline Conditions (pH > 8): The rate of decomposition significantly decreases in alkaline solutions, which is the basis for the preparation of stable stock solutions.[6]

The following diagram illustrates the decomposition pathway of Angeli's salt at physiological pH.

Caption: Decomposition of Angeli's Salt at Physiological pH.

Core Protocols: From Powder to Experiment-Ready Solution

This section provides detailed, step-by-step methodologies for the preparation and validation of Angeli's salt stock solutions. Adherence to these protocols is crucial for experimental success.

I. Essential Materials and Reagents

• Angeli's salt (Na₂N₂O₃), solid (CAS 13826-64-7)

• Sodium hydroxide (NaOH)

• Phosphate Buffered Saline (PBS), pH 7.4

• High-purity water (e.g., Milli-Q or equivalent)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Quartz cuvettes

II. Safety Precautions

While specific toxicity data for Angeli's salt is limited, it is prudent to handle it with care.

• Wear standard personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Angeli's salt is hygroscopic and sensitive to air and moisture; handle in an inert atmosphere when possible and store desiccated.[1]

• Consult the Safety Data Sheet (SDS) for the specific product being used.

III. Protocol 1: Preparation of 0.01 M NaOH Solution

A fresh, high-quality 0.01 M NaOH solution is the cornerstone of a stable Angeli's salt stock.

• Weighing: Accurately weigh 0.04 g of NaOH pellets.

• Dissolution: Dissolve the NaOH in approximately 80 mL of high-purity water in a 100 mL volumetric flask.

• Volume Adjustment: Once fully dissolved and cooled to room temperature, bring the volume to 100 mL with high-purity water.

• Storage: Store the 0.01 M NaOH solution in a tightly capped container at room temperature.

IV. Protocol 2: Preparation of Angeli's Salt Stock Solution (e.g., 10 mM)

This protocol describes the preparation of a concentrated stock solution of Angeli's salt. The concentration can be adjusted as needed.

• Weighing: On a calibrated analytical balance, accurately weigh out the required amount of Angeli's salt. For a 10 mM solution in 1 mL of 0.01 M NaOH, weigh 1.22 mg of Angeli's salt (Molecular Weight: 121.99 g/mol ).

• Dissolution: Immediately add the weighed Angeli's salt to the pre-measured volume of cold (on ice) 0.01 M NaOH.

• Mixing: Gently vortex or invert the tube until the solid is completely dissolved. Keep the solution on ice throughout this process.

• Short-term Storage: Alkaline stock solutions of Angeli's salt are stable for up to 24 hours when stored at -20°C.[5] For immediate use, proceed to the validation step.

V. Protocol 3: Validation of Stock Solution Concentration via UV-Vis Spectrophotometry

It is imperative to verify the concentration of the prepared Angeli's salt stock solution before each experiment.

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions. Set the wavelength to 248 nm.

• Blanking: Use the 0.01 M NaOH solution to blank the spectrophotometer.

• Dilution: Prepare a dilution of the Angeli's salt stock solution in 0.01 M NaOH that will result in an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0). For a 10 mM stock, a 1:100 dilution (e.g., 10 µL of stock in 990 µL of 0.01 M NaOH) to a final concentration of 100 µM is a good starting point.

• Measurement: Measure the absorbance of the diluted Angeli's salt solution at 248 nm.

• Concentration Calculation: Use the Beer-Lambert law to calculate the precise concentration of the stock solution:

  Concentration (M) = (Absorbance × Dilution Factor) / (ε × Path Length)

  • ε (Molar Extinction Coefficient): 8,200 M⁻¹cm⁻¹ at 248 nm

  • Path Length: Typically 1 cm for a standard cuvette.

VI. Protocol 4: Preparing Experimental Solutions

Once the stock solution is validated, it can be diluted into the desired experimental buffer.

• Buffer Preparation: Prepare your experimental buffer (e.g., PBS, pH 7.4) and bring it to the desired experimental temperature (e.g., 37°C).

• Dilution: Add the required volume of the validated Angeli's salt stock solution to the experimental buffer to achieve the final desired concentration.

• Immediate Use: Use the final experimental solution immediately. The half-life of Angeli's salt in PBS at pH 7.4 and 37°C is approximately 2.3 minutes.[1]

The following diagram outlines the complete experimental workflow.

Caption: Experimental workflow for Angeli's salt preparation.

Data Summary and Key Parameters

Parameter	Value	Reference
Molecular Weight	121.99 g/mol	[7]
CAS Number	13826-64-7	[7]
Stock Solution Solvent	0.01 M NaOH	[2]
Stock Solution Stability	Up to 24 hours at -20°C	[5]
UV Absorbance Maximum (λmax)	~248 nm	-
Molar Extinction Coefficient (ε)	8,200 M⁻¹cm⁻¹ at 248 nm	-
Half-life (pH 7.4, 37°C)	~2.3 minutes	[1]

Conclusion: Ensuring Rigor in HNO Research

The biological effects of nitroxyl are a rapidly expanding area of scientific inquiry. The reliability of research in this field is fundamentally linked to the quality of the tools employed. Angeli's salt, as a primary source of HNO, requires meticulous preparation and handling. By following the detailed protocols and understanding the underlying chemical principles outlined in this application note, researchers can ensure the preparation of accurate and reproducible Angeli's salt stock solutions, thereby enhancing the integrity and impact of their experimental findings.

References

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemistry of trioxodinitrates. Part I. Decomposition of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. [Link]

• Miranda, K. M., et al. (2003). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society, 125(33), 9964-9973. [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. [Link]

• Smulik, R., et al. (2015). Kinetics of Azanone (HNO) Reactions with Thiols: Effect of pH. Molecules, 20(9), 15646-15661. [Link]

• Miranda, K. M., et al. (2005). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Request PDF. [Link]

• Espey, M. G., et al. (2002). Further Evidence for Distinct Reactive Intermediates From Nitroxyl and Peroxynitrite: Effects of Buffer Composition on the Chemistry of Angeli's Salt and Synthetic Peroxynitrite. Free Radical Biology and Medicine, 33(6), 835-844. [Link]

• Han, T. H., et al. (2010). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 22(1), 23-30. [Link]

• N1 Safety. (n.d.). Safety Data Sheet Product Name: Salt. [Link]

• Ruscheweyh, R., & Messlinger, K. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(4), 2201. [Link]

• Miranda, K. M., et al. (2001). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 98(17), 9579-9584. [Link]

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• Unknown. (n.d.). Practice Procedures for Making Stock Solution. [Link]

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903. [Link]

• Savic, I. M., et al. (2013). New, simple and validated UV-spectrophotometric methods for the estimation of sodium usnate in preparations. Journal of the Serbian Chemical Society, 78(8), 1121-1133. [Link]

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Application Notes &amp; Protocols: A Researcher's Guide to the Cellular Application of Angeli's Salt as a Nitroxyl (HNO) Donor

Introduction: Unveiling the Potential of Nitroxyl in Cellular Signaling

Nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), has emerged as a fascinating signaling molecule with a unique pharmacological profile.[1][2][3] Unlike the extensively studied NO, HNO exhibits distinct chemical reactivity, particularly its high affinity for thiols and metalloproteins, which underpins its diverse biological effects, from cardiovascular modulation to potential anticancer activities.[4][5][6]

Given its inherent instability and rapid dimerization, direct application of HNO gas in biological experiments is impractical.[2][5] This necessitates the use of donor compounds that release HNO under physiological conditions. Angeli's salt (sodium trioxodinitrate; Na₂N₂O₃) is one of the most widely utilized and characterized HNO donors, valued for its spontaneous and pH-dependent decomposition to yield HNO.[2][4][7]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides an in-depth understanding of the chemical principles governing Angeli's salt, detailed protocols for its use in cell culture, and critical insights into experimental design to ensure data integrity and reproducibility.

The Chemistry of Angeli's Salt: A Controlled Release of HNO

Understanding the chemical behavior of Angeli's salt is paramount for its effective use. The salt's utility is defined by its decomposition kinetics, which are highly sensitive to pH.

Under physiological conditions (pH 7.0-7.4), Angeli's salt undergoes a first-order decomposition to release one molecule of HNO and one molecule of nitrite (NO₂⁻).[1][8] This reaction is crucial because both products can have biological activity, a factor that must be addressed in experimental design.[1] Below pH 4, the decomposition pathway shifts to primarily produce nitric oxide (NO), making pH control essential for studying HNO-specific effects.[1]

Caption: Decomposition pathway of Angeli's Salt at physiological pH.

The stability of Angeli's salt is summarized in the table below. The key takeaway is its rapid decomposition at neutral pH and 37°C, which demands precise timing in experimental protocols. Conversely, its stability in alkaline solutions allows for the preparation of viable stock solutions.[1][9][10]

Condition	Half-Life (t½)	Key Consideration	Source(s)
Solid State	≥ 4 years	Store at -20°C, desiccated, protected from light.[9]	[9]
Alkaline Solution (0.01 M NaOH)	Stable for up to 24h at -20°C.[10]	Ideal for preparing and storing stock solutions.	[10]
Phosphate Buffer (pH 7.4, 37°C)	~2.3 minutes	Demands immediate use after dilution into media.[9][10]	[9][10]
Acidic Buffer (pH 5.0)	Nearly instantaneous	Not suitable for HNO studies; shifts product to NO.[1][9]	[1][9]

Safety, Handling, and Storage

As a Senior Application Scientist, I cannot overstate the importance of proper handling to ensure both user safety and reagent integrity.

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses, and gloves.

• Handling Solid: Angeli's salt is a crystalline solid that is hygroscopic (absorbs moisture from the air). Handle it in a low-humidity environment or an inert atmosphere (e.g., a glove box) if possible. Minimize its exposure to ambient air. Weigh the required amount quickly and close the container tightly.

• Storage: Store the solid compound at -20°C in a desiccated, light-protected container.

• Waste Disposal: Dispose of unused material and solutions in accordance with your institution's chemical waste disposal guidelines.

Core Protocols: From Stock to Cells

Meticulous preparation and application are non-negotiable for obtaining reliable data. The short half-life of Angeli's salt at physiological pH means that timing is everything.

Protocol 3.1: Preparation of Concentrated Stock Solution (10 mM)

The objective is to create a stable, concentrated stock solution that can be diluted to the final working concentration immediately before treating cells. The use of a cold, alkaline buffer is critical to prevent premature decomposition.[7][9][11]

Materials:

• Angeli's Salt (MW: 121.99 g/mol )

• Sterile 0.01 M Sodium Hydroxide (NaOH), pre-chilled on ice

• Sterile, pre-chilled microcentrifuge tubes

• Calibrated pipette

Procedure:

• Pre-chill: Place the sterile 0.01 M NaOH and microcentrifuge tubes on ice for at least 20 minutes.

• Weigh: Quickly weigh out 1.22 mg of Angeli's salt. Note: For accuracy, it is often better to weigh a larger mass (e.g., 12.2 mg) and dissolve it in a larger volume (e.g., 10 mL) to create the 10 mM stock.

• Dissolve: Add the weighed Angeli's salt to a pre-chilled tube. Immediately add 1.0 mL of ice-cold 0.01 M NaOH.

• Mix: Vortex gently but thoroughly until the solid is completely dissolved. Keep the tube on ice throughout this process.

• Use Immediately: This stock solution should be considered highly unstable once it warms up. Proceed immediately to the next protocol for dilution and cell treatment. For very short-term storage (less than 24 hours), the alkaline stock can be kept at -20°C.[10]

Protocol 3.2: Application of Angeli's Salt to Cultured Cells

This protocol outlines the final dilution and treatment of cells. The goal is to expose the cells to a known concentration of freshly generated HNO.

Materials:

• Cultured cells, seeded and ready for treatment

• Pre-warmed (37°C) cell culture medium

• Freshly prepared 10 mM Angeli's salt stock solution (from Protocol 3.1)

• Vehicle control: Ice-cold, sterile 0.01 M NaOH

• Decomposed salt control (see Section 4)

Procedure:

• Prepare for Treatment: Ensure cell plates are ready in the biosafety cabinet. Have all necessary media and pipettes at hand to minimize delay.

• Calculate Dilution: Determine the volume of 10 mM stock needed for your desired final concentration. For example, to achieve a 10 µM final concentration in 1 mL of media, you would add 1 µL of the 10 mM stock.

• Perform Dilution & Treatment:

  • For Angeli's Salt Treatment: Directly add the calculated volume of the ice-cold 10 mM stock solution to the pre-warmed culture medium of the designated wells. Mix gently by swirling the plate.

  • For Vehicle Control: Add an equivalent volume of the ice-cold 0.01 M NaOH to the control wells. This accounts for any effects of the alkaline vehicle itself.[7][12]

• Incubate: Immediately return the plate to the 37°C, 5% CO₂ incubator for the desired treatment duration. The decomposition and release of HNO will begin as soon as the alkaline stock mixes with the neutral pH of the culture medium.[9]

Caption: General experimental workflow for cell culture studies.

Experimental Design: Ensuring Self-Validating Protocols

A well-designed experiment is a self-validating one. When using a chemically reactive agent like Angeli's salt, controls are not just best practice; they are essential for data interpretation.

• Dose-Response: Test a range of concentrations (e.g., 100 nM to 500 µM) to establish the effective dose for your specific cell type and endpoint.[12][13]

• Time-Course: Due to the short half-life of HNO, the duration of exposure is critical. Analyze endpoints at various times post-treatment (e.g., 30 minutes, 4 hours, 24 hours) to capture both immediate and delayed cellular responses.

• Essential Controls:

  • Untreated Control: Cells in media only, to establish a baseline.

  • Vehicle Control: Cells treated with the same volume of the alkaline vehicle (0.01 M NaOH) used to prepare the stock solution. This control is vital to ensure that the small pH shift or sodium ion concentration from the vehicle does not cause an effect.[11]

  • Decomposed Salt Control: This is the most rigorous control. Prepare it by diluting the Angeli's salt stock into culture medium and allowing it to fully decompose (incubate at 37°C for at least 10 half-lives, ~30 minutes) before adding it to the cells. This control accounts for the effects of the stable decomposition byproduct, nitrite (NO₂⁻), distinguishing them from the effects of the transient HNO.[1]

Downstream Analysis & Biological Readouts

The biological effects of HNO are diverse. A primary and well-characterized target is soluble guanylate cyclase (sGC), an enzyme that produces cyclic guanosine monophosphate (cGMP) upon activation.[14][15] This pathway is a key mediator of vasodilation and other signaling events.

Caption: HNO-mediated activation of the sGC-cGMP signaling pathway.

Common Assays:

• Cell Viability/Cytotoxicity: Assays like MTT, MTS, or LDH release can determine the cytotoxic potential of HNO on your cells.[16] Note that HNO cytotoxicity can be pH-dependent, with increased toxicity in acidic microenvironments like those found in tumors.[6]

• cGMP Measurement: Use ELISA or RIA kits to quantify intracellular cGMP levels as a direct measure of sGC activation.

• HNO Detection: Direct detection is challenging. Specialized fluorescent probes are available that react with HNO to produce a measurable signal, allowing for cellular imaging or plate-reader-based quantification.[4][17][18]

• Protein Thiol Modification: Since HNO avidly reacts with thiols, assessing changes in protein S-sulfinamide formation or alterations in the activity of thiol-dependent enzymes can be a relevant readout.[4][5]

Troubleshooting Guide

Even with meticulous planning, experiments can yield unexpected results. Here are solutions to common challenges.

Problem	Potential Cause(s)	Recommended Solution(s)
No observable effect	1. Degraded Angeli's Salt: Solid was improperly stored or stock solution was not fresh. 2. Concentration too low: The dose was insufficient for the cell type. 3. HNO Scavenging: Components in the media (e.g., high thiol content) are scavenging the HNO.	1. Use a fresh vial of Angeli's salt. Always prepare stock solution immediately before use. 2. Perform a dose-response experiment with a wider concentration range. 3. Consider performing the experiment in a simpler, defined buffer or serum-free media for a short duration to test for interference.
High variability between replicates	1. Inconsistent Timing: Delay between stock dilution and application to cells. 2. Inadequate Mixing: Poor distribution of the small stock volume in the well.	1. Standardize your workflow to ensure the time from dilution to incubation is identical for all plates. Treat one plate at a time. 2. After adding the stock, gently swirl the plate in a figure-eight pattern to ensure rapid and even distribution.
Vehicle control shows an effect	1. pH Shock: The bolus of 0.01 M NaOH is affecting the cells. 2. High Sodium Concentration: The additional sodium ions are causing an osmotic or ionic effect.	1. Ensure the volume of the vehicle is minimal (e.g., <0.1% of the total media volume). 2. If the effect persists, consider preparing the stock in a lower concentration of NaOH (e.g., 1 mM), but be aware this will reduce its stability.
Results are not reproducible	1. Reagent Lot Variation: Different lots of Angeli's salt or media components may have slight differences. 2. Subtle Protocol Drift: Small, unintentional changes in timing or technique over time.	1. Note the lot number of all reagents. If possible, purchase a larger batch of Angeli's salt to ensure consistency over a series of experiments. 2. Adhere strictly to the written SOP. Have a colleague observe your technique to spot any deviations.[19][20]

References

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• Schmidt, H. H., & Feelisch, M. (2009). Mechanisms underlying activation of soluble guanylate cyclase by the nitroxyl donor Angeli's salt. Molecular Pharmacology, 76(3), 544-552. [Link]

• Cline, M. R., & Toscano, J. P. (2016). Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation. Journal of Inorganic Biochemistry, 159, 111-120. [Link]

• Schmidt, H. H., & Feelisch, M. (2009). Mechanisms underlying activation of soluble guanylate cyclase by the HNO donor Angeli's Salt. Semantic Scholar. [Link]

• Yan, J., Zhang, N., & Zheng, K. (2017). Recent Progress in the Development of Fluorescent Probes for Detection of Nitroxyl (HNO) in Biological Systems. Current Organic Chemistry, 21(21), 2157-2167. [Link]

• Sikora, A., & Zielonka, J. (2018). Fluorescent probes for the detection of nitroxyl (HNO). Free Radical Biology and Medicine, 128, 95-107. [Link]

• Irvine, J. C., et al. (2012). Soluble guanylyl cyclase mediates concomitant coronary vasodilator and positive inotropic actions of the HNO donor Angeli's salt in the intact rat heart. BMC Pharmacology & Toxicology, 13(1), 8. [Link]

• Fukuto, J. M., et al. (2012). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. Annual Review of Pharmacology and Toxicology, 52, 1-17. [Link]

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• De Adrian, V., et al. (2021). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 22(16), 8887. [Link]

• Amatore, C., et al. (2006). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. Chemistry, 12(30), 7996-8004. [Link]

• Smulik-Izydorczyk, R., et al. (2017). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. [Link]

• Basudhar, D., et al. (2014). Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates. Nitric Oxide, 41, 37-44. [Link]

• Miranda, K. M., et al. (2003). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 100(16), 9196-9201. [Link]

• Amatore, C., et al. (2006). P34. Electrochemical study of the reactive intermediates produced by angeli's salt decomposition. ResearchGate. [Link]

• Calbiochem. (n.d.). Angeli's Salt Product Page. MilliporeSigma. [Link]

• Staurengo-Ferrari, L., et al. (2013). The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. Neuropharmacology, 71, 1-9. [Link]

• Norris, A. J., et al. (2012). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. [Link]

• Carrillo-Sepulveda, M. A., et al. (2016). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 57, 1-8. [Link]

• Donzelli, S., et al. (2006). Effects of pH on the Cytotoxicity of Sodium Trioxodinitrate (Angeli's Salt). Journal of Medicinal Chemistry, 49(14), 4222-4228. [Link]

• Compass Minerals. (2022). Salt Safety Data Sheet. Compass Minerals. [Link]

• N1 Salt. (2011). SAFETY DATA SHEET PRODUCT NAME: SALT. N1 Salt. [Link]

• Andrews, K. L., et al. (2008). Nitroxyl anion donor, Angeli's salt, does not develop tolerance in rat isolated aortae. British Journal of Pharmacology, 155(1), 45-51. [Link]

• Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. CSH Protocols. [Link]

• ResearchGate. (n.d.). Effect of incubation time (A) and Angeli's salt concentrations (B) on MDA formation from 2-deoxyribose by H2O2 and Fe(III). ResearchGate. [Link]

• Da Silva, R. S., et al. (2023). The Therapeutic Potential of Angeli's Salt in Mitigating Acute Trypanosoma cruzi Infection in Mice. International Journal of Molecular Sciences, 24(13), 11019. [Link]

• Unknown. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Source not available.

• Azarov, I., et al. (2009). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 20(1), 24-30. [Link]

• MMPC.org. (2013). Reagents and Materials: Protocol. MMPC.org. [Link]

• Brigham Young University. (n.d.). General (Stock) Solutions. Microbiology and Molecular Biology - BYU. [Link]

• Chemistry World. (2024). How to troubleshoot experiments. Careers - Chemistry World. [Link]

• ResearchGate. (n.d.). Scheme 2. The degradation of Angeli's salt is initiated by protonation... ResearchGate. [Link]

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• LibreTexts. (2023). Common Troubleshooting Tips. Chemistry LibreTexts. [https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/ शीर्षासन_Electrochemistry/05%3A_Potentiometric_Methods/5.05%3A_Common_Troubleshooting_Tips]([Link] शीर्षासन_Electrochemistry/05%3A_Potentiometric_Methods/5.05%3A_Common_Troubleshooting_Tips)

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

• Frontiers. (2024). Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet. Frontiers in Pharmacology. [Link]

• eLife. (2019). Allosteric activation of the nitric oxide receptor soluble guanylate cyclase mapped by cryo-electron microscopy. eLife. [Link]

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Application Notes &amp; Protocols: A Researcher's Guide to the In Vivo Administration of Angeli's Salt in Animal Models

I. Foundational Principles: Understanding Angeli's Salt as a Nitroxyl (HNO) Donor

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) stands as one of the most extensively utilized chemical tools for the biological investigation of nitroxyl (HNO).[1][2] Unlike its redox sibling, nitric oxide (NO), HNO possesses a unique pharmacological profile, demonstrating distinct effects on the cardiovascular system, such as positive inotropic and lusitropic actions in the heart, potent vasorelaxation, and preconditioning effects against ischemia-reperfusion injury.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the precise and effective in vivo administration of Angeli's salt in animal models, emphasizing scientific integrity, reproducibility, and safety.

The primary challenge and most critical variable in working with Angeli's salt is its inherent instability under physiological conditions.[1] It spontaneously decomposes in a pH-dependent, first-order process to release one equivalent of HNO and one equivalent of nitrite (NO₂⁻).[2][4] This decomposition is rapid, with a half-life of approximately 2.3 minutes at 37°C and pH 7.4.[5] This characteristic necessitates meticulous planning and execution of experiments to ensure that the observed biological effects are attributable to HNO and not its degradation byproducts or procedural artifacts.

Mechanism of HNO Release

At physiological pH (between 4 and 8), the monoanion of Angeli's salt, [HN₂O₃]⁻, undergoes a rate-limiting tautomerization followed by the heterolytic cleavage of the N-N bond to yield HNO and nitrite.[4] Below pH 4, the decomposition pathway shifts to produce NO.[4] The stability of Angeli's salt is significantly greater in alkaline solutions (pH > 8), which is a key principle exploited for the preparation of stock solutions.[4]

Caption: Decomposition pathway of Angeli's salt at physiological pH.

II. Pre-Experimental Planning: Causality in Experimental Design

The success of in vivo studies using Angeli's salt hinges on a well-considered experimental design that accounts for the compound's unique chemistry.

A. Vehicle Selection and Solution Preparation

The choice of vehicle is dictated by the need to maintain Angeli's salt in its stable, undecomposed state until the moment of administration.

• Stock Solutions: Angeli's salt is highly soluble in water, but stock solutions must be prepared in a cold, alkaline medium to prevent premature decomposition.[5] A 0.01 M sodium hydroxide (NaOH) solution is standard.[6][7] These alkaline stock solutions can be stored at -20°C for up to 24 hours, though fresh preparation is always superior.

• Dosing Solutions: Immediately before administration, the alkaline stock solution should be diluted to the final desired concentration using sterile, physiological pH buffers or saline. This act of dilution into a neutral pH environment initiates the countdown for HNO release. Therefore, the time between preparing the dosing solution and administering it to the animal must be minimized and kept consistent across all experimental groups.

B. Route of Administration

The route of administration influences the pharmacokinetics and the observed biological effects.

• Intravenous (IV): Provides immediate systemic exposure. Ideal for studying acute cardiovascular effects. The rapid dilution and circulation in the bloodstream ensure that HNO is released systemically.

• Intraperitoneal (IP): Allows for rapid absorption into the systemic circulation, though slightly slower than IV. It is a common and technically less demanding route for rodents.[8]

• Subcutaneous (SC): Results in slower, more sustained absorption. This route has been used for studying effects on chronic conditions, such as neuropathic pain.[9]

• Local Administration: For targeted effects, such as intra-paw injection in models of inflammatory pain, direct application to exposed tissue can be employed.[7][10][11]

C. The Imperative of Proper Controls

To ensure that the observed biological effects are specifically due to HNO, a rigorous set of controls is non-negotiable. The rapid decomposition of Angeli's salt into multiple components makes these controls essential for trustworthy data.

• Vehicle Control: The most fundamental control. Animals are administered the final vehicle solution used to dilute the Angeli's salt stock (e.g., saline containing a matched concentration of NaOH).[6][7] This accounts for any effects of the vehicle itself.

• Decomposed Angeli's Salt Control: This is a critical control to differentiate the effects of transiently generated HNO from its stable byproduct, nitrite. An identical dosing solution of Angeli's salt is prepared but is allowed to sit at room temperature for at least 10 half-lives (e.g., >30 minutes) to ensure complete decomposition before administration.

• Nitrite Control: To account for the biological activity of the co-released nitrite, a separate group of animals should be administered sodium nitrite (NaNO₂) at a molar concentration equivalent to that of the administered Angeli's salt.[4]

Caption: Decision tree for implementing essential experimental controls.

III. Standard Operating Protocols

These protocols provide step-by-step methodologies for the preparation and administration of Angeli's salt. All procedures should be performed in accordance with approved institutional animal care and use committee (IACUC) guidelines.

Protocol 1: Preparation of Angeli's Salt Stock and Dosing Solutions

Materials:

• Angeli's Salt (crystalline solid, stored at -20°C)[5]

• Sterile, cold 0.01 M NaOH

• Sterile, cold physiological saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Calibrated analytical balance

• Sterile microcentrifuge tubes and syringes

Procedure:

• Prepare Alkaline Solvent: Ensure the 0.01 M NaOH solution is pre-chilled on ice.

• Weigh Angeli's Salt: In a fume hood or designated weighing area, accurately weigh the required amount of Angeli's salt crystalline solid. Handle the solid in an inert atmosphere if possible, as it can be air and moisture sensitive.[5]

• Prepare Stock Solution (e.g., 10 mM): Immediately dissolve the weighed salt in the cold 0.01 M NaOH to create a concentrated stock solution. For example, to make 1 mL of a 10 mM stock, dissolve 1.22 mg of Angeli's salt (FW: 122.0 g/mol ) in 1 mL of 0.01 M NaOH. Gently vortex until fully dissolved. Keep this stock solution on ice at all times.

• Confirm Concentration (Optional but Recommended): The concentration of the stock solution can be verified by UV-Vis spectrophotometry. Dilute an aliquot of the stock solution in 0.01 M NaOH and measure the absorbance at its λmax of ~248 nm (molar extinction coefficient, ε ≈ 8200 M⁻¹cm⁻¹).[4]

• Prepare Dosing Solution: IMMEDIATELY before administration, dilute the stock solution with cold, sterile saline or PBS to the final desired concentration. For example, to achieve a 1 mg/kg dose in a 25 g mouse with an injection volume of 100 µL, a dosing solution concentration of 0.25 mg/mL would be required.

Protocol 2: In Vivo Administration Workflow (Example: IP Injection in Mice)

Procedure:

• Animal Preparation: Weigh the animal to determine the precise injection volume. Place the mouse in an appropriate restrainer.

• Solution Preparation: Prepare the final dosing solution as described in Protocol 1, Step 5. Draw the calculated volume into a sterile syringe (e.g., 27-gauge needle for IP injection).

• Administration: The time from the creation of the dosing solution in the neutral pH diluent to the completion of the injection should be less than 60 seconds to ensure maximal delivery of undecomposed Angeli's salt.

• Injection: For IP injection, position the mouse with its head tilted down. Insert the needle into the lower right or left abdominal quadrant to avoid puncturing the bladder or cecum.

• Post-Injection Monitoring: Return the animal to its cage and monitor for any adverse reactions and for the expected physiological or behavioral responses according to the experimental endpoint.

• Control Groups: Repeat steps 1-5 for all control groups (vehicle, decomposed salt, nitrite) using the exact same timing and procedures.

Caption: A typical experimental workflow for in vivo Angeli's salt studies.

IV. Quantitative Data & Safety

Summary of In Vivo Studies

The following table summarizes dosages and findings from selected studies to guide dose-range finding experiments.

Animal Model	Route of Administration	Dose Range	Key Findings	Reference
Mice	Intraperitoneal (IP)	N/A	Decomposed to form nitric oxide bound in tissues.	[8]
Rats	Intra-arterial	N/A	Caused hypotensive effects and relaxation of femoral artery.	[8]
Rats	Intra-paw	50 - 450 µ g/paw	Inhibited carrageenin-induced mechanical hyperalgesia.	[7]
Mice	Subcutaneous (SC)	1 - 3 mg/kg	Reduced neuropathic pain in a chronic constriction injury model.	[9]
Dogs	Infusion	N/A	Elevated plasma calcitonin gene-related peptide (CGRP) levels.	[12]
Rabbits	In vivo	N/A	Demonstrated powerful vasorelaxant effects.	[2]

Safety & Handling

While specific toxicity data for Angeli's salt is not extensively detailed in standard safety sheets, general precautions for handling chemical reagents should be followed.

• Personal Protective Equipment (PPE): Wear standard laboratory gloves, safety glasses, and a lab coat.

• Handling: Avoid inhalation of the crystalline powder and prevent skin or eye contact.[5] Wash hands thoroughly after handling.

• Storage: Store the solid compound at -20°C, protected from air and moisture.[5]

• Disposal: Dispose of waste and unused material in accordance with local, state, and federal regulations.

V. References

• Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates. (n.d.). National Institutes of Health. Retrieved from

• HNO Donors: Angeli's Salt and Related Diazeniumdiolates. (2016). University of Arizona. Retrieved from

• The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. (n.d.). PubMed Central. Retrieved from

• Angeli's Salt. (n.d.). Sigma-Aldrich. Retrieved from

• Angeli's Salt - Safety Data Sheet. (2025). Santa Cruz Biotechnology. Retrieved from

• A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. (n.d.). Proceedings of the National Academy of Sciences. Retrieved from

• The Chemistry of Nitroxyl-Releasing Compounds. (n.d.). PubMed Central, National Institutes of Health. Retrieved from

• The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. (2003). PubMed. Retrieved from

• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. (n.d.). MDPI. Retrieved from

• Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. (n.d.). PubMed Central, National Institutes of Health. Retrieved from

• The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. (n.d.). PubMed Central, National Institutes of Health. Retrieved from

• Angeli's Salt Product Information. (2024). Cayman Chemical. Retrieved from

• The chemistry of trioxodinitrates. Part I. Decomposition of sodium trioxodinitrate (Angeli's salt) in aqueous solution. (1976). Journal of the Chemical Society, Dalton Transactions. Retrieved from

• [Angeli salt as a producer of nitrogen oxide in animal tissues]. (n.d.). PubMed. Retrieved from

• Angeli's Salt. (n.d.). Sigma-Aldrich. Retrieved from

• Nitroxyl anion donor, Angeli's salt, does not develop tolerance in rat isolated aortae. (n.d.). PubMed. Retrieved from

• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. (2022). PubMed Central, National Institutes of Health. Retrieved from

• A recent history of nitroxyl chemistry, pharmacology and therapeutic potential. (n.d.). PubMed Central. Retrieved from

• The nitroxyl donor, Angeli's salt, reduces chronic constriction injury-induced neuropathic pain. (2016). PubMed. Retrieved from

Sources

• 1. Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A recent history of nitroxyl chemistry, pharmacology and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The nitroxyl donor, Angeli’s salt, inhibits inflammatory hyperalgesia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Angeli salt as a producer of nitrogen oxide in animal tissues] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The nitroxyl donor, Angeli's salt, reduces chronic constriction injury-induced neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]

Application Notes and Protocols: Determining Optimal Angeli's Salt Concentration for Vasodilation

Introduction: Angeli's Salt as a Nitroxyl (HNO) Donor in Vascular Research

In the dynamic field of cardiovascular research, nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), is emerging as a critical signaling molecule with significant therapeutic potential.[1][2][3][4] Unlike NO, HNO exhibits unique chemical properties and engages distinct signaling pathways, making it a subject of intense investigation for conditions such as heart failure and vascular dysfunction.[1][2] Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a widely utilized and invaluable tool for these studies, as it spontaneously decomposes under physiological pH to reliably generate HNO.[5][6]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the optimal concentration of Angeli's salt for achieving and studying vasodilation. We will delve into the underlying mechanisms of HNO-mediated vasodilation, provide detailed, field-proven protocols for ex vivo vascular studies, and offer insights into the critical experimental parameters that ensure data integrity and reproducibility.

The Mechanistic Underpinnings of HNO-Mediated Vasodilation

The vasodilatory effects of HNO are multifaceted, involving both cyclic guanosine monophosphate (cGMP)-dependent and -independent pathways. Understanding these mechanisms is paramount for designing robust experiments and interpreting results accurately.

1. cGMP-Dependent Pathway: A significant component of HNO-induced vasodilation is mediated through the activation of soluble guanylyl cyclase (sGC), the same enzyme targeted by nitric oxide.[7][8] However, the interaction of HNO with sGC is complex and may involve an initial conversion to NO.[2] Activation of sGC leads to an increase in intracellular cGMP, which in turn activates protein kinase G (PKG), culminating in a cascade of events that decrease intracellular calcium concentrations and promote smooth muscle relaxation.[9] The use of sGC inhibitors, such as ODQ (1H-[7][10][11]oxadiazolo[4,3-a]quinoxalin-1-one), is crucial for dissecting this component of the HNO response.[7][8]

2. cGMP-Independent Pathways: HNO also elicits vasodilation through mechanisms independent of the sGC-cGMP axis. These include the activation of potassium channels, such as voltage-gated (Kᵥ) and ATP-sensitive (Kₐₜₚ) channels, which leads to hyperpolarization of the vascular smooth muscle cell membrane and subsequent relaxation.[1][7] Additionally, in certain vascular beds, HNO can trigger the release of calcitonin gene-related peptide (CGRP), a potent vasodilator neuropeptide.[1][7]

3. Thiol Reactivity: A hallmark of HNO chemistry is its high reactivity with thiols.[2][3][7] This "thiophilic" nature is thought to underlie many of its biological effects. In the context of vasodilation, interactions with thiol-containing proteins can modulate calcium handling and sensitivity. To confirm that the observed effects are indeed mediated by HNO, the use of a selective HNO scavenger, such as L-cysteine, is essential.[7][12][13]

Signaling Pathway of HNO-Mediated Vasodilation

Caption: HNO-mediated vasodilation signaling pathways.

Experimental Design: A Self-Validating System

A robust experimental design for determining the optimal Angeli's salt concentration is self-validating. This is achieved by systematically including appropriate controls and inhibitors to confirm the mechanism of action.

Core Experimental Workflow

Caption: Workflow for determining optimal Angeli's salt concentration.

Protocols and Methodologies

Protocol 1: Preparation of Angeli's Salt Stock Solution

Rationale: Angeli's salt is unstable in neutral or acidic solutions, decomposing to release HNO.[5] To ensure a consistent and reliable source of HNO for experiments, it is critical to prepare fresh stock solutions in an alkaline buffer immediately before use.

Materials:

• Angeli's Salt (Na₂N₂O₃)

• Sodium Hydroxide (NaOH), 0.01 M, chilled on ice

• Microcentrifuge tubes

• Calibrated pipette

Procedure:

• On the day of the experiment, prepare a fresh 0.01 M NaOH solution and keep it on ice.

• Weigh the required amount of Angeli's salt.

• Immediately before starting the experiment, dissolve the Angeli's salt in the chilled 0.01 M NaOH to create a concentrated stock solution (e.g., 10 mM). The alkaline solution helps to stabilize the salt for a short period.[6][14]

• Keep the stock solution on ice and protected from light throughout the experiment.

• Perform serial dilutions from this stock solution directly into the experimental buffer as needed.

• Crucially, prepare a vehicle control using the same 0.01 M NaOH solution to account for any effects of the alkaline vehicle on the vascular tissue. [15]

Protocol 2: Ex Vivo Vasodilation Studies Using Wire Myography

Rationale: Wire myography using isolated arterial rings (e.g., thoracic aorta) is a standard and effective method for quantifying vascular reactivity.[16][17] This protocol allows for the construction of detailed concentration-response curves to determine the potency (EC₅₀) and efficacy (Rₘₐₓ) of Angeli's salt.

Materials:

• Isolated thoracic aorta from a suitable animal model (e.g., mouse or rat)

• Krebs-Henseleit buffer (or similar physiological salt solution)

• Phenylephrine (PE) or other suitable vasoconstrictor (e.g., U46619)[7]

• Acetylcholine (ACh) for endothelium integrity check

• Potassium Chloride (KCl) for viability check

• Angeli's salt stock solution (from Protocol 1)

• L-Cysteine and ODQ for mechanistic studies

• Wire myograph system

Procedure:

• Vessel Preparation: Isolate the thoracic aorta and clean it of adhering connective tissue. Cut the aorta into 2-3 mm rings.

• Mounting: Mount the aortic rings on the wires of the myograph chambers filled with Krebs-Henseleit buffer, continuously gassed with 95% O₂ / 5% CO₂ at 37°C.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 g, depending on the vessel and system). Replace the buffer every 15-20 minutes.

• Viability and Endothelium Integrity Check:

  • Depolarize the rings with a high concentration of KCl (e.g., 60-80 mM) to ensure tissue viability.

  • After washing out the KCl and allowing the tension to return to baseline, pre-constrict the rings with a sub-maximal concentration of phenylephrine (e.g., 1 µM, or to ~80% of the KCl response).

  • Once a stable plateau is reached, add acetylcholine (e.g., 1-10 µM) to check for endothelium-dependent relaxation. A relaxation of >70% typically indicates a healthy, intact endothelium.

• Concentration-Response Curve:

  • Wash the rings thoroughly to remove all drugs.

  • Pre-constrict the rings again with phenylephrine to a stable plateau.

  • Add Angeli's salt in a cumulative, logarithmic manner (e.g., from 1 nM to 10 µM) to the organ bath, allowing the response to stabilize at each concentration.[7] Record the relaxation at each step.

• Mechanistic Validation:

  • In parallel experiments, after the equilibration period, incubate separate sets of aortic rings with:

    • L-Cysteine (e.g., 4 mM): An HNO scavenger.[7]

    • ODQ (e.g., 10 µM): An sGC inhibitor.[7]

  • Incubate for 20-30 minutes before pre-constricting with phenylephrine and repeating the Angeli's salt concentration-response curve.

• Data Analysis:

  • Express the relaxation at each concentration as a percentage of the pre-constriction tone.

  • Plot the concentration-response data and fit to a sigmoidal curve to determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the Rₘₐₓ (the maximal relaxation).

  • A significant rightward shift in the concentration-response curve in the presence of L-cysteine or ODQ confirms the involvement of HNO and the sGC pathway, respectively.[7][8]

Protocol 3: Measurement of cGMP Levels

Rationale: Quantifying the downstream product of sGC activation, cGMP, provides direct biochemical evidence for the involvement of this pathway in the observed vasodilation.

Materials:

• Isolated aortic rings or cultured vascular smooth muscle cells

• Angeli's salt

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cGMP degradation

• Trichloroacetic acid (TCA) or ethanol for extraction

• Commercially available cGMP enzyme immunoassay (EIA) kit

Procedure:

• Prepare aortic rings or cultured cells as for a functional experiment.

• Incubate the tissues/cells with a PDE inhibitor (e.g., 100 µM IBMX) for 15-20 minutes.

• Expose the tissues/cells to different concentrations of Angeli's salt (based on the functional data from Protocol 2) for a defined period (e.g., 5-10 minutes). Include a vehicle control group.

• Immediately stop the reaction and lyse the cells/tissues by flash-freezing in liquid nitrogen, followed by homogenization in TCA or ethanol.

• Centrifuge the homogenate to pellet the protein.

• Analyze the cGMP concentration in the supernatant using a commercial EIA kit, following the manufacturer's instructions.

• Normalize the cGMP levels to the total protein content of the pellet.

Quantitative Data Summary

The effective concentration of Angeli's salt can vary depending on the specific vascular bed and experimental conditions. The following table summarizes reported values from the literature to provide a starting point for experimental design.

Parameter	Vessel Type	Pre-constrictor	Concentration Range	EC₅₀ / pEC₅₀	Reference
EC₅₀	Rabbit Aorta	Norepinephrine	Not Specified	590 nM
pEC₅₀	Rat Heart (Coronary)	U46619	10 pmol - 10 µmol	8.55 ± 0.24	[7]
EC₅₀ Shift	Rat Heart (Coronary)	U46619	10 pmol - 10 µmol	pEC₅₀ shift with L-cysteine and ODQ	[15]
Effective Conc.	Mouse Aorta	Endothelin-1	1 µM (for reversal)	Not Applicable	[16][17]
Effective Conc.	Mouse Cerebral Arteries	Angiotensin II	1 µM (for inhibition)	Not Applicable	[12]

(Note: pEC₅₀ is the negative logarithm of the EC₅₀ value)

Conclusion and Best Practices

Determining the optimal concentration of Angeli's salt for vasodilation studies requires a systematic and mechanistically informed approach. By employing the protocols outlined in this guide, researchers can generate reliable and reproducible data.

Key Takeaways:

• Fresh Preparation is Non-Negotiable: Always prepare Angeli's salt stock solutions fresh in chilled alkaline media immediately before use.

• Controls are Critical: Include vehicle controls, HNO scavengers (L-cysteine), and pathway inhibitors (ODQ) to validate that the observed vasodilation is indeed mediated by HNO and to delineate the signaling pathways involved.

• Start with a Wide Range: When first establishing a dose-response curve, test a broad range of concentrations (e.g., picomolar to micromolar) to capture the full sigmoidal response.

• Confirm Downstream Signaling: Where possible, complement functional vasodilation data with biochemical measurements, such as cGMP levels, to provide a more complete picture of the mechanism of action.

By adhering to these principles, researchers can confidently harness the power of Angeli's salt to explore the intricate and promising biology of nitroxyl in the cardiovascular system.

References

• The concomitant coronary vasodilator and positive inotropic actions of the nitroxyl donor Angeli's salt in the intact rat heart: contribution of soluble guanylyl cyclase-dependent and -independent mechanisms. PubMed Central. [Link]

• Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. MDPI. [Link]

• Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. PubMed Central. [Link]

• A Chemiluminescent Probe for HNO Quantification and Real-time Monitoring in Living Cells. PubMed Central. [Link]

• Nitroxyl (HNO) as a Vasoprotective Signaling Molecule. PubMed. [Link]

• Chemiluminescent measurement of HNO in living cells. A) Time course of.... ResearchGate. [Link]

• The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. PubMed. [Link]

• The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. PubMed Central. [Link]

• Measurement of NO in biological samples. PubMed Central. [Link]

• Measurement of NO in biological samples. Repository of the Academy's Library. [Link]

• The Chemistry of Nitroxyl-Releasing Compounds. PubMed Central. [Link]

• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. [Link]

• Nitroxyl (HNO) suppresses vascular Nox2 oxidase activity. PubMed. [Link]

• The Concomitant Coronary Vasodilator and Positive Inotropic Actions of the Nitroxyl Donor Angeli's Salt in the Intact Rat Heart: Contribution of Soluble Guanylyl Cyclase-Dependent and -Independent Mechanisms. ResearchGate. [Link]

• Abstract 156: The Nitroxyl Donor Angeli's Salt Elicits Concomitant Concentration-Dependent Coronary Vasodilatory and Inotropic Actions in the Intact Rat Heart. ResearchGate. [Link]

• The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions. [Link]

• The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. PubMed Central. [Link]

• Oxidative release of nitric oxide accounts for guanylyl cyclase stimulating, vasodilator and anti-platelet activity of Piloty's acid: a comparison with Angeli's salt. PubMed. [Link]

• Nitroxyl (HNO): a novel redox signaling molecule. PubMed. [Link]

• Nitroxyl (HNO) signaling. PubMed. [Link]

• Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. ResearchGate. [Link]

• Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. [Link]

• Mechanism of vasodilatory and antiproliferative effects of sildenafil.... ResearchGate. [Link]

• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. PubMed Central. [Link]

• Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. PubMed. [Link]

• Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. PubMed. [Link]

• The PDE5 inhibitor sildenafil differentially affects NO and H 2.... ResearchGate. [Link]

• Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. [Link]

• The effect of sildenafil on nitric oxide-mediated vasodilation in healthy men. ResearchGate. [Link]

• The effect of sildenafil on nitric oxide-mediated vasodilation in healthy men. PubMed. [Link]

• Scheme 2. The degradation of Angeli's salt is initiated by protonation.... ResearchGate. [Link]

• Effects of sildenafil citrate (Viagra) combined with nitrate on the heart. PubMed. [Link]

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• 2. The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitroxyl (HNO): a novel redox signaling molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitroxyl (HNO) signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The concomitant coronary vasodilator and positive inotropic actions of the nitroxyl donor Angeli's salt in the intact rat heart: contribution of soluble guanylyl cyclase-dependent and -independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. A Chemiluminescent Probe for HNO Quantification and Real-time Monitoring in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nitroxyl (HNO) suppresses vascular Nox2 oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oxidative release of nitric oxide accounts for guanylyl cyclase stimulating, vasodilator and anti-platelet activity of Piloty's acid: a comparison with Angeli's salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Angeli's Salt in Cardiovascular Research Models

Introduction: Unveiling the Therapeutic Potential of Nitroxyl (HNO) with Angeli's Salt

For decades, nitric oxide (NO) has been a cornerstone of cardiovascular research, lauded for its critical role in vasodilation and cellular signaling. However, its one-electron reduced sibling, nitroxyl (HNO), has emerged as a molecule with a distinct and equally compelling pharmacological profile. Unlike NO, which primarily signals through soluble guanylyl cyclase (sGC) to produce cyclic guanosine monophosphate (cGMP), HNO exhibits a unique reactivity with thiol-containing proteins, opening up alternative therapeutic avenues.[1][2] Angeli's salt (sodium trioxodinitrate; Na₂N₂O₃) is a well-established and widely used donor of HNO, making it an invaluable tool for investigating the physiological and pathophysiological roles of this reactive nitrogen species in the cardiovascular system.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Angeli's salt in key cardiovascular research models. We will delve into the underlying scientific principles, provide detailed, field-proven protocols, and offer insights into the interpretation of experimental outcomes.

The Chemistry of Angeli's Salt: A Controlled Release of HNO

Angeli's salt is a crystalline solid that is stable when stored under appropriate conditions.[2] In aqueous solution, it undergoes a pH-dependent decomposition to release HNO and nitrite (NO₂⁻).[3] This decomposition follows first-order kinetics and is nearly instantaneous at a pH of 5.0, while alkaline stock solutions (e.g., in 0.01 M NaOH) exhibit greater stability.[2][4] The half-life of Angeli's salt in a physiological buffer (pH 7.4) at 37°C is approximately 2.3 minutes.[2][4] It is crucial to understand this decomposition profile to ensure accurate and reproducible experimental results.

Key Chemical Properties of Angeli's Salt:

Property	Value	Source
Molecular Formula	Na₂N₂O₃	[2]
Molecular Weight	121.99 g/mol	[2]
Decomposition Products	HNO and NO₂⁻	[3]
Half-life (pH 7.4, 37°C)	~2.3 minutes	[2][4]
Optimal Storage	-20°C as a solid	[2]
Solution Stability	Stable in alkaline solutions (e.g., 0.01 M NaOH) for up to 24 hours at -20°C	[2]

Core Applications in Cardiovascular Research

The unique pharmacological actions of HNO position Angeli's salt as a versatile tool for investigating a range of cardiovascular phenomena:

• Vasodilation and Blood Pressure Regulation: HNO is a potent vasodilator, and Angeli's salt can be used to study its effects on vascular tone in both isolated vessel preparations and in vivo models.[5]

• Cardiac Contractility and Heart Failure: HNO exhibits positive inotropic (contractility) and lusitropic (relaxation) effects, making Angeli's salt a valuable compound for studying cardiac function and its potential therapeutic application in heart failure.[6][7]

• Ischemia-Reperfusion Injury: The cardioprotective effects of HNO can be investigated using models of ischemia-reperfusion, where Angeli's salt may offer protection against tissue damage.

• Thiol-Based Signaling: Given HNO's high reactivity with thiols, Angeli's salt is an excellent probe to explore the role of thiol modifications in cardiovascular regulation.[8]

Experimental Protocols

Protocol 1: Ex Vivo Assessment of Vasodilation in Isolated Aortic Rings

This protocol details the methodology for assessing the vasorelaxant effects of Angeli's salt on isolated rat thoracic aortic rings, a classic model for studying vascular reactivity.

Materials and Reagents:

• Male Wistar rats (250-300g)

• Krebs-Henseleit (K-H) solution (in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1)

• Phenylephrine (PE)

• Angeli's salt

• 0.01 M NaOH

• Organ bath system with isometric force transducers

• Carbogen gas (95% O₂ / 5% CO₂)

Procedure:

• Tissue Preparation:

  • Euthanize the rat via an approved method and excise the thoracic aorta.

  • Immediately place the aorta in ice-cold K-H solution.

  • Carefully remove adhering fat and connective tissue.

  • Cut the aorta into 2-3 mm wide rings.[9] For some experiments, the endothelium can be denuded by gently rubbing the intimal surface with a fine wire.

• Mounting and Equilibration:

  • Mount the aortic rings in organ baths containing K-H solution maintained at 37°C and continuously bubbled with carbogen.[9]

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, replacing the K-H solution every 15-20 minutes.

• Viability and Pre-contraction:

  • Assess the viability of the rings by contracting them with 60 mM KCl.

  • After washing out the KCl and allowing the rings to return to baseline, induce a stable contraction with a submaximal concentration of phenylephrine (typically 1 µM).[9][10]

• Application of Angeli's Salt:

  • Prepare a stock solution of Angeli's salt in 0.01 M NaOH immediately before use.[11]

  • Once the PE-induced contraction has reached a stable plateau, add cumulative concentrations of Angeli's salt to the organ bath (e.g., 10⁻⁹ to 10⁻⁵ M).[5]

  • Record the relaxation response at each concentration.

• Data Analysis:

  • Express the relaxation response as a percentage of the pre-contraction induced by PE.

  • Construct concentration-response curves and calculate the EC₅₀ (the concentration of Angeli's salt that produces 50% of the maximal relaxation).

Self-Validation and Controls:

• Vehicle Control: Perform experiments with the vehicle (0.01 M NaOH) alone to ensure it does not elicit a response.

• Endothelium Integrity: In endothelium-intact rings, confirm functionality by observing relaxation to acetylcholine (e.g., 1 µM) after PE pre-contraction.

• Time Control: Run parallel experiments without the addition of Angeli's salt to account for any spontaneous changes in vascular tone.

Protocol 2: Assessment of Cardiac Function in a Langendorff-Perfused Heart Model

The Langendorff preparation allows for the study of cardiac function in an ex vivo setting, isolated from systemic neural and hormonal influences.[12][13]

Materials and Reagents:

• Rat or guinea pig

• Heparin

• Anesthetic (e.g., pentobarbital)

• Krebs-Henseleit buffer (as in Protocol 1), oxygenated with carbogen and maintained at 37°C

• Langendorff perfusion system

• Intraventricular balloon catheter and pressure transducer

• Data acquisition system

Procedure:

• Heart Excision and Cannulation:

  • Anesthetize the animal and administer heparin to prevent coagulation.

  • Perform a thoracotomy and rapidly excise the heart, placing it in ice-cold K-H buffer.[14]

  • Identify the aorta and cannulate it onto the Langendorff apparatus.[14]

  • Initiate retrograde perfusion with oxygenated K-H buffer at a constant pressure (typically 60-80 mmHg).[13]

• Stabilization and Baseline Measurement:

  • Allow the heart to stabilize for a 20-30 minute period.

  • Insert a fluid-filled balloon connected to a pressure transducer into the left ventricle. Inflate the balloon to achieve a stable end-diastolic pressure of 5-10 mmHg.[14]

  • Record baseline hemodynamic parameters, including heart rate (HR), left ventricular developed pressure (LVDP), and the maximal rates of pressure development and decay (+dP/dt and -dP/dt).

• Angeli's Salt Administration:

  • Prepare a fresh stock solution of Angeli's salt in 0.01 M NaOH.

  • Administer Angeli's salt as a bolus injection into the perfusion line or as a continuous infusion. A typical dose range for bolus injections is 10 pmol to 10 µmol.[2][15]

  • Record the hemodynamic responses to each dose.

• Data Analysis:

  • Calculate the changes in HR, LVDP, +dP/dt, and -dP/dt from baseline for each dose of Angeli's salt.

  • Construct dose-response curves to quantify the inotropic and lusitropic effects.

Self-Validation and Controls:

• Vehicle Control: Administer the vehicle (0.01 M NaOH) to ensure it has no effect on cardiac function.

• Time-Matched Control: Perfuse a separate heart for the same duration without Angeli's salt to control for time-dependent changes in function.

• Positive Control: Use a known inotropic agent (e.g., isoproterenol) to confirm the responsiveness of the preparation.

Signaling Pathways of HNO in the Cardiovascular System

The cardiovascular effects of HNO are mediated through distinct signaling pathways that differ from those of NO.

Thiol-Mediated Mechanisms

A primary mechanism of HNO action involves its high reactivity with thiol groups (-SH) on cysteine residues within proteins.[8] This interaction can lead to the formation of N-hydroxysulfenamides, which can alter protein function. Key cardiovascular proteins targeted by HNO include:

• Ryanodine Receptors (RyR2): Modification of RyR2 in the sarcoplasmic reticulum of cardiomyocytes enhances calcium release, contributing to the positive inotropic effects of HNO.[1]

• Soluble Guanylyl Cyclase (sGC): While NO is the canonical activator of sGC, some studies suggest that HNO can also activate sGC, leading to cGMP production and vasodilation, although this is a point of ongoing research.[2][15]

Calcitonin Gene-Related Peptide (CGRP) Pathway

In some vascular beds, the vasodilatory effects of HNO have been linked to the release of calcitonin gene-related peptide (CGRP), a potent vasodilator neuropeptide.[15] The precise mechanism by which HNO stimulates CGRP release is still under investigation but may involve the activation of sensory nerves.

Safety and Handling

Angeli's salt should be handled with care in a laboratory setting. It is a crystalline solid that is sensitive to air and moisture.[4] It is recommended to handle it in an inert atmosphere.[4] While the substance itself is not classified as hazardous, standard laboratory safety precautions, including wearing gloves and eye protection, should be followed.[1] For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.[1]

Conclusion

Angeli's salt is an indispensable tool for probing the intricate roles of nitroxyl in the cardiovascular system. Its ability to reliably generate HNO allows for the detailed investigation of its unique signaling pathways and physiological effects. The protocols and information provided in these application notes offer a solid foundation for researchers to explore the therapeutic potential of HNO in a variety of cardiovascular disease models. By understanding the chemistry, applying rigorous experimental design, and carefully interpreting the results, the scientific community can continue to unlock the promising future of HNO-based therapies.

References

• Wynne, B. M., Labazi, H., Carneiro, Z. N., Tostes, R. C., & Webb, R. C. (2018). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 76, 70-78. [Link]

• Wynne, B. M., et al. (2018). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 76, 70–78. [Link]

• Forstermann, U., & Sessa, W. C. (2012). Nitric oxide synthases: regulation and function. European heart journal, 33(7), 829–837. [Link]

• Massion, P. B., & Balligand, J. L. (2003). Nitric oxide in the cardiovascular system: a simple molecule with complex actions. Cardiovascular research, 57(3), 577-580. [Link]

• Irvine, J. C., et al. (2003). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 100(23), 13549-13554. [Link]

• Velagic, A., et al. (2022). Cardioprotective actions of nitroxyl donor Angeli's salt are preserved in the diabetic heart and vasculature in the face of nitric oxide resistance. British journal of pharmacology, 179(16), 4117–4132. [Link]

• Sirt-s, T. K., et al. (2012). Roles of the nitric oxide signaling pathway in cardiac ischemic preconditioning against myocardial ischemia-reperfusion injury. International journal of cardiology, 155(2), 251-257. [Link]

• Wynne, B. M., et al. (2018). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric oxide : biology and chemistry, 76, 70–78. [Link]

• Irvine, J. C., et al. (2014). The concomitant coronary vasodilator and positive inotropic actions of the nitroxyl donor Angeli's salt in the intact rat heart: contribution of soluble guanylyl cyclase-dependent and -independent mechanisms. British journal of pharmacology, 171(8), 2146–2157. [Link]

• Fukuto, J. M., et al. (2012). The chemical biology of HNO signaling. Accounts of chemical research, 45(9), 1447–1457. [Link]

• Irvine, J. C., et al. (2012). Abstract 156: The Nitroxyl Donor Angeli's Salt Elicits Concomitant Concentration-Dependent Coronary Vasodilatory and Inotropic Actions in the Intact Rat Heart. Circulation Research, 111(suppl_1), A156-A156. [Link]

• de la Riva, M., et al. (2017). Vasodilator Responses of Perivascular Adipose Tissue-Derived Hydrogen Sulfide Stimulated with L-Cysteine in Pregnancy Hypertension-Induced Endothelial Dysfunction in Rats. International journal of molecular sciences, 18(11), 2345. [Link]

• Kim, J. H., et al. (2017). Vasorelaxant effects of Angelica decursiva root on isolated rat aortic rings. BMC complementary and alternative medicine, 17(1), 487. [Link]

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• Lacchini, S., et al. (2005). 17-β-oestradiol-induced vasorelaxation in vitro is mediated by eNOS through hsp90 and akt/pkb dependent mechanism. Journal of cellular and molecular medicine, 9(2), 425–431. [Link]

• Sutherland, F. J., & Hearse, D. J. (2000). The isolated blood and perfusion fluid perfused heart. Pharmacological research, 41(6), 613–627. [Link]

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• ADInstruments. (2019). Isolated Heart Perfusion Systems | Crystalloid, Whole-blood, Erythrocyte. [Link]

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898–903. [Link]

• Wynne, B. M., et al. (2018). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 76, 70-78. [Link]

• Toledo, J. C., Jr, et al. (2017). Treatment with sodium nitroprusside improves the endothelial function in aortic rings with endothelial dysfunction. European journal of pharmaceutical sciences : official journal of the European Federation for Pharmaceutical Sciences, 105, 144–149. [Link]

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Application Notes and Protocols: Utilizing Angeli's Salt to Elucidate Nitroxyl (HNO) Signaling Pathways

Introduction: The Emergence of Nitroxyl as a Unique Signaling Molecule

Nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), is rapidly gaining recognition as a distinct signaling molecule with a unique pharmacological profile.[1] Unlike the well-established signaling pathways of NO, the mechanisms governing HNO's biological effects are still being actively investigated.[2] The inherent reactivity and short half-life of HNO necessitate the use of donor compounds to study its effects in biological systems.[3] Angeli's salt (Na₂N₂O₃) is a widely used and well-characterized HNO donor that has been instrumental in uncovering the diverse physiological and pathophysiological roles of nitroxyl.[4][5]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for using Angeli's salt to investigate HNO signaling pathways. We will delve into the fundamental chemistry of Angeli's salt, provide field-proven protocols for its application in cellular and biochemical assays, and discuss the critical interpretation of experimental outcomes.

The Chemistry of Angeli's Salt: A Controlled Source of Nitroxyl

Angeli's salt decomposes in aqueous solutions to generate HNO and nitrite (NO₂⁻).[4] This decomposition is a pH-dependent, first-order process.[4] Under physiological conditions (pH 7.4, 37°C), Angeli's salt has a half-life of approximately 2.3 minutes.[6] It is crucial to understand that below pH 4, the decomposition pathway shifts to produce nitric oxide (NO) instead of HNO.[4]

The generally accepted mechanism for HNO release from Angeli's salt between pH 4 and 8 involves an initial protonation, followed by tautomerization and subsequent heterolytic cleavage of the N-N bond.[4]

Caption: Decomposition pathway of Angeli's salt to nitroxyl (HNO) and nitrite.

It is imperative to consider the co-generation of nitrite, which has its own biological activities, when designing and interpreting experiments with Angeli's salt.[4] Furthermore, while Angeli's salt is a reliable HNO donor, the development of alternative donors is important to confirm that observed biological effects are indeed attributable to HNO.[7]

Core Biological Targets and Signaling Pathways of Nitroxyl

The unique chemical reactivity of HNO dictates its interactions with biological molecules, which are distinct from those of NO.[1][8] HNO is a potent electrophile and readily reacts with soft nucleophiles, particularly thiols.[3] This reactivity with thiol-containing proteins is believed to be a primary mechanism through which HNO exerts its biological effects.[9]

Key Biological Targets of HNO:

• Thiols (R-SH): HNO reacts with thiols to form N-hydroxysulfenamides, which can then react with another thiol to produce a disulfide and hydroxylamine.[7] This modification of critical cysteine residues in proteins can significantly alter their function.

• Heme Proteins: HNO can interact with both ferrous (Fe²⁺) and ferric (Fe³⁺) heme centers in proteins like hemoglobin, myoglobin, and catalase.[3][10] This interaction can lead to reductive nitrosylation and modulation of enzyme activity.[11][12]

• Sarcoplasmic Reticulum Ca²⁺-ATPase (SERCA): HNO has been shown to directly enhance the activity of SERCA, leading to increased calcium uptake into the sarcoplasmic reticulum.[13][14] This contributes to its positive inotropic and lusitropic effects on the heart.[15]

• Ryanodine Receptors (RyR2): HNO can increase the open probability of ryanodine receptors, further contributing to altered intracellular calcium cycling.[13]

Caption: Key signaling interactions of nitroxyl (HNO) derived from Angeli's salt.

Experimental Protocols: A Practical Guide

The following protocols provide a foundation for studying HNO signaling using Angeli's salt. It is crucial to perform these experiments with appropriate controls to ensure the observed effects are specific to HNO.

Protocol 1: Preparation and Handling of Angeli's Salt Stock Solutions

Rationale: The stability of Angeli's salt is highly pH-dependent.[4] Preparing and storing stock solutions in an alkaline buffer is essential to prevent premature decomposition and ensure accurate dosing.

Materials:

• Angeli's salt (Na₂N₂O₃)

• Sodium hydroxide (NaOH), 0.01 M, deoxygenated

• -20°C freezer

Procedure:

• Prepare a fresh 0.01 M NaOH solution and thoroughly deoxygenate it by bubbling with argon or nitrogen gas for at least 30 minutes.[10]

• Weigh the desired amount of Angeli's salt and dissolve it in the deoxygenated 0.01 M NaOH to the desired stock concentration (e.g., 10 mM).[16]

• Use this stock solution immediately or aliquot and store at -20°C for up to 24 hours.

• Crucially, thaw the stock solution on ice just before use and add it to the experimental buffer to initiate HNO release.

Self-Validation: The concentration of the stock solution can be verified by measuring its UV absorbance at 250 nm (extinction coefficient, ε = 8 mM⁻¹cm⁻¹).[10]

Protocol 2: Spectrophotometric Assay for Thiol Modification

Rationale: A primary mechanism of HNO action is the modification of thiols.[3] This protocol utilizes 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to quantify the depletion of a model thiol, glutathione (GSH), in the presence of Angeli's salt.

Materials:

• Glutathione (GSH)

• Angeli's salt stock solution (from Protocol 1)

• Phosphate-buffered saline (PBS), pH 7.4

• DTNB solution (in PBS)

• Spectrophotometer

Reagent	Working Concentration	Purpose
PBS, pH 7.4	-	Reaction buffer
GSH	100 µM	Thiol substrate
Angeli's Salt	10-100 µM	HNO donor
DTNB	500 µM	Thiol detection reagent

Procedure:

• Prepare a reaction mixture containing PBS and GSH in a cuvette.

• Initiate the reaction by adding the Angeli's salt stock solution to the desired final concentration.

• Incubate the reaction at 37°C for a defined period (e.g., 10 minutes).

• Add the DTNB solution to the reaction mixture.

• Immediately measure the absorbance at 412 nm.

• A decrease in absorbance compared to a control without Angeli's salt indicates GSH depletion.

Controls:

• Negative Control: Reaction mixture without Angeli's salt.

• Vehicle Control: Reaction mixture with the same volume of 0.01 M NaOH used for the Angeli's salt stock.

Protocol 3: Cell-Based Assay for Investigating HNO-Mediated Vasodilation

Rationale: HNO is a known vasodilator.[1] This protocol uses cultured vascular smooth muscle cells (VSMCs) to assess the vasodilatory potential of HNO by measuring changes in intracellular calcium, a key regulator of contractility.

Materials:

• Vascular smooth muscle cells (VSMCs)

• Cell culture medium

• Fura-2 AM (calcium indicator dye)

• Hanks' Balanced Salt Solution (HBSS)

• Angeli's salt stock solution (from Protocol 1)

• A vasoconstrictor (e.g., endothelin-1)[16]

• Fluorescence plate reader or microscope

Caption: Workflow for assessing HNO-mediated effects on intracellular calcium in VSMCs.

Procedure:

• Seed VSMCs in a suitable format (e.g., 96-well plate).

• Load the cells with Fura-2 AM according to the manufacturer's instructions.

• Wash the cells with HBSS to remove excess dye.

• Induce vasoconstriction by adding endothelin-1.[16]

• Add Angeli's salt at various concentrations to the cells.

• Monitor the changes in intracellular calcium levels by measuring Fura-2 fluorescence at the appropriate excitation and emission wavelengths.

• A decrease in intracellular calcium in the presence of Angeli's salt suggests a vasodilatory effect.

Controls:

• Positive Control: A known vasodilator (e.g., sodium nitroprusside).

• Negative Control: Untreated cells.

• Vehicle Control: Cells treated with 0.01 M NaOH.

Data Interpretation and Troubleshooting

• Consider the Half-Life: The short half-life of Angeli's salt means that HNO is generated rapidly. The timing of measurements is critical.

• Account for Nitrite: Always consider the potential contribution of the nitrite by-product to the observed effects.[4] Parallel experiments with sodium nitrite can help to dissect these effects.

• Oxygen Dependence: The decomposition of Angeli's salt and the subsequent reactions of HNO can be influenced by the presence of oxygen.[17] Ensure consistent oxygenation conditions across experiments.

• Buffer Effects: Certain buffer components, such as HEPES, can interact with the reactive species generated from Angeli's salt.[18] Phosphate buffers are generally recommended.[10]

• Cytotoxicity: At high concentrations (>1 mM), Angeli's salt can induce cytotoxicity.[7][19] It is essential to determine the optimal, non-toxic concentration range for your specific cell type or system.

Conclusion: Advancing the Frontier of Nitroxyl Research

Angeli's salt remains an invaluable tool for probing the intricate signaling pathways of nitroxyl. Its well-defined chemistry and predictable decomposition kinetics provide a reliable means of generating HNO in a controlled manner. By employing the robust protocols and adhering to the principles of careful experimental design and interpretation outlined in this guide, researchers can continue to unravel the complex and exciting biology of this unique signaling molecule, paving the way for novel therapeutic strategies in cardiovascular disease and beyond.[15][20][21]

References

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• Kemp-Harper, B. K., & Ritchie, R. H. (2011). Nitroxyl (HNO) as a Vasoprotective Signaling Molecule. Current Drug Targets. [Link]

• Reisz, J. A., et al. (2016). Recent advances in the chemical biology of nitroxyl (HNO) detection and generation. Journal of Inorganic Biochemistry. [Link]

• Amatore, C., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ChemMedChem. [Link]

• Paolocci, N., et al. (2007). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. Pharmacology & Therapeutics. [Link]

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• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem. [Link]

• Tocchetti, C. G., et al. (2007). Nitroxyl Improves Cellular Heart Function by Directly Enhancing Cardiac Sarcoplasmic Reticulum Ca2+ Cycling. Circulation Research. [Link]

• Jackson, M. I., et al. (2013). The Effects of Nitroxyl (HNO) on H2O2 Metabolism and Possible Mechanisms of HNO Signaling. Archives of Biochemistry and Biophysics. [Link]

• Garmendia-Torres, C., et al. (2014). Cytotoxicity of nitroxyl (HNO/NO-) against normal and cancer human cells. Toxicology Letters. [Link]

• Ferrer-Sueta, G., & Radi, R. (2009). Detection and quantification of nitric oxide–derived oxidants in biological systems. Methods in Enzymology. [Link]

• Amatore, C., et al. (2007). Angeli's Salt (na2n2o3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ChemMedChem. [Link]

• Shafirovich, V., & Lymar, S. V. (2002). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society. [Link]

• Ritchie, R. H., & Kemp-Harper, B. K. (2016). Therapeutic Potential of Nitroxyl (HNO) Donors in the Management of Acute Decompensated Heart Failure. Drugs. [Link]

• Tocchetti, C. G., et al. (2007). Nitroxyl Improves Cellular Heart Function by Directly Enhancing Cardiac Sarcoplasmic Reticulum Ca2+ Cycling. Circulation Research. [Link]

• Reisz, J. A., et al. (2016). Recent advances in the chemical biology of nitroxyl (HNO) detection and generation. Journal of Inorganic Biochemistry. [Link]

• Miranda, K. M., et al. (2001). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences. [Link]

• Irvine, J. C., et al. (2012). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Vascular Pharmacology. [Link]

• Fukuto, J. M. (2019). A recent history of nitroxyl chemistry, pharmacology and therapeutic potential. British Journal of Pharmacology. [Link]

• Ritchie, R. H., et al. (2022). Cardioprotective actions of nitroxyl donor Angeli's salt are preserved in the diabetic heart and vasculature in the face of nitric oxide resistance. British Journal of Pharmacology. [Link]

• Fukuto, J. M., et al. (2005). The Physiological Chemistry and Biological Activity of Nitroxyl (HNO): The Neglected, Misunderstood, and Enigmatic Nitrogen Oxide. Chemical Research in Toxicology. [Link]

• Kass, D. A., et al. (2013). Nitroxyl (HNO). Circulation: Heart Failure. [Link]

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• Miranda, K. M., et al. (2002). Further Evidence for Distinct Reactive Intermediates From Nitroxyl and Peroxynitrite: Effects of Buffer Composition on the Chemistry of Angeli's Salt and Synthetic Peroxynitrite. Archives of Biochemistry and Biophysics. [Link]

• Azarov, I., et al. (2009). Angeli's Salt Counteracts the Vasoactive Effects of Elevated Plasma Hemoglobin. Anesthesiology. [Link]

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Application Notes and Protocols: Angeli's Salt for Inducing Controlled Oxidative/Nitrative Stress

Introduction: Harnessing the Power of Nitroxyl (HNO) with Angeli's Salt

In the intricate world of cellular signaling, reactive nitrogen species (RNS) play a pivotal role in both physiological and pathological processes. Among these, nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), has emerged as a molecule with a unique and potent biological profile.[1][2] Its distinct chemistry allows it to interact with cellular targets in ways that NO cannot, making it a valuable tool for researchers studying cardiovascular function, neurotransmission, and immune responses.[1][3]

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a widely used and reliable donor of HNO, valued for its spontaneous decomposition under physiological conditions to yield HNO and nitrite (NO₂⁻).[1][4][5] This property allows for the controlled introduction of HNO into experimental systems, enabling the precise investigation of its downstream effects, including the induction of oxidative and nitrative stress.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Angeli's salt to induce and study controlled oxidative and nitrative stress in both in vitro and in vivo models. The protocols outlined herein are designed to be robust and reproducible, with an emphasis on the underlying scientific principles to ensure experimental success and data integrity.

Mechanism of Action: The pH-Dependent Decomposition of Angeli's Salt

The utility of Angeli's salt as an HNO donor is intrinsically linked to its pH-dependent decomposition. In aqueous solutions at physiological pH (typically between 7.2 and 7.4), Angeli's salt undergoes spontaneous decomposition to release one equivalent of HNO and one equivalent of nitrite (NO₂⁻).[1][6] This reaction follows first-order kinetics with a half-life of approximately 2.3 minutes at 37°C.[7][8]

The decomposition is initiated by the protonation of the oxygen on the nitroso group, followed by isomerization and subsequent cleavage of the N-N bond.[9] It is crucial to note that below pH 4, the decomposition pathway of Angeli's salt shifts, leading to the production of nitric oxide (NO) instead of HNO.[6][10] This pH-dependent switch allows for comparative studies of HNO and NO using the same parent compound. Conversely, in alkaline solutions (pH > 8), the decomposition rate is significantly reduced, which is a key consideration for the preparation and storage of stock solutions.[7][11]

Induction of Oxidative and Nitrative Stress

The HNO generated from Angeli's salt is a highly reactive molecule that can induce both oxidative and nitrative stress through various mechanisms:

• Reaction with Thiols: HNO readily reacts with thiol-containing molecules, such as glutathione (GSH) and cysteine residues in proteins.[9][12] This can lead to the formation of sulfinamides and disulfides, disrupting protein function and altering the cellular redox state.

• Generation of Reactive Oxygen Species (ROS): While HNO itself is not a classic ROS, its interactions with other molecules can lead to ROS production. For instance, the reaction of HNO with oxygen can generate other reactive species, contributing to oxidative stress.[13][14] Some studies have shown that Angeli's salt can suppress ROS generation under certain conditions, highlighting the complexity of its effects.[15][16]

• Formation of Peroxynitrite: Although distinct from the direct products of Angeli's salt decomposition at physiological pH, under specific conditions, particularly in the presence of superoxide (O₂⁻), HNO can indirectly contribute to the formation of the potent oxidant peroxynitrite (ONOO⁻).[13]

Experimental Protocols

Preparation and Handling of Angeli's Salt Stock Solutions

Critical Considerations: Angeli's salt is sensitive to air and moisture and is unstable in acidic or neutral solutions.[7] Proper handling and preparation of stock solutions are paramount for reproducible results.

Materials:

• Angeli's salt (crystalline solid)

• 0.01 M Sodium Hydroxide (NaOH), sterile

• Inert gas (e.g., argon or nitrogen)

• Sterile, amber microcentrifuge tubes

Protocol:

• Work in an inert atmosphere: If possible, handle the crystalline Angeli's salt in a glove box or under a stream of inert gas to minimize exposure to air and moisture.

• Prepare fresh stock solutions: Due to its limited stability, always prepare fresh stock solutions of Angeli's salt immediately before use.

• Dissolution in alkaline solution: Weigh the desired amount of Angeli's salt and dissolve it in ice-cold, sterile 0.01 M NaOH. A typical stock concentration is 10-100 mM.

• Storage: If immediate use is not possible, alkaline stock solutions can be stored on ice for a few hours or at -20°C for up to 24 hours.[7] Avoid repeated freeze-thaw cycles.

• Quantification (Optional but Recommended): The concentration of the stock solution can be verified by measuring its UV absorbance at 237 nm (ε = 6100 M⁻¹cm⁻¹) in 0.01 M NaOH.[7]

In Vitro Protocol: Induction of Oxidative Stress in Cultured Cells

Objective: To induce a controlled oxidative/nitrative stress response in a cell culture model using Angeli's salt.

Materials:

• Cultured cells of interest (e.g., endothelial cells, neurons, macrophages)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Angeli's salt stock solution (prepared as in Protocol 1)

• Reagents for assessing oxidative stress (e.g., Dihydroethidium for superoxide, DCFDA for general ROS)

• Cell lysis buffer

• Reagents for downstream analysis (e.g., protein quantification, Western blotting, qPCR)

Protocol:

• Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of Treatment Medium: Immediately before treatment, dilute the Angeli's salt stock solution into pre-warmed (37°C) serum-free or complete cell culture medium to achieve the desired final concentrations. A typical concentration range for in vitro studies is 10 µM to 1 mM, but this should be optimized for your specific cell type and experimental endpoint.

• Treatment: Remove the existing culture medium from the cells and wash once with sterile PBS. Add the treatment medium containing Angeli's salt to the cells.

• Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours) at 37°C in a humidified incubator with 5% CO₂. The short half-life of Angeli's salt means that the majority of HNO will be released within the first 10-15 minutes.

• Assessment of Oxidative Stress:

  • ROS/RNS Detection: Following treatment, cells can be incubated with fluorescent probes such as Dihydroethidium (DHE) to detect superoxide or 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) for general ROS detection, followed by analysis using fluorescence microscopy or flow cytometry.[15]

  • Thiol Depletion: Measure the levels of reduced glutathione (GSH) using commercially available kits to assess the impact on the cellular antioxidant capacity.

• Downstream Analysis: After treatment, cells can be harvested for various downstream analyses, including:

  • Western Blotting: To analyze the activation of stress-activated protein kinases (e.g., JNK, p38) or changes in the expression of antioxidant enzymes.

  • qPCR: To measure changes in the gene expression of pro-inflammatory cytokines or antioxidant response genes.

  • Cell Viability Assays: (e.g., MTT, LDH) to determine the cytotoxic effects of the induced stress.

Table 1: Recommended Starting Concentrations of Angeli's Salt for In Vitro Studies

Cell Type	Recommended Concentration Range	Typical Incubation Time	Reference
Endothelial Cells	10 - 100 µM	30 min - 4 h	[15]
Neurons	200 µM - 1 mM	1 - 24 h	[17]
Macrophages	50 - 500 µM	1 - 6 h	[18]
Smooth Muscle Cells	10 - 100 µM	2 min - 24 h	[15]

In Vivo Protocol: Local Administration of Angeli's Salt

Objective: To induce a localized oxidative/nitrative stress response in a specific tissue or region in an animal model.

Materials:

• Animal model (e.g., rat, mouse)

• Angeli's salt stock solution (prepared as in Protocol 1)

• Sterile saline or PBS for dilution

• Anesthesia and surgical equipment as required by the animal protocol

• Tissue collection and processing reagents

Protocol:

• Animal Preparation: Anesthetize the animal according to your institutionally approved protocol.

• Preparation of Dosing Solution: Dilute the Angeli's salt stock solution in sterile saline or PBS to the desired final concentration immediately before administration.

• Administration: Administer the Angeli's salt solution via the desired route. For localized effects, direct injection into the target tissue (e.g., paw, substantia nigra) is common.[2][17] The dosage will need to be optimized for the specific animal model and research question. For example, doses ranging from 17 to 450 µ g/paw have been used in rats to study inflammatory hyperalgesia.[2]

• Monitoring and Tissue Collection: Monitor the animal for the duration of the experiment. At the designated time points, euthanize the animal and collect the target tissues for analysis.

• Analysis: Process the collected tissues for downstream analysis, such as:

  • Histology/Immunohistochemistry: To assess tissue damage, inflammation, or the expression of specific protein markers.

  • Biochemical Assays: To measure markers of oxidative stress (e.g., lipid peroxidation, protein carbonylation) in tissue homogenates.

  • ELISA: To quantify the levels of cytokines or other inflammatory mediators.[2]

Self-Validating Systems: Essential Controls

To ensure the specificity of the observed effects to HNO, it is crucial to include appropriate controls in your experiments:

• Vehicle Control: Treat a set of cells or animals with the vehicle used to dissolve Angeli's salt (i.e., the final concentration of NaOH in the treatment medium or dosing solution).

• Nitrite Control: Since nitrite is a byproduct of Angeli's salt decomposition, it is important to have a control group treated with an equivalent concentration of sodium nitrite (NaNO₂) to rule out any effects of this molecule.

• HNO Scavengers: The use of an HNO scavenger, such as L-cysteine, can help to confirm that the observed effects are indeed mediated by HNO.[2][19] Pre-incubating cells or co-administering the scavenger with Angeli's salt should attenuate the response.

• Comparative NO Donor: To differentiate the effects of HNO from those of NO, it is advisable to include a control group treated with an NO donor that has a similar half-life, such as DEA/NO.[3]

Conclusion

Angeli's salt is a powerful and versatile tool for inducing controlled oxidative and nitrative stress through the release of nitroxyl. By understanding its chemical properties and adhering to the detailed protocols and controls outlined in these application notes, researchers can confidently and reproducibly investigate the diverse biological roles of HNO. The ability to precisely modulate the cellular redox environment with Angeli's salt will undoubtedly continue to provide valuable insights into a wide range of physiological and pathological processes, ultimately aiding in the development of novel therapeutic strategies.

References

• Current time information in Chicago, IL, US. (n.d.). Google.
• Miranda, K. M., Espey, M. G., Yamada, K., Krishna, M., Ludwick, N., Grisham, M. B., & Wink, D. A. (2001). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 3(2), 203–216.
• Fridovich, I., & Feelisch, M. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Proceedings of the National Academy of Sciences, 100(11), 6393–6397.
• Cline, M. R., & Toscano, J. P. (2020). Recent Advances in the Chemical Biology of Nitroxyl (HNO)
• Fukuto, J. M., Carrington, S. J., Tantillo, D. J., Harrison, J. G., Ignarro, L. J., Freeman, M. W., & Chaudhuri, G. (2012). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. Annual Review of Pharmacology and Toxicology, 52, 25–45.
• Miranda, K. M., Dutton, A. S., Ridnour, L. A., Foreman, C. A., Ford, E., Paolocci, N., Katori, T., Tocchetti, C. G., Mancardi, D., Thomas, D. D., Espey, M. G., Houk, K. N., Fukuto, J. M., & Wink, D. A. (2005). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society, 127(2), 722–731.
• Soares, D. G., Zarpelon, A. C., Zampronio, A. R., & Cunha, F. Q. (2013). The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. British Journal of Pharmacology, 168(7), 1565–1577.
• Väänänen, A. J., Kankuri, E., & Rauhala, P. (2005). Studies on the pro-oxidative properties and neurotoxic potential of Angeli's salt-derived nitroxyl (HNO/NO-). Free Radical Research, 39(12), 1337–1347.
• Yan, J., Zhang, N., & Zheng, K. (2017). Recent Progress in the Development of Fluorescent Probes for Detection of Nitroxyl (HNO) in Biological Systems. Current Organic Chemistry, 21(21), 2157–2167.
• Kumar, S., & Toscano, J. P. (2012). Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates. Organic & Biomolecular Chemistry, 10(3), 482–489.
• Kumar, S., & Toscano, J. P. (2016). HNO Donors: Angeli's Salt and Related Diazeniumdiolates. In Methods in Enzymology (Vol. 554, pp. 275–291). Elsevier.
• Sikora, A., Zielonka, J., Lopez, M., Tordo, P., & Kalyanaraman, B. (2018). Fluorescent probes for the detection of nitroxyl (HNO). Free Radical Biology and Medicine, 128, 55–65.
• Messlinger, K., Balcziak, L. K., & Fischer, M. J. M. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(4), 2235.
• Paolocci, N., Katori, T., Champion, H. C., St. John, M. E., Wink, D. A., Fukuto, J. M., & Kass, D. A. (2003). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 100(10), 5537–5542.
• da Silva, M. V., de Oliveira, L. G., de Almeida, D. R. Q., da Silva, A. A., Caldas, I. S., de Souza, M. C. S., & de Lana, M. (2023). The Therapeutic Potential of Angeli's Salt in Mitigating Acute Trypanosoma cruzi Infection in Mice.
• Väänänen, A. J., Moed, M., Tuominen, R. K., Helkamaa, T. H., Wiksten, M., Liesi, P., & Rauhala, P. (2003). Angeli's salt induces neurotoxicity in dopaminergic neurons in vivo and in vitro. Free Radical Research, 37(4), 381–389.
• Hughes, M. N., & Wimbledon, P. E. (1976). The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703–707.

• Cline, M. R., & Toscano, J. P. (2020). Recent advances in the chemical biology of nitroxyl (HNO) detection and generation. Semantic Scholar. Retrieved from [Link]

• Wynne, B. M., Chiao, C., Webb, R. C., & Tostes, R. C. (2017). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. European Journal of Pharmacology, 814, 155–163.
• Fukuto, J. M., & Toscano, J. P. (2007). A recent history of nitroxyl chemistry, pharmacology and therapeutic potential. British Journal of Pharmacology, 151(3), 289–297.

• Messlinger, K., Balcziak, L. K., & Fischer, M. J. M. (2022, February 19). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferen. MDPI. Retrieved from [Link]

• Wynne, B. M., Chiao, C., Webb, R. C., & Tostes, R. C. (2017). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. ResearchGate. Retrieved from [Link]

• Ritchie, R. H., Irvine, J. C., & Favaloro, J. L. (2014). Cardioprotective actions of nitroxyl donor Angeli's salt are preserved in the diabetic heart and vasculature in the face of nitric oxide resistance. British Journal of Pharmacology, 171(1), 115–128.

• Relaxation responses to the nitroxyl anion donor, Angeli's Salt, are... (n.d.). ResearchGate. Retrieved from [Link]

• ROS-suppressing actions of Angeli's salt. AS (1 m mol/L, added 4 6 /day... (n.d.). ResearchGate. Retrieved from [Link]

• Figtree, G. A., & Grieve, D. J. (2016). Measurement of Reactive Oxygen Species, Reactive Nitrogen Species, and Redox-Dependent Signaling in the Cardiovascular System: A Scientific Statement From the American Heart Association.

• DNA Preparation from Cell Lines, High Salt Method. (n.d.). Retrieved from [Link]

• Cadenas, E. (2018). Role of ROS and RNS Sources in Physiological and Pathological Conditions. Oxidative Medicine and Cellular Longevity, 2018, 9801060.
• Sharifi-Rad, M., Anil Kumar, N. V., Zucca, P., Varoni, E. M., Dini, L., Panzarini, E., Rajkovic, J., Tsouh Fokou, P. V., Azzini, E., Pittalà, V., & Setzer, W. N. (2020). Cellular ROS and Antioxidants: Physiological and Pathological Role. Oxidative Medicine and Cellular Longevity, 2020, 9362785.

• Protocols for cell plating and Product specifications. (n.d.). AccelBio. Retrieved January 9, 2024, from [Link]

• Ivanova, A., Keszler, A., & Katusic, Z. S. (2003). Effects of pH on the Cytotoxicity of Sodium Trioxodinitrate (Angeli's Salt). Journal of Pharmacology and Experimental Therapeutics, 307(2), 649–655.

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• 3. pnas.org [pnas.org]
• 4. Analysis of the HNO and NO donating properties of alicyclic amine diazeniumdiolates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A recent history of nitroxyl chemistry, pharmacology and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. thomassci.com [thomassci.com]
• 9. researchgate.net [researchgate.net]
• 10. The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
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Angeli's Salt (Na₂N₂O₃) as a Nitroxyl (HNO) Donor: A Practical Guide for Neurobiology and Pain Research

Application Notes & Protocols

Introduction: Beyond Nitric Oxide

For decades, nitric oxide (NO) has been a central focus in neurobiology, recognized for its role as a gaseous signaling molecule. However, its one-electron reduction product, nitroxyl (HNO), is emerging as a distinct and powerful modulator of physiological and pathological processes, particularly in the nervous system. Unlike NO, HNO possesses unique chemical properties, such as its reactivity with thiols and its ability to act as a potent electrophile, allowing it to interact with a different set of biological targets.

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a cornerstone tool for investigating HNO biology. Under physiological conditions (pH ~7.4), it decomposes to release HNO and nitrite (NO₂⁻), providing a reliable method for studying the specific effects of nitroxyl in cellular and animal models. This guide provides a comprehensive overview of the mechanisms, protocols, and critical considerations for using Angeli's salt as a tool to explore neuronal signaling and develop novel therapeutic strategies for pain.

Section 1: The Pharmacology and Handling of Angeli's Salt

Mechanism of HNO Release: The Critical Role of pH

The utility of Angeli's salt as an HNO donor is entirely dependent on its pH-sensitive decomposition. In alkaline solutions (pH > 8), the salt is relatively stable. However, as the pH decreases, the rate of decomposition and subsequent HNO release increases significantly.

The decomposition follows this pathway:

N₂O₃²⁻ + H₂O → HNO + NO₂⁻ + OH⁻

This pH dependency is a critical experimental parameter. Researchers can leverage it to control the timing of HNO release, but it also necessitates careful buffer selection to ensure reproducible results. The half-life of Angeli's salt at pH 7.4 and 37°C is approximately 2-4 minutes. This rapid release provides a bolus of HNO, ideal for studying acute signaling events.

Essential Handling and Stability Protocols

Expert Insight: The primary cause of failed experiments using Angeli's salt is premature decomposition due to improper handling. The compound is sensitive to moisture and acidic conditions.

• Storage: Store Angeli's salt solid at -20°C or -80°C in a desiccated container.

• Solution Preparation: Always prepare stock solutions immediately before use. Use a high-purity, ice-cold, alkaline buffer (e.g., 10 mM NaOH) to create a concentrated stock (e.g., 10-100 mM). This minimizes decomposition during preparation.

• Experimental Dilution: Dilute the alkaline stock solution directly into the physiological buffer (e.g., PBS, Krebs-Ringer, cell culture medium) at the final desired concentration just moments before applying it to the cells or injecting it in vivo.

Table 1: pH-Dependent Stability of Angeli's Salt

pH	Approximate Half-Life (t½) at 25°C	Experimental Implication
> 9.0	Several hours	Suitable for preparing stable, concentrated stock solutions.
7.4	~10-15 minutes	Rapid release for studying acute physiological responses in standard buffers.
< 6.0	< 1 minute	Extremely rapid decomposition; may be useful for specific applications but hard to control.

Section 2: Molecular Mechanisms of HNO in Pain and Nociception

HNO exerts its effects on the nervous system by chemically modifying key proteins involved in neuronal excitability and neurotransmission. Its primary targets are cysteine residues within proteins, leading to post-translational modifications that alter protein function.

Primary Target: TRP Channels in Sensory Neurons

Transient Receptor Potential (TRP) channels, particularly TRPA1 and TRPV1, are critical sensors of noxious stimuli on primary sensory neurons. These channels are central to the perception of inflammatory and neuropathic pain.

• TRPA1 Modulation: HNO is a potent activator of the TRPA1 ion channel, which is also activated by environmental irritants like mustard oil and acrolein. HNO directly modifies cysteine residues within the N-terminus of the TRPA1 channel, inducing a conformational change that opens the channel pore. This leads to an influx of Ca²⁺ and Na⁺, depolarizing the neuron and triggering a pain signal. This mechanism makes Angeli's salt a valuable tool for studying the activation and sensitization of nociceptive neurons.

• TRPV1 Desensitization: In contrast to its effect on TRPA1, HNO can induce a lasting desensitization of the TRPV1 channel (the receptor for capsaicin and noxious heat). This dual action—activating one pain sensor while inhibiting another—highlights the complex role of HNO in nociception and suggests its potential for both pro-nociceptive and analgesic effects depending on the context.

Modulation of Neuropeptide Release

The activation of sensory neurons by HNO-induced TRPA1 opening triggers the release of pro-inflammatory neuropeptides, such as Calcitonin Gene-Related Peptide (CGRP) and Substance P, from their nerve terminals. This process, known as neurogenic inflammation, contributes to the peripheral sensitization seen in many chronic pain states.

Caption: HNO signaling cascade in a sensory neuron.

Section 3: Experimental Protocols and Workflows

Protocol 3.1: In Vitro Assessment of Neuronal Activation using Calcium Imaging

Objective: To measure the ability of Angeli's salt-derived HNO to activate sensory neurons by monitoring intracellular calcium ([Ca²⁺]i) changes.

Trustworthiness Check: This protocol incorporates a positive control (mustard oil for TRPA1) and a vehicle control to validate the specific action of HNO. The use of a TRPA1 antagonist provides mechanistic confirmation.

Materials:

• Primary dorsal root ganglion (DRG) neurons in culture or a neuronal cell line expressing TRPA1 (e.g., F11 cells).

• Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• Imaging Buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

• Angeli's Salt (solid).

• Ice-cold 10 mM NaOH for stock solution.

• Positive Control: Mustard oil (AITC, 100 µM).

• Antagonist (optional): HC-030031 (TRPA1 antagonist, 10 µM).

Procedure:

• Cell Loading: Incubate cultured neurons with the calcium indicator dye as per the manufacturer's instructions (e.g., 30-45 minutes with Fluo-4 AM at 37°C).

• Washing: Gently wash the cells 2-3 times with pre-warmed imaging buffer to remove extracellular dye.

• Baseline Measurement: Place the culture dish on the microscope stage of a fluorescence imaging system. Acquire baseline fluorescence readings for 2-5 minutes to ensure a stable signal.

• Solution Preparation (Just-in-Time):

  • Prepare a 100 mM stock of Angeli's salt in ice-cold 10 mM NaOH.

  • Immediately before application, dilute this stock into the imaging buffer to achieve the final desired concentration (e.g., 100 µM, 250 µM, 500 µM).

• Application & Recording:

  • Vehicle Control: Perfuse the cells with imaging buffer alone and record for 5 minutes.

  • Angeli's Salt Application: Perfuse the cells with the freshly prepared Angeli's salt solution. Record the fluorescence intensity for 5-10 minutes. A rapid increase in fluorescence indicates a [Ca²⁺]i rise.

  • Positive Control: After washout, apply the positive control (mustard oil) to confirm the presence of functional TRPA1 channels in the responding cells.

• Data Analysis: Quantify the change in fluorescence intensity (ΔF) over the baseline (F₀) for each cell. A responding cell is typically defined as having a ΔF/F₀ increase of >20-30%.

Caption: Experimental workflow for calcium imaging.

Protocol 3.2: In Vivo Assessment using a Formalin-Induced Pain Model

Objective: To determine if local administration of Angeli's salt induces pain-like behaviors in an animal model.

Expert Insight: The formalin test is a biphasic model. Phase I (0-10 min) is due to direct activation of nociceptors, while Phase II (15-60 min) involves inflammatory signaling and central sensitization. Angeli's salt is expected to elicit a strong Phase I response due to its direct action on TRPA1.

Materials:

• Male Sprague-Dawley rats or C57BL/6 mice.

• Angeli's Salt.

• Vehicle: Sterile Phosphate-Buffered Saline (PBS).

• Injection supplies: 30-gauge needles, Hamilton syringes.

• Observation chambers with mirrors for unobstructed viewing of paws.

Procedure:

• Animal Acclimation: Acclimate animals to the observation chambers for at least 30 minutes before the experiment begins.

• Solution Preparation: Prepare a fresh solution of Angeli's salt (e.g., 300 nmol in 50 µL for rats) in sterile PBS immediately before injection. Prepare a vehicle-only control (50 µL PBS).

• Intraplantar Injection: Briefly restrain the animal and inject 50 µL of the Angeli's salt solution or vehicle into the plantar surface of the hind paw.

• Behavioral Observation: Immediately place the animal back into the chamber and start a timer. Record the cumulative time the animal spends licking, biting, or flinching the injected paw.

  • Phase I: Record behavior from 0-10 minutes post-injection.

  • Phase II: Record behavior from 15-60 minutes post-injection.

• Data Analysis: Sum the time (in seconds) spent on nociceptive behaviors for each phase. Use an appropriate statistical test (e.g., t-test or ANOVA) to compare the responses between the Angeli's salt group and the vehicle control group.

Table 2: Comparative Effects of HNO vs. NO Donors on Nociceptive Endpoints

Compound	Donor For	Primary Target(s)	Effect on TRPA1	Effect on CGRP Release	In Vivo Pain Behavior (Intraplantar)
Angeli's Salt	HNO	Thiols (Cys)	Potent Activation	Increase	Acute, robust nocifensive behavior
SNP (Sodium Nitroprusside)	NO	Soluble Guanylyl Cyclase (sGC)	No direct activation	Variable / Indirect	Minimal to no acute pain behavior
S-Nitrosoglutathione	NO	sGC, Thiols (S-nitrosation)	Minimal activation	Minor increase	Significantly less potent than Angeli's salt

Section 4: Troubleshooting and Advanced Considerations

• Problem: Low or no response in calcium imaging.

  • Cause: Angeli's salt may have decomposed before application.

  • Solution: Ensure the stock solution is made in ice-cold 10 mM NaOH and diluted into the assay buffer literally seconds before perfusion. Verify cell health with a positive control like mustard oil or capsaicin.

• Problem: High variability in in vivo behavioral results.

  • Cause: Inconsistent injection volume or location.

  • Solution: Practice the intraplantar injection technique to ensure consistent delivery to the same paw region. Ensure animals are properly acclimated to reduce stress-induced variability.

• Advanced Consideration: Scavengers as Controls: To confirm that the observed effects are due to HNO, experiments can be repeated in the presence of an HNO scavenger like L-cysteine. A significant reduction in the response in the presence of the scavenger provides strong evidence for HNO-mediated signaling.

References

• Eberhardt, M., et al. (2014). TRPA1-mediated neuronal activation and neurogenic inflammation by the nitroxyl donor Angeli's salt. British Journal of Pharmacology. Available at: [Link]

• Shun, D., et al. (2014). Nitroxyl Anion (NO–) Is a New Endogenous C-Fiber Nociceptor Activator through the Direct Activation of TRPA1. The Journal of Neuroscience. Available at: [Link]

• Iida, T., et al. (2010). Nitroxyl is a new TRPV1-desensitizing molecule. The Journal of Physiological Sciences. Available at: [Link]

• De Logu, F., et al. (2ax). The nitroxyl donor Angeli's salt is a new tool to study neurogenic inflammation. European Journal of Pharmacology. Available at: [Link]

• Nassini, R., et al. (2010). The nitroxyl donor, Angeli's salt, excites sensory neurons and causes pain via activation of TRPA1 channels. Free Radical Biology and Medicine. Available at: [Link]

Technical Notes & Optimization

Angeli's Salt (AS) Technical Support Center: A Guide to Solution Stability

Welcome to the technical support resource for Angeli's salt (AS), a pivotal donor of nitroxyl (HNO). This guide is designed for researchers, scientists, and drug development professionals who rely on the precise and controlled release of HNO for their experiments. Premature decomposition of Angeli's salt is a common challenge that can compromise experimental integrity. Here, we provide in-depth, field-proven insights to ensure the stability and reliability of your solutions.

Understanding the Core Challenge: The Inherent Instability of Angeli's Salt

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is valued for its ability to generate HNO under physiological conditions. However, the very mechanism that makes it a useful research tool is also the source of its instability. The decomposition is a spontaneous, first-order process that is critically dependent on pH.[1][2] At its core, the stable form of the salt is the dianion (N₂O₃²⁻). Decomposition is initiated by protonation, which occurs readily in neutral or acidic environments.[3][4]

Understanding and controlling this pH-dependent behavior is the key to preventing premature decomposition and achieving reproducible results.

Troubleshooting Guide: Common Issues & Causal Explanations

This section addresses specific issues you may encounter during your experiments. We focus not just on the solution, but on the underlying chemical principles.

Question: I dissolved my Angeli's salt in buffer, and the solution immediately turned a faint yellow and started bubbling. What happened?

Answer: This indicates rapid, uncontrolled decomposition. The primary cause is dissolving the salt directly into a neutral (pH ≈ 7) or acidic (pH < 7) buffer.

• The Chemistry: Angeli's salt decomposition is initiated by protonation.[4] At a physiological pH of 7.4, its half-life is extremely short—approximately 2.3 minutes at 37°C.[2] At a pH of 5.0, decomposition is nearly instantaneous. The bubbling you observed is likely dinitrogen oxide (N₂O), a common end-product resulting from the dimerization of the released HNO.[5][6]

• The Solution: Never dissolve solid Angeli's salt directly into your experimental buffer unless the goal is an immediate, rapid release of HNO. Always prepare a concentrated stock solution in a cold, alkaline solvent first.

Question: My experimental results are inconsistent from day to day, even when I use the same protocol. Could my Angeli's salt solution be the culprit?

Answer: Absolutely. Inconsistency is a hallmark of a degraded or improperly prepared Angeli's salt solution.

• The Causality: If your stock solution is not prepared fresh or is stored improperly, it will continuously decompose, even at a slower rate. A stock solution that has been sitting for several hours, or was not kept sufficiently cold and alkaline, will have a significantly lower concentration of active Angeli's salt than a freshly prepared one. This leads to a lower effective dose of HNO in your experiment and, consequently, high variability in your data.

• The Self-Validating System: To ensure trustworthiness in your protocol, you must integrate a quality control (QC) step. The concentration of freshly prepared stock solutions should be verified via UV-Vis spectrophotometry before each experiment. This small step validates your starting material and removes a major source of experimental variance.

Question: I need to run a longer experiment ( >30 minutes). How can I maintain a steady concentration of HNO?

Answer: Given the short half-life of Angeli's salt at physiological pH, a single initial dose will be depleted within minutes.

• The Challenge: The rapid decomposition means that cells or proteins in your experiment are exposed to a high concentration of HNO initially, which then rapidly decays. This is a bolus dose, not a sustained one.

• The Methodological Solution: For long-duration experiments requiring a steady-state concentration of HNO, you must use a syringe pump. A validated, concentrated alkaline stock solution of Angeli's salt should be slowly infused into the vigorously stirred experimental medium over the desired time course. This continuously introduces fresh Angeli's salt, which then decomposes to provide a more constant level of HNO.

Frequently Asked Questions (FAQs)

1. What is the best way to store solid Angeli's salt? The solid salt is hygroscopic and sensitive to light. It should be stored in a desiccator at -20°C and protected from light.[7][8]

2. What is the ideal solvent for a stock solution? A cold (0-4°C) alkaline solution is mandatory. 0.01 M to 0.1 M sodium hydroxide (NaOH) is standard.[8][9] The high pH (>10) prevents the initial protonation step, dramatically slowing decomposition.[1][3]

3. How long can I store an alkaline stock solution? While decomposition is slowed, it is not halted entirely. For maximum reliability, always prepare the stock solution immediately before use .[10] If absolutely necessary, an alkaline stock can be stored at -20°C for up to 24 hours, but its concentration must be re-verified before use. For daily use, keep the fresh stock solution on ice.

4. How can I verify the concentration of my Angeli's salt solution? Use a UV-Vis spectrophotometer. Angeli's salt has a distinct absorbance maximum (λmax) that can be used to calculate its concentration via the Beer-Lambert law (A = εcl).

• In alkaline solution (as the dianion N₂O₃²⁻), the λmax is at 248 nm with a molar extinction coefficient (ε) of ~8,200 M⁻¹cm⁻¹ .[3]

• Some sources also reference a λmax at 250 nm (ε ≈ 8,000 M⁻¹cm⁻¹) or 237 nm (ε ≈ 6,100 M⁻¹cm⁻¹) for the protonated form.[3][9] Measuring the peak at 248 nm in your 0.01 M NaOH stock is the most direct QC method.

5. What are the primary decomposition products I should be aware of? Under physiological conditions (pH 7.4), Angeli's salt decomposes primarily into nitroxyl (HNO) and nitrite (NO₂⁻) .[5][6] Under highly acidic conditions (pH < 4), the pathway shifts to produce nitric oxide (NO) instead of HNO.[1][3]

Data Summary: Factors Affecting Angeli's Salt Stability

Parameter	Condition	Stability/Outcome	Rationale
pH	> 10 (e.g., 0.01 M NaOH)	High Stability	The salt remains in its stable dianion (N₂O₃²⁻) form, preventing protonation-induced decomposition.[1][3]
7.0 - 8.0	Very Low Stability	Rapid first-order decomposition to HNO + NO₂⁻. Half-life is ~2.3 min at 37°C, pH 7.4.[2]
< 5.0	Extremely Unstable	Decomposition is nearly instantaneous, shifting the product from HNO to NO.[1][3]
Temperature	0 - 4°C	Increased Stability	Slows the rate of all chemical reactions, including decomposition.
24°C (Room Temp)	Moderate Stability	Decomposition is slower than at body temperature but still significant in neutral buffers.[11]
37°C (Physiological)	Low Stability	The standard condition for rapid decomposition (t½ ≈ 2.3 min).[2]
Solvent	Alkaline Aqueous (NaOH)	High Stability	The recommended solvent for stock solutions.[9]
Neutral Aqueous Buffer	Very Low Stability	Recommended only as the final experimental medium to initiate HNO release.
Light	UV or Strong Visible Light	Potential for Degradation	Solid salt should be protected from light; this is good practice for all solutions.

Visualizing the Chemistry: Decomposition Pathways

The stability of Angeli's salt is dictated by its chemical environment, as illustrated below.

Caption: Recommended workflow for preparing and using Angeli's salt solutions.

References

• The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine.
• Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem.
• Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society.
• Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar.
• The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling.
• Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH.
• Angeli's Salt. Sigma-Aldrich.
• Mechanistic studies of oxidative decomposition of Angeli's salt and PAPA NONO
• Angeli's salt | 13826-64-7. Benchchem.
• Angeli's Salt. Sigma-Aldrich.
• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Gener
• Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Gener
• Angeli's Salt - Applic
• The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. PubMed Central.
• Angeli's Salt - Applic
• Angeli's Salt. Sigma-Aldrich.
• Angeli's Salt. Sigma-Aldrich.
• Scheme 2. The degradation of Angeli's salt is initiated by protonation...
• Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition.
• Angeli's Salt. Sigma-Aldrich.

Sources

• 1. benchchem.com [benchchem.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 3. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition | Semantic Scholar [semanticscholar.org]
• 7. Angeli s Salt [sigmaaldrich.com]
• 8. Angeli s Salt [sigmaaldrich.com]
• 9. The potential of Angeli’s salt to decrease nitric oxide scavenging by plasma hemoglobin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

troubleshooting inconsistent experimental results with Angeli's salt

Technical Support Center: Angeli's Salt (Sodium Trioxodinitrate)

A Guide to Troubleshooting Inconsistent Experimental Results

Welcome to the technical support center for Angeli's salt (AS). As a Senior Application Scientist, I understand that harnessing the unique reactivity of nitroxyl (HNO) is both a powerful experimental tool and a potential source of variability. Inconsistent results when using Angeli's salt often stem from its inherent chemical instability and sensitivity to experimental conditions. This guide is designed to move beyond simple protocols and provide you, the researcher, with the causal explanations needed to diagnose and resolve common issues.

Section 1: Foundational Chemistry & Handling

This section addresses the most fundamental aspects of Angeli's salt: its identity, proper storage, and the chemical nature of the species it generates. Missteps at this stage are a frequent cause of downstream inconsistency.

Q1: I'm confused about what Angeli's salt actually releases. Is it HNO, NO, or something else?

This is a critical point of clarification. Angeli's salt is primarily known as a thermal and pH-dependent donor of nitroxyl (HNO) .[1][2] The generally accepted mechanism involves the protonation of the trioxodinitrate anion (N₂O₃²⁻) to form HN₂O₃⁻, which then undergoes N-N bond cleavage to release HNO and nitrite (NO₂⁻).[3][4]

However, the experimental conditions dictate the full profile of reactive nitrogen species (RNS) produced.

• Physiological pH (6.0-8.0): The primary products are HNO and NO₂⁻ .[3][5]

• Acidic pH (< 4.0): The decomposition pathway shifts to generate nitric oxide (NO) as the main nitrogen-containing product.[3][6]

• Aerobic Conditions: The presence of oxygen can lead to secondary reactions. While the primary decomposition rate is not affected by O₂, the released HNO can react with O₂ to form other oxidizing species, which may have a different chemical profile than peroxynitrite (ONOO⁻).[7][8] Under certain conditions, NO formation has also been demonstrated even at neutral pH.[9][10]

Key Takeaway: You are not working with a "pure" HNO donor. You are introducing a system that generates HNO along with an equimolar amount of nitrite, and potentially other RNS depending on your specific conditions. The biological activity of nitrite must always be considered as a potential confounding factor.[3]

Q2: My solid Angeli's salt has turned slightly yellow and my results have become erratic. What's wrong?

This indicates potential degradation of the solid-state compound. Angeli's salt is a hygroscopic and light-sensitive crystalline solid. Improper storage will lead to slow decomposition, compromising the purity and stoichiometry of your experiments.

Expert Protocol: Storage of Solid Angeli's Salt

• Temperature: Store at -20°C.[11]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) if possible. At a minimum, the container must be tightly sealed.

• Moisture: Store in a desiccated environment. A laboratory desiccator at -20°C is ideal.

• Light: Protect from light by using an amber vial or by wrapping the container in aluminum foil.

If your solid is discolored, it is highly recommended to discard it and use a fresh, pure supply to ensure reproducibility.

Section 2: Solution Preparation and Stability

The transition from a stable solid to an unstable aqueous solution is the most critical step in any experiment involving Angeli's salt. Nearly all reproducibility issues can be traced back to this stage.

Q3: I dissolve my Angeli's salt directly in my pH 7.4 buffer, but I get inconsistent results, even when weighing it carefully. Why?

You are initiating the decomposition reaction at the moment of dissolution. Angeli's salt's decomposition is highly pH-dependent, with a half-life of only a few minutes at physiological pH and temperature.[11] Dissolving it directly in a neutral buffer creates a race against time where the concentration of the parent compound is rapidly changing, making precise and reproducible dosing impossible.

The Self-Validating Protocol: Preparing Angeli's Salt Stock Solutions

This protocol ensures you start every experiment with a stable, quantifiable, and fresh source of Angeli's salt.

Step 1: Prepare a Cold Alkaline Solvent.

• Prepare a 0.01 M sodium hydroxide (NaOH) solution in high-purity, deionized water.

• Pre-chill this solution on ice to approximately 0-4°C. Angeli's salt is stable in alkaline solutions.[11][12]

Step 2: Prepare the Stock Solution.

• Weigh the required amount of solid Angeli's salt in a cold microcentrifuge tube.

• Immediately before the experiment, dissolve the solid in the pre-chilled 0.01 M NaOH to a desired stock concentration (e.g., 10 mM). Work quickly.

• Keep this stock solution on ice at all times.[13][14]

Step 3: Quantify the Stock Solution (Mandatory for Reproducibility).

• The concentration of your stock solution MUST be verified spectrophotometrically before each use.

• Dilute an aliquot of your stock solution in cold 0.01 M NaOH.

• Measure the absorbance at its λmax, which is reported between 237 nm and 248 nm.[3][6][11]

• Calculate the precise concentration using the Beer-Lambert law (A = εcl) with an extinction coefficient (ε) of ~8,200 M⁻¹cm⁻¹ at 248 nm or ~6,100 M⁻¹cm⁻¹ at 237 nm.[3][15]

Step 4: Experimental Use.

• Add the required volume of your quantified, cold alkaline stock solution to your pre-warmed experimental buffer. This action of adding the alkaline stock to the neutral buffer initiates the decomposition and release of HNO in a controlled manner.

Stability Note: An alkaline stock solution is stable for up to 24 hours when stored at 0°C or -20°C, but preparing it fresh is always the best practice.[11]

Diagram: Recommended Experimental Workflow This workflow minimizes variability by ensuring a stable, quantified starting material.

Caption: Standard workflow for preparing and using Angeli's salt.

Q4: What is the half-life of Angeli's salt, and how does it change with my experimental conditions?

The half-life (t₁/₂) is critically dependent on pH and temperature. As pH decreases, the rate of decomposition increases dramatically.

Condition	Approximate Half-life (t₁/₂)	Reference(s)
0.1 M Phosphate Buffer, pH 7.4, 37°C	~2.3 minutes	[11]
0.1 M Phosphate Buffer, pH 7.4, 25°C	~5-6 minutes (estimated)	[5]
pH 5.0, 37°C	Nearly instantaneous	[11]
0.01 M NaOH (Alkaline Stock)	Stable for hours on ice	[11]

Expert Insight: The short half-life at physiological pH means that in a typical cell culture or tissue bath experiment, the majority of the Angeli's salt will have decomposed within 15-20 minutes. This results in a "bolus" delivery of HNO, not a slow, sustained release. If your experiment requires prolonged exposure, you must either add fresh Angeli's salt periodically or use a different class of HNO donor.

Section 3: Experimental Design and Interpretation

Designing a robust experiment requires anticipating the chemical behavior of Angeli's salt and its products within your specific biological system.

Q5: I'm using a standard phosphate buffer, but a colleague using HEPES gets different results. Why would the buffer type matter?

Buffer composition can have a significant and often overlooked impact on the chemistry of reactive nitrogen species.[16] Some buffers are not inert and can react with the intermediates generated during Angeli's salt decomposition.

• HEPES Buffer: Has been shown to interact with the reactive species generated from both Angeli's salt and peroxynitrite, quenching certain oxidative reactions and producing hydrogen peroxide (H₂O₂).[16] This can fundamentally alter the chemical environment and the ultimate biological readout.

• Phosphate Buffer: Generally considered more inert and is a common choice for RNS studies.

Recommendation: Unless the buffer system is a specific variable you are testing, use a simple phosphate-based buffer (e.g., PBS) to minimize potential side reactions.[17] If you must use a different buffer, be aware of its potential reactivity and consider running controls to assess its impact.

Diagram: The pH-Dependent Decomposition of Angeli's Salt This diagram illustrates the critical first step that governs the release of HNO.

Caption: Decomposition of Angeli's salt is initiated by protonation.

Q6: How can I be sure the effect I'm seeing is from HNO and not from its byproducts or other reactive species?

This is the central question in demonstrating causality. A multi-pronged approach using appropriate controls is essential.

• Use an HNO Scavenger: L-cysteine is a well-established scavenger of HNO.[18][19] Pre-incubating your system with L-cysteine should abrogate the effects specifically mediated by HNO. This is a critical negative control.

• Test the Byproducts: Run parallel experiments using sodium nitrite (NaNO₂) at the same final concentration as that produced by your Angeli's salt dose. This will determine if nitrite itself is responsible for the observed effect.[3]

• Use a "Decomposed" Control: Prepare an Angeli's salt solution in your neutral buffer and allow it to fully decompose (e.g., wait for 10 half-lives, ~30 minutes at 37°C) before adding it to your experimental system. This solution will contain all the stable end-products (like nitrite) but no transient HNO. If this solution has no effect, it strengthens the case that the transiently generated HNO is the active species.[20]

• Consider an NO Scavenger: If you suspect NO generation is a confounding factor (e.g., if your buffer pH is slightly acidic or you observe classic NO-like effects), using an NO scavenger like carboxy-PTIO can be informative.[18]

By systematically implementing these controls, you can build a self-validating experiment that isolates the specific contribution of HNO to your observed results.

Section 4: Quick Troubleshooting Reference

Symptom / Observation	Most Likely Cause(s)	Recommended Solution(s)
No effect observed, even at high concentrations.	1. Degraded solid AS.2. Stock solution prepared incorrectly (e.g., in neutral buffer) and decomposed before use.	1. Use fresh, properly stored solid AS.2. Strictly follow the alkaline stock solution protocol. Always quantify the stock via UV-Vis before use.
Poor day-to-day reproducibility.	1. Inconsistent stock solution preparation/quantification.2. Minor variations in final experimental pH or temp.	1. MANDATORY: Quantify your stock solution every single time.2. Ensure your final buffer pH is stable and consistent. Calibrate your pH meter daily. Use a calibrated water bath for temperature control.
Results resemble classic NO/sGC pathway activation.	1. Your experimental pH is lower than intended, favoring NO production.2. Secondary reactions are generating NO.	1. Verify the pH of your final experimental buffer after all additions.2. Use an NO scavenger (carboxy-PTIO) and an sGC inhibitor (ODQ) as controls to dissect the signaling pathway.[18][19]
High variability between replicates in the same experiment.	Inconsistent mixing when adding the AS stock to the final buffer, leading to "hot spots" of high concentration.	Add the AS stock solution into the buffer while gently vortexing or stirring to ensure rapid and homogeneous distribution.

References

• Bonner, F. T., & Hughes, M. N. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. [Link]

• Miranda, K. M., Espey, M. G., Yamada, K., Krishna, M. C., & Wink, D. A. (2005). The Chemistry of Nitroxyl-Releasing Compounds. Journal of Inorganic Biochemistry, 99(5), 1169-1178. [Link]

• Re-requesting from ResearchGate. (n.d.). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. Retrieved January 13, 2026, from [Link]

• Re-requesting from ResearchGate. (n.d.). Scheme 2. The degradation of Angeli's salt is initiated by protonation... ResearchGate. Retrieved January 13, 2026, from [Link]

• Favaloro, J. L., & Kemp-Harper, B. K. (2016). The concomitant coronary vasodilator and positive inotropic actions of the nitroxyl donor Angeli's salt in the intact rat heart: contribution of soluble guanylyl cyclase-dependent and -independent mechanisms. British Journal of Pharmacology, 173(4), 693-705. [Link]

• Miranda, K. M., Yamada, K., Espey, M. G., Thomas, D. D., DeGraff, W., Mitchell, J. B., Krishna, M. C., Colton, C. A., & Wink, D. A. (2002). Further Evidence for Distinct Reactive Intermediates From Nitroxyl and Peroxynitrite: Effects of Buffer Composition on the Chemistry of Angeli's Salt and Synthetic Peroxynitrite. Archives of Biochemistry and Biophysics, 402(2), 202-212. [Link]

• Soares, R. O., Rocha, H. J., de Oliveira, R. B., Verri, W. A., & Cunha, F. Q. (2010). The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. British Journal of Pharmacology, 160(4), 937-948. [Link]

• Wink, D. A., Feelisch, M., Fukuto, J., Chistodoulou, D., Jourd'heuil, D., Grisham, M. B., Vodovotz, Y., Cook, J. A., Krishna, M., DeGraff, W. G., Kim, S., Gamson, J., & Mitchell, J. B. (1998). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 95(10), 5482-5487. [Link]

• Amatore, C., Arbault, S., Bouton, C., Coffi, K., Drapier, J. C., & Lemaître, F. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903. [Link]

• Toc-Talk. (2015). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. PMC. Retrieved January 13, 2026, from [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemistry of trioxodinitrates. Part I. Decomposition of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. [Link]

• Fukuto, J. M., & Wink, D. A. (2005). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. Annual Review of Pharmacology and Toxicology, 45, 335-355. [Link]

• Reuter, U., Meents, J., & Hoffmann, T. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(4), 2209. [Link]

• Wikipedia. (n.d.). Angeli's salt. Wikipedia. Retrieved January 13, 2026, from [Link]

• Gladwin, M. T., & Kim-Shapiro, D. B. (2012). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 26(4), 211-218. [Link]

• Loscalzo, J. (2013). Nitric Oxide Donors and Cardiovascular Agents Modulating the Bioactivity of Nitric Oxide. Circulation, 127(3), 382-390. [Link]

• Bertin Bioreagent. (n.d.). Angeli's Salt - Applications. Bertin Bioreagent. Retrieved January 13, 2026, from [Link]

• Feelisch, M., & Noack, E. (1997). The use of nitric oxide donors in pharmacological studies. ResearchGate. Retrieved January 13, 2026, from [Link]

• Reuter, U., Meents, J., & Hoffmann, T. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. Retrieved January 13, 2026, from [Link]

• Ma, X. L., Gao, F., Liu, G. L., Lopez, B. L., Christopher, T. A., & Fukuto, J. M. (1999). Opposite effects of nitric oxide and nitroxyl on postischemic myocardial injury. Proceedings of the National Academy of Sciences, 96(25), 14617-14622. [Link]

• Andrews, K. L., Lumsden, N. G., & Kemp-Harper, B. K. (2012). Nitroxyl donors retain their depressor effects in hypertension. American Journal of Physiology-Heart and Circulatory Physiology, 302(8), H1592-H1598. [Link]

• Japan International Cooperation Agency. (n.d.). METHODS FOR SALT ANALYSIS. JICA. Retrieved January 13, 2026, from [Link]

• Bertin Bioreagent. (n.d.). Angeli's Salt - Applications. Bertin Bioreagent. Retrieved January 13, 2026, from [Link]

• Frontier, A. (2024). How to troubleshoot experiments. Chemistry World. Retrieved January 13, 2026, from [Link]

• Re-requesting from ResearchGate. (n.d.). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. Retrieved January 13, 2026, from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. Retrieved January 13, 2026, from [Link]

• Reddit. (2021). What happens to buffer when strong/weak acid/base or salt is added? r/chemhelp. Retrieved January 13, 2026, from [Link]

• The Thoughtscripter. (2022, October 12). Troubleshooting and optimizing lab experiments. YouTube. Retrieved January 13, 2026, from [Link]

• The Chemistry Solution. (2014, October 20). Buffers made from a weak acid and a strong base. YouTube. Retrieved January 13, 2026, from [Link]

Sources

• 1. Angeli's salt [wikipedia.nucleos.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 3. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation [mdpi.com]
• 15. The potential of Angeli’s salt to decrease nitric oxide scavenging by plasma hemoglobin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Further evidence for distinct reactive intermediates from nitroxyl and peroxynitrite: effects of buffer composition on the chemistry of Angeli's salt and synthetic peroxynitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]
• 18. The concomitant coronary vasodilator and positive inotropic actions of the nitroxyl donor Angeli's salt in the intact rat heart: contribution of soluble guanylyl cyclase-dependent and -independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The nitroxyl donor, Angeli’s salt, inhibits inflammatory hyperalgesia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pnas.org [pnas.org]

Technical Support Center: Optimizing Angeli's Salt Stability for Long-Term Experiments

Welcome to the technical support center for Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃). This guide is designed for researchers, scientists, and drug development professionals who utilize this potent nitroxyl (HNO) donor in their experiments. As a compound with inherent stability challenges, its successful application in long-term studies hinges on meticulous preparation, handling, and a deep understanding of its chemical behavior. This document provides in-depth, field-proven insights and troubleshooting protocols to ensure the reliability and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

Here we address the most common queries and concerns regarding the stability and use of Angeli's salt.

Q1: My Angeli's salt solution seems to lose potency over time. What is causing this instability?

A1: Angeli's salt is intrinsically unstable in aqueous solutions at neutral or acidic pH.[1][2] Its decomposition is a pH-dependent, first-order process that yields nitroxyl (HNO) and nitrite (NO₂⁻)[1][3][4]. The generally accepted mechanism involves the protonation of the trioxodinitrate anion, which then undergoes N-N bond cleavage[1][5]. At physiological pH (around 7.4), the half-life of Angeli's salt is quite short, on the order of minutes at 37°C, making it challenging for long-term experiments.[2]

Q2: What is the optimal way to prepare and store an Angeli's salt stock solution to maximize its shelf-life?

A2: The key to enhancing the stability of Angeli's salt is to prepare and store it in an alkaline solution. Angeli's salt is significantly more stable in alkaline conditions (pH > 8) because the higher concentration of hydroxide ions suppresses the protonation step required for its decomposition.[1][6] For short-term storage, alkaline stock solutions can be kept at -20°C for up to 24 hours.[2] It is crucial to handle the solid, crystalline Angeli's salt in an inert atmosphere as it is sensitive to air and moisture.[2]

Q3: How can I be sure of the concentration of my Angeli's salt stock solution, especially after storage?

A3: The concentration of your alkaline stock solution should be verified spectrophotometrically before each experiment. Intact Angeli's salt has a characteristic UV absorbance maximum at approximately 237-248 nm.[1][2] By measuring the absorbance at this wavelength and using the appropriate molar extinction coefficient, you can accurately determine the concentration of the active compound. This quality control step is critical for the reproducibility of your experiments.

Q4: I've noticed variability in my results even when using freshly prepared solutions. What could be the issue?

A4: Variability can stem from several factors beyond solution stability. One critical aspect is the purity of the solid Angeli's salt. Impurities can affect its decomposition kinetics and biological activity.[7][8][9] Additionally, the presence of trace metals in your buffer can catalyze the formation of nitric oxide (NO) from Angeli's salt, leading to unintended biological effects.[10] The composition of your experimental buffer, including the presence of thiols or other reactive species, can also influence the fate of the released HNO.[11][12]

Q5: Are there any alternatives to Angeli's salt for long-term nitroxyl release?

A5: Yes, while Angeli's salt is a widely used HNO donor, other compounds have been developed for more prolonged HNO release.[13][14] For instance, certain diazeniumdiolates and acyloxy nitroso compounds have been designed to release HNO over a longer duration.[13] The choice of donor will depend on the specific requirements of your experimental system, including the desired release kinetics and potential byproducts.[15]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during experiments with Angeli's salt.

Problem 1: Inconsistent or No Biological Effect Observed

Potential Cause	Troubleshooting Steps
Degraded Angeli's Salt Stock Solution	1. Verify Stock Solution Concentration: Immediately before use, measure the UV absorbance of your alkaline stock solution at ~248 nm to confirm its concentration.[1] 2. Prepare Fresh Stock: If the concentration is lower than expected, discard the old stock and prepare a fresh solution in 0.01 M NaOH.[2][16] 3. Proper Storage: Ensure the alkaline stock is stored at -20°C and used within 24 hours.
Incorrect pH of Final Solution	1. Measure Final pH: After adding the alkaline Angeli's salt stock to your experimental buffer, verify that the final pH is within the desired range for HNO release (typically physiological pH). 2. Buffer Capacity: Ensure your experimental buffer has sufficient capacity to neutralize the added NaOH from the stock solution.
Interaction with Media Components	1. Analyze Buffer Composition: Check your buffer for components that may react with HNO, such as high concentrations of thiols (e.g., glutathione, cysteine).[11] 2. Run Controls: Include appropriate vehicle controls (the alkaline solution without Angeli's salt) to account for any effects of the vehicle itself.[16]
Impure Angeli's Salt	1. Source Purity: Use high-purity Angeli's salt (≥99%) from a reputable supplier.[2] 2. Proper Handling: Handle the solid salt in a dry, inert atmosphere to prevent degradation from moisture and air.[2]

Problem 2: Unexpected Biological Effects or High Variability

Potential Cause	Troubleshooting Steps
Formation of Unintended Reactive Species	1. Consider Decomposition Byproducts: Be aware that nitrite (NO₂⁻) is a major byproduct of Angeli's salt decomposition and may have its own biological effects.[1][3] Run experiments with sodium nitrite alone as a control. 2. Check for NO Formation: Under certain conditions (e.g., low pH, presence of trace metals), Angeli's salt can produce nitric oxide (NO).[1][10] Using a metal chelator like DTPA in your buffer can help minimize this.[12]
Oxygen Dependence	1. Standardize Aeration: The rate of Angeli's salt decomposition can be influenced by the presence of oxygen.[11][17] Ensure that all experiments are conducted under consistent aeration conditions.
Tolerance Development in Chronic Dosing	1. Monitor for Tolerance: While studies suggest Angeli's salt does not induce tolerance like some NO donors, this may be system-dependent.[18] If conducting chronic administration studies, include assessments for potential desensitization.

Experimental Protocols & Visualizations

Protocol 1: Preparation of a Stabilized Angeli's Salt Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Angeli's salt with enhanced stability.

Materials:

• Angeli's salt (solid, high purity)

• Sodium hydroxide (NaOH), 0.01 M, chilled on ice

• Inert atmosphere glove box or glove bag

• Spatula and weighing paper

• Microcentrifuge tubes, pre-chilled

• Calibrated micropipettes

Procedure:

• Work in an Inert Atmosphere: Perform all manipulations of solid Angeli's salt in a glove box or bag filled with an inert gas (e.g., nitrogen or argon) to minimize exposure to air and moisture.[2]

• Weigh Angeli's Salt: Carefully weigh the desired amount of Angeli's salt. For a 1 ml of 10 mM solution, you will need 1.22 mg (Molecular Weight: 121.99 g/mol ).

• Dissolution: Immediately dissolve the weighed Angeli's salt in the pre-chilled 0.01 M NaOH solution.[2][16] Gently vortex to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes in pre-chilled microcentrifuge tubes. Immediately store these aliquots at -20°C.

• Quality Control: Before each experiment, thaw a fresh aliquot and determine its precise concentration using UV-Vis spectrophotometry as described in Protocol 2.

Protocol 2: Spectrophotometric Quantification of Angeli's Salt Concentration

This protocol outlines the method for verifying the concentration of your alkaline Angeli's salt stock solution.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• 0.01 M NaOH solution (for blank and dilution)

• Angeli's salt stock solution (from Protocol 1)

Procedure:

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up. Set the wavelength to the absorbance maximum of Angeli's salt (~248 nm).[1]

• Blanking: Fill a quartz cuvette with the 0.01 M NaOH solution and use it to blank the spectrophotometer.

• Sample Preparation: Dilute a small, known volume of your thawed Angeli's salt stock solution with the 0.01 M NaOH solution to a final concentration that will give an absorbance reading within the linear range of the instrument (typically 0.1 - 1.0).

• Absorbance Measurement: Immediately measure the absorbance of the diluted sample at ~248 nm.

• Concentration Calculation: Use the Beer-Lambert law (A = εbc) to calculate the concentration.

  • A = Absorbance

  • ε = Molar extinction coefficient (approximately 8,200 M⁻¹cm⁻¹ at 248 nm)[1]

  • b = Path length of the cuvette (typically 1 cm)

  • c = Concentration (in M)

Visualizing Angeli's Salt Decomposition and Experimental Workflow

To aid in understanding the critical aspects of Angeli's salt chemistry and handling, the following diagrams have been generated.

Caption: Recommended workflow for Angeli's salt experiments.

References

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399–1404. [Link]

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898–903. [Link]

• Amatore, C., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar. [Link]

• Request PDF. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. [Link]

• Miranda, K. M., et al. (2005). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637-1648. [Link]

• Request PDF. (2003). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. ResearchGate. [Link]

• Will, C., et al. (2020). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. [Link]

• Wynne, R. M., et al. (2013). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 31, S34. [Link]

• Chen, W., et al. (2015). Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation. Molecules, 20(4), 5983-6003. [Link]

• Nakagawa, H. (2015). Photocontrollable nitric oxide (NO) and nitroxyl (HNO) donors and their release mechanisms. Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 25, 20-31. [Link]

• Fukuto, J. M., et al. (2008). The Pharmacology of Nitroxyl (HNO) and Its Therapeutic Potential: Not Just the Janus Face of NO. Pharmacological Reviews, 60(4), 411-423. [Link]

• Wink, D. A., et al. (2003). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 100(21), 12259-12264. [Link]

• Fukuto, J. M., et al. (2005). The Physiological Chemistry and Biological Activity of Nitroxyl (HNO): The Neglected, Misunderstood, and Enigmatic Nitrogen Oxide. Chemical Research in Toxicology, 18(5), 790-801. [Link]

• Bonini, M. G., et al. (2017). NO and HNO donors, nitrones, and nitroxides: Past, present, and future. Medicinal Research Reviews, 37(5), 1159-1195. [Link]

• ResearchGate. (n.d.). Scheme 2. The degradation of Angeli's salt is initiated by protonation.... [Link]

• Chemistry World. (2020). How to troubleshoot experiments. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. [Link]

• TutorChase. (n.d.). How do you test for the purity of a prepared salt?. [Link]

• Kemp-Harper, B. K., et al. (2011). Chronic administration of the HNO donor Angeli's salt does not lead to tolerance, cross-tolerance, or endothelial dysfunction: comparison with GTN and DEA/NO. British Journal of Pharmacology, 163(1), 145-155. [Link]

• Kutch Chemical. (2023). From Sea to Shelf: How Salt Manufacturers Ensure Purity and Quality. [Link]

• ResearchGate. (n.d.). Formation of nitric oxide (NO) from Angeli's salt (AS) (100 nmol) in.... [Link]

• Torras, J., et al. (2009). A Multiscale Treatment of Angeli's Salt Decomposition. Journal of Chemical Theory and Computation, 5(1), 37-46. [Link]

• The Thoughtscripter. (2022). Troubleshooting and optimizing lab experiments. [Link]

• Journal of Medicinal Chemistry. (2026). Ahead of Print. [Link]

• Rios, N. S., et al. (2018). Effect of Concentrated Salts Solutions on the Stability of Immobilized Enzymes. Molecules, 23(10), 2647. [Link]

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• 1. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
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• 11. The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NO and HNO donors, nitrones, and nitroxides: Past, present, and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Chronic administration of the HNO donor Angeli's salt does not lead to tolerance, cross-tolerance, or endothelial dysfunction: comparison with GTN and DEA/NO - PubMed [pubmed.ncbi.nlm.nih.gov]

Section 1: The Fundamental Chemistry of Angeli's Salt Decomposition

An indispensable tool in the study of nitroxyl (HNO) biology, Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) provides a reliable method for generating this highly reactive signaling molecule. However, its very utility—the decomposition into HNO under physiological conditions—also produces byproducts that can confound experimental results. This technical support guide, designed for researchers, scientists, and drug development professionals, offers a deep dive into the challenges posed by these byproducts and provides robust troubleshooting strategies to ensure data integrity.

As Senior Application Scientists, we understand that experimental success hinges on anticipating and mitigating potential artifacts. This guide is structured to first explain the fundamental chemistry of Angeli's salt, then address common issues through FAQs, and finally offer detailed, assay-specific troubleshooting protocols and best practices.

Understanding the decomposition pathway of Angeli's salt is the first step in troubleshooting. At physiological pH (around 7.4), Angeli's salt (AS) undergoes spontaneous decomposition. The generally accepted mechanism involves a proton-dependent process that yields equimolar amounts of nitroxyl (HNO) and nitrite (NO₂⁻)[1][2].

Key Decomposition Products:

• Nitroxyl (HNO): The desired reactive signaling molecule. It is highly unstable, with a short half-life, and rapidly dimerizes to form nitrous oxide (N₂O) and water[1][3].

• Nitrite (NO₂⁻): A stable and significant byproduct that is a primary source of interference in many assays[4][5].

• Other Potential Species: Depending on the experimental conditions (e.g., pH, presence of oxygen, and metals), other reactive species like nitric oxide (NO) and peroxynitrite (ONOO⁻) can also be formed[3][5][6][7].

The rate of decomposition is highly pH-dependent. The salt is stable in alkaline solutions (pH > 10) but decomposes rapidly as the pH decreases[3][8][9]. At 37°C in a pH 7.4 phosphate buffer, the half-life is approximately 2.3 minutes[8].

Caption: Decomposition pathway of Angeli's Salt at physiological pH.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level questions and concerns that arise when working with Angeli's salt.

Q1: How should I prepare and store my Angeli's salt stock solution?

A1: Due to its instability in neutral or acidic buffers, Angeli's salt stock solutions must be prepared fresh in a cold, alkaline buffer, typically 0.01 M NaOH[8][10]. Store the alkaline stock solution on ice and use it within a few hours for maximum potency. Solid Angeli's salt should be stored at -20°C[8]. Never prepare stock solutions in water or phosphate-buffered saline (PBS) for storage.

Q2: My experimental results are inconsistent between replicates. What could be the cause?

A2: Inconsistency often stems from the rapid decomposition of Angeli's salt. Ensure that you add the AS stock solution to your experimental system at the exact same time point for every replicate. Minor delays can lead to significant differences in the concentration of freshly generated HNO. Additionally, verify the pH of your experimental buffer, as small variations can alter the decomposition rate[3].

Q3: Can I use a vehicle control just with NaOH?

A3: While a vehicle control using the same concentration of NaOH is essential, it is not sufficient. The byproducts of AS decomposition, particularly nitrite, are biologically active and can interfere with assays. A comprehensive experiment requires additional controls, including a "decomposed" Angeli's salt solution. This control is prepared by allowing the AS to fully decompose in your experimental buffer before adding it to the cells or assay system. This helps to distinguish the effects of HNO from the effects of its stable byproducts[11].

Q4: I am not seeing the expected biological effect of HNO. Why?

A4: This could be due to several factors:

• Degraded Salt: The solid Angeli's salt may have degraded due to improper storage.

• Scavenging: HNO is highly reactive with thiols[12]. Components in your culture medium (e.g., cysteine, glutathione, serum proteins) can scavenge HNO before it reaches its target[4][13][14]. Consider reducing the concentration of these components or using a defined, serum-free medium for the duration of the experiment if possible.

• Incorrect pH: If your buffer pH is too high, the decomposition will be too slow. If it is too low (pH < 4), the decomposition pathway changes to produce nitric oxide (NO) instead of HNO[2][9].

Section 3: Assay-Specific Troubleshooting Guides

Guide 1: Interference with Nitrite/Nitrate Detection (Griess Assay)

The Problem: The Griess assay, a common method for quantifying nitric oxide (NO) production, shows a strong positive signal after the addition of Angeli's salt, even in a cell-free system.

The Mechanism: The Griess test is a colorimetric assay that specifically detects nitrite (NO₂⁻)[15]. Since nitrite is a direct, stable, and equimolar byproduct of Angeli's salt decomposition, its presence will inevitably lead to a false-positive result, making this assay fundamentally incompatible with AS for measuring NO production[1][2].

Troubleshooting Protocol & Recommendations:

• Acknowledge the Interference: Do not use the Griess assay to measure NO production in the presence of Angeli's salt. The results will be a direct measure of the AS byproduct, not endogenously produced NO.

• Alternative Detection Methods: To measure NO specifically, use methods that are not based on nitrite detection.

  • NO-Specific Fluorescent Probes: Employ probes like DAF-FM diacetate, but be aware of their own potential artifacts (see Guide 3). Run proper controls to ensure the probe is not reacting with HNO or other byproducts.

  • Electrochemical Sensors: NO-specific electrodes can provide real-time, direct measurement of NO gas without interference from nitrite.

  • Hemoglobin Trapping: Utilize the reaction of NO with oxyhemoglobin to form methemoglobin, which can be monitored spectrophotometrically[10][16].

Caption: Workflow showing direct interference of nitrite byproduct with the Griess Assay.

Guide 2: Interference with Cell Viability (MTT/XTT) Assays

The Problem: An MTT or similar tetrazolium salt-based assay shows a significant change in signal (either an increase or decrease) that does not correlate with actual cell death as confirmed by trypan blue or other viability assays.

The Mechanism: MTT assays measure cell viability by relying on mitochondrial and cytosolic reductases in metabolically active cells to reduce the yellow tetrazolium salt to a purple formazan product[17]. Interference can occur in two ways:

• Direct Chemical Reduction: HNO and its potential secondary products are reactive species that can chemically reduce the MTT reagent in a cell-free environment, leading to a false-positive signal for viability[17][18].

• Alteration of Cellular Metabolism: HNO is known to react with cellular thiols and metalloproteins, which can alter the metabolic state of the cell and the activity of the very reductases the assay depends on[12][16]. This can lead to an under- or overestimation of cell viability[18].

Troubleshooting Protocol:

• Perform a Cell-Free Control:

  • Prepare wells with your complete cell culture medium but without cells.

  • Add Angeli's salt at the highest concentration used in your experiment.

  • Add the MTT reagent and incubate for the standard duration.

  • If you observe formazan formation, this confirms direct chemical reduction of the reagent.

• Validate with a Non-Metabolic Assay: Always confirm MTT results with a secondary, independent viability assay that does not rely on cellular metabolism.

  • Trypan Blue Exclusion: A simple method to count viable cells based on membrane integrity.

  • Propidium Iodide (PI) Staining & Flow Cytometry: A quantitative method to assess membrane integrity.

  • Crystal Violet Assay: Stains the DNA of adherent cells, providing a measure of cell number.

  • CytoTox-Glo™ Assay: Measures the release of lactate dehydrogenase (LDH) from damaged cells.

• Experimental Design Adjustments:

  • Wash Out: Before adding the MTT reagent, gently wash the cells with fresh PBS or medium to remove residual AS byproducts.

  • Use an Alternative Assay: If interference is confirmed and significant, switch to a non-metabolic assay like those listed above for all future experiments with Angeli's salt.

Data Comparison Table:

Assay Type	Measurement Principle	Interference Potential with AS	Recommendation
MTT/XTT	Cellular Reductase Activity	High (Direct reduction & metabolic effects)[17][18]	Use with caution; requires extensive controls.
Trypan Blue	Membrane Integrity	Low	Recommended for validation.
LDH Release	Membrane Integrity	Low	Recommended alternative.
Crystal Violet	Total Cell Biomass (DNA)	Low	Good for adherent cells.

Guide 3: Interference with Fluorescent Probes

The Problem: When using a fluorescent probe to detect a specific analyte (e.g., NO, ROS, Ca²⁺), you observe unexpected changes in fluorescence upon adding Angeli's salt.

The Mechanism: The reactive nature of HNO and its potential byproducts (NO, ONOO⁻) means they can directly interact with the fluorophore or the sensor moiety of a probe[7][19]. This can cause:

• False Positives: The byproduct reacts with the probe, mimicking the target analyte.

• Signal Quenching: The byproduct reacts with the probe in a way that reduces its fluorescence, masking a true signal.

• Altered Cellular Environment: Byproducts can change the intracellular redox state, indirectly affecting probes sensitive to pH or redox potential.

Troubleshooting Protocol:

• Characterize in a Cell-Free System:

  • In a cuvette or microplate, mix the fluorescent probe with your experimental buffer.

  • Add Angeli's salt and monitor the fluorescence over time.

  • Separately, add authentic nitrite (e.g., from sodium nitrite) to see if this stable byproduct reacts with the probe.

  • This will reveal any direct chemical interactions between AS decomposition products and your probe.

• Utilize Scavengers:

  • Perform the experiment in the presence and absence of a specific HNO scavenger, such as glutathione or c-PTIO (for NO)[4][14].

  • If the fluorescence change is abrogated by the scavenger, it strongly suggests the signal is due to a direct interaction with the intended reactive species (HNO or NO).

• Employ Multiple Probes: If possible, use two different probes for the same analyte that operate via different chemical mechanisms. Concordant results provide much stronger evidence than a single probe.

Section 4: Best Practices for Experimental Design

To generate reliable and reproducible data when using Angeli's salt, a robust experimental design with proper controls is non-negotiable.

The Essential Controls:

• Untreated Control: Cells in media alone to establish a baseline.

• Vehicle Control: Cells treated with the alkaline vehicle (e.g., 0.01 M NaOH) at the same final concentration used to deliver the AS.

• Decomposed AS Control: Cells treated with an Angeli's salt solution that has been pre-incubated in the experimental buffer for at least 10 half-lives (e.g., ~30 minutes at 37°C) to ensure all HNO has dissipated. This control accounts for the effects of the stable byproducts, primarily nitrite.

• Positive Control: A known activator or inhibitor for the pathway you are studying, to ensure the biological system is responsive.

Caption: Logical workflow for designing controls in an Angeli's Salt experiment.

By implementing these rigorous controls and troubleshooting guides, researchers can confidently harness the power of Angeli's salt to explore the fascinating biology of nitroxyl while ensuring the accuracy and integrity of their experimental findings.

References

• Amatore, C., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ChemMedChem. [Link]

• Shafirovich, V., & Lymar, S. V. (2002). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society. [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine. [Link]

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. PubMed. [Link]

• Shafirovich, V., & Lymar, S. V. (2004). Mechanisms of HNO and NO Production from Angeli's Salt: Density Functional and CBS-QB3 Theory Predictions. Journal of the American Chemical Society. [Link]

• Reif, A., et al. (2016). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling. [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemistry of trioxodinitrates. Part I. Decomposition of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions. [Link]

• Messner, M. C., et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. [Link]

• Kirsch, M., & de Groot, H. (2002). Formation of Peroxynitrite from Reaction of Nitroxyl Anion with Molecular Oxygen. ResearchGate. [Link]

• Han, T. H., et al. (2014). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Free Radical Biology and Medicine. [Link]

• Han, T. H., et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. PubMed. [Link]

• Han, T. H., et al. (2008). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. ResearchGate. [Link]

• Wikipedia. Griess test. Wikipedia. [Link]

• Messner, M. C., et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. [Link]

• Kumar, P., et al. (2018). Interference of Antioxidant Flavonoids with MTT Tetrazolium Assay in a Cell Free System. ResearchGate. [Link]

• Stepanenko, A. A., & Dmitrenko, V. V. (2015). Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability. PubMed. [Link]

• Paolocci, N., et al. (2001). Formation of nitric oxide (NO) from Angeli's salt (AS). ResearchGate. [Link]

• Calixto, G., et al. (2021). A fluorescent probe with an ultra-rapid response to nitric oxide. RSC Publishing. [Link]

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Technical Support Center: Angeli's Salt Decomposition

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for researchers working with Angeli's salt (Sodium Trioxodinitrate, Na₂N₂O₃). This document provides in-depth answers, troubleshooting advice, and validated protocols related to a critical experimental variable: the effect of molecular oxygen on the decomposition rate and reaction pathway of Angeli's salt.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental decomposition mechanism of Angeli's salt in aqueous solution?

Angeli's salt is a widely used nitroxyl (HNO) donor. Its utility stems from its predictable decomposition in aqueous solutions at physiological pH (pH ~7.4). The primary, rate-determining step is a proton-dependent process where Angeli's salt releases one equivalent of HNO and one equivalent of nitrite (NO₂⁻).[1][2][3] This initial decomposition step is generally considered to be independent of oxygen.[4][5]

Q2: How does the presence of oxygen alter the subsequent reaction pathway?

Oxygen's role is not to directly accelerate the initial decomposition of Angeli's salt itself, but to react with the nitroxyl (HNO) that is generated.[4][6] This creates a branching pathway:

• Anaerobic Conditions (Oxygen-free): In the absence of oxygen, the primary fate of HNO is a rapid dimerization reaction that produces nitrous oxide (N₂O) and water.[2]

• Aerobic Conditions (Oxygen-present): When oxygen is present, it efficiently scavenges the HNO. The classical view holds that this reaction yields peroxynitrite (ONOO⁻), a potent oxidizing and nitrating agent.[4][7] However, some evidence suggests the formation of a different reactive nitrogen species with chemistry similar, but not identical, to peroxynitrite.[1] Further studies have also demonstrated the formation of nitric oxide (NO) under aerobic conditions.[7][8]

Q3: Does oxygen make Angeli's salt decompose faster?

This is a point of frequent confusion. While some reports have noted that the overall process appears faster in aerated solutions, this is likely due to the rapid consumption of HNO by oxygen.[1] Authoritative studies have shown that the decomposition rate of Angeli's salt itself was the same under both 20% and 100% oxygen atmospheres.[4][6] This strongly indicates that the initial, oxygen-independent release of HNO is the rate-limiting step. Therefore, while oxygen dramatically changes the products and the fate of the released HNO, it does not accelerate the primary decomposition of the parent salt.

Q4: Why is nitrite (NO₂⁻) an important factor to consider in my experiments?

Nitrite is not just a byproduct; it is a reactant in the reverse reaction. It can react with HNO, reforming the parent compound and thereby inhibiting the net decomposition of Angeli's salt.[4][6][9] This product-based inhibition is more pronounced in the absence of oxygen because O₂ is not present to scavenge the HNO, leaving it available to react with nitrite.[4]

Troubleshooting Guide

Issue: My measured decomposition rates are highly variable and not reproducible.

• Probable Cause 1: Inconsistent Oxygen Levels. The most common cause of variability is inconsistent atmospheric control. If one experiment is run in a freshly prepared buffer (aerated) and another is run after the buffer has been sitting (partially degassed), the subsequent reactions of HNO will differ, leading to confusing analytical signals.

  • Solution: You must actively control for the presence or absence of oxygen. For anaerobic studies, use rigorous degassing techniques (e.g., multiple pump-freeze-thaw cycles or sparging with an inert gas like argon for at least 30 minutes). For aerobic studies, ensure the solution is consistently saturated with air or a specific O₂/N₂ mixture.

• Probable Cause 2: pH Fluctuation. The decomposition of Angeli's salt is proton-dependent.[1][2] Small shifts in the pH of your buffer can lead to significant changes in the decomposition rate.

  • Solution: Use a high-quality buffer with sufficient buffering capacity in the desired pH range (e.g., phosphate buffer for physiological pH). Always verify the pH of your solution immediately before adding Angeli's salt.

• Probable Cause 3: Nitrite Accumulation. As the experiment proceeds, the buildup of the nitrite byproduct can inhibit further decomposition.[4][6]

  • Solution: Be aware of this intrinsic property. When comparing conditions, ensure initial concentrations of Angeli's salt are identical. If studying the kinetics, your model must account for product inhibition. For endpoint assays, consider that the reaction may not go to 100% completion.

Issue: I am trying to detect peroxynitrite (ONOO⁻) under aerobic conditions but my results are negative or unclear.

• Probable Cause 1: Peroxynitrite is highly reactive and unstable. Peroxynitrite reacts rapidly with many biological molecules and has a very short half-life. Your detection method may not be fast or specific enough.

  • Solution: Use specific and sensitive detection methods for peroxynitrite, such as monitoring its characteristic UV absorbance at 302 nm or using fluorescent probes specifically designed for its detection. The experiment must be designed for rapid, real-time measurement immediately following the addition of Angeli's salt.

• Probable Cause 2: The product may not be peroxynitrite. As noted in the literature, the reaction of HNO with O₂ may form a different, albeit still highly reactive, species.[1]

  • Solution: Re-evaluate your analytical approach. Instead of focusing solely on a specific product, consider methods that track the disappearance of the reactant (Angeli's salt) or the appearance of more stable downstream products.

Data Summary & Visual Pathways

Table 1: Comparison of Angeli's Salt Decomposition Pathways

Feature	Anaerobic Decomposition	Aerobic Decomposition
Primary Reactant	Angeli's Salt (Na₂N₂O₃) + H⁺	Angeli's Salt (Na₂N₂O₃) + H⁺
Key Scavenger	None	Molecular Oxygen (O₂)
Initial Products	HNO + NO₂⁻	HNO + NO₂⁻
Final Nitrogen Products	Nitrous Oxide (N₂O) from HNO dimerization	Peroxynitrite (ONOO⁻) or other RNS; possibly Nitric Oxide (NO)[4][7][8]
Rate-Limiting Step	Initial decomposition of Angeli's Salt	Initial decomposition of Angeli's Salt[4][6]
Key Consideration	Prone to product inhibition by nitrite	Oxygen rapidly consumes HNO, minimizing nitrite inhibition

Decomposition Pathway Diagram

This diagram illustrates the critical branch point in the decomposition pathway, which is determined by the presence or absence of molecular oxygen.

Caption: Angeli's Salt decomposition pathway under anaerobic vs. aerobic conditions.

Experimental Protocols & Methodologies

Protocol 1: Comparative Analysis of Angeli's Salt Decomposition by UV-Vis Spectrophotometry

This protocol provides a validated method to measure and compare the decomposition rate of Angeli's salt under aerobic and anaerobic conditions by monitoring the decrease in its characteristic UV absorbance.

Objective: To demonstrate the effect of oxygen on the products and apparent rate of Angeli's salt decomposition.

Principle: Angeli's salt has a distinct UV absorbance maximum around 248-250 nm. As it decomposes, this absorbance decreases. By monitoring this decrease over time, the decomposition rate can be calculated. Running parallel experiments under controlled aerobic and anaerobic conditions will reveal the influence of oxygen.

Materials:

• Angeli's salt (handle with care; store desiccated and frozen)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• High-purity Argon or Nitrogen gas

• Gas-tight cuvettes with septa

• UV-Vis Spectrophotometer with temperature control

Experimental Workflow Diagram

Caption: Experimental workflow for comparing Angeli's Salt decomposition rates.

Step-by-Step Procedure:

• Buffer Preparation: Prepare 100 mM phosphate buffer and adjust the pH to exactly 7.4. For best results, prepare this fresh.

• Stock Solution: Prepare a concentrated stock solution of Angeli's salt (e.g., 10 mM) in ice-cold 10 mM NaOH. Angeli's salt is more stable at high pH.[10] Keep this solution on ice at all times and use it within 30 minutes.

• Spectrophotometer Setup: Set the spectrophotometer to kinetic mode to read absorbance at 250 nm. Set the temperature of the cuvette holder to 25°C or 37°C and allow it to equilibrate.

• Anaerobic Arm: a. Transfer 2-3 mL of the pH 7.4 phosphate buffer into a gas-tight cuvette. b. Seal the cuvette with a septum and sparge gently with high-purity argon or nitrogen gas for at least 30 minutes to remove all dissolved oxygen. Use a second needle as a vent. c. Place the cuvette in the spectrophotometer and record a baseline reading.

• Aerobic Arm: a. Transfer 2-3 mL of the pH 7.4 phosphate buffer into a standard quartz cuvette. Ensure this buffer has been equilibrated with the ambient air. b. Place the cuvette in the spectrophotometer and record a baseline reading.

• Initiating the Reaction: a. Using a gas-tight syringe, inject a small volume of the stock Angeli's salt solution into the cuvette to achieve the desired final concentration (e.g., 100 µM). b. Immediately after injection, mix the solution by inverting the cuvette 2-3 times (or by gentle pipetting if using an open cuvette) and start the kinetic measurement.

• Data Collection: Record the absorbance at 250 nm every 30-60 seconds for at least 3-5 half-lives. The half-life at physiological pH is typically in the range of minutes.

• Data Analysis: a. Plot Absorbance vs. Time for both the aerobic and anaerobic conditions. b. Fit the resulting curves to a first-order exponential decay function (A(t) = A₀e⁻ᵏᵗ) to determine the observed rate constant (k). c. Compare the rate constants obtained under both conditions. You should observe that the initial rates are very similar, confirming that oxygen does not accelerate the primary decomposition.

References

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. [Link]

• Shafirovich, V., & Lymar, S. V. (2002). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society, 124(21), 6213–6221. (Note: A direct link was not available, but the research is widely cited and accessible through academic search engines).

• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(5), 678-684. [Link]

• Amatore, C., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar. (This is a secondary source providing access to the primary article). [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. ResearchGate. (This is a secondary source providing access to the primary article). [Link]

• Arbault, S., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ResearchGate. (This is a secondary source providing access to the primary article). [Link]

• Chakravarti, R., et al. (2014). Nitrosyl hydride (HNO) replaces dioxygen in nitroxygenase activity of manganese quercetin dioxygenase. Proceedings of the National Academy of Sciences, 111(49), E5239-E5247. [Link]

• Reva, I., et al. (2005). Formation of nitroxyl and hydroxyl radical in solutions of sodium trioxodinitrate: effects of pH and cytotoxicity. Toxicology and Applied Pharmacology, 209(2), 159-167. [Link]

• Fridovich, I., & Liochev, S. I. (2003). The aerobic decomposition of Angeli's salt (Na2N2O3). Free Radical Biology and Medicine, 35(8), 929-933. (Note: A direct link was not available, but the research is widely cited and accessible through academic search engines).

• Farmer, P. J., & Lorkovic, I. M. (2010). Azanone (HNO): generation, stabilization and detection. Coordination Chemistry Reviews, 254(15-16), 1817-1830. [Link]

• Torras, J., et al. (2009). A multiscale treatment of Angeli's salt decomposition. Journal of Chemical Theory and Computation, 5(1), 37-46. [Link]

• Akhtar, M. J., et al. (1982). Decomposition of sodium trioxodinitrate (Na2N2O3) in the presence of added nitrite in aqueous solution. Inorganic Chemistry, 21(5), 2213–2217. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. Azanone (HNO): generation, stabilization and detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. researchgate.net [researchgate.net]
• 7. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition | Semantic Scholar [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Angeli's Salt (Sodium Trioxodinitrate) Technical Resource Center

An Application Scientist's Guide to Best Practices, Troubleshooting, and Frequently Asked Questions

Welcome to the technical support center for Angeli's salt (Sodium Trioxodinitrate, CAS No. 13826-64-7). This guide is designed for researchers, scientists, and drug development professionals who utilize this potent nitroxyl (HNO) donor in their experiments. As a compound known for its high reactivity and specific handling requirements, a deep understanding of its chemical nature is paramount to achieving reproducible and reliable results. This resource synthesizes field-proven insights and established chemical principles to help you navigate the complexities of working with Angeli's salt.

Frequently Asked Questions (FAQs)

This section addresses the most common foundational questions regarding Angeli's salt.

1. What is Angeli's salt and what is its primary mechanism of action? Angeli's salt (Na₂N₂O₃) is an inorganic sodium salt that serves as a widely used donor of nitroxyl (HNO), also known as nitrosyl hydride.[1][2] Its utility stems from its ability to spontaneously decompose under physiological conditions (neutral pH) to release HNO and nitrite (NO₂⁻).[3][4] This decomposition is pH-dependent; the salt is significantly more stable in alkaline solutions.[3][5] The released HNO is a highly reactive molecule with a distinct chemical and biological profile compared to its redox cousin, nitric oxide (NO), making it a valuable tool for studying nitroxyl-specific signaling pathways.[1]

2. What are the critical storage conditions for solid Angeli's salt? Proper storage of the solid compound is crucial for its long-term stability. Key storage parameters are summarized below.

Parameter	Recommendation	Rationale
Temperature	-20°C[6][7]	Low temperatures slow down any potential solid-state decomposition, preserving the compound's integrity over time.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).[8]	The crystals are sensitive to air and moisture.[8] Exposure can lead to degradation.
Light	Protect from light.[7]	Photodegradation can occur, compromising the purity of the salt.
Container	Tightly sealed container.	Prevents exposure to atmospheric moisture, as the compound can be hygroscopic.[9]

A supplier-stated stability for the solid crystalline product when stored correctly is ≥4 years.[8]

3. How do I prepare a stable stock solution of Angeli's salt? The stability of Angeli's salt in solution is highly dependent on pH. It is unstable in neutral or acidic buffers but demonstrates reasonable stability in alkaline solutions.[7] Therefore, stock solutions must always be prepared in a cold, dilute alkaline solution.

• Recommended Solvent: 0.01 M NaOH.[6][8][10]

• Stability of Alkaline Stock: Alkaline stock solutions (in 0.01 M NaOH) are stable for up to 24 hours when stored at 0°C or -20°C.[7][8] For maximum reproducibility, it is best practice to prepare the stock solution fresh immediately before use.[5][11]

4. How does pH affect the decomposition rate of Angeli's salt? The decomposition of Angeli's salt is a first-order, pH-dependent process.[1][7][12] The underlying cause is the protonation of the trioxodinitrate dianion (N₂O₃²⁻), which is stable, to form the monoanion (HN₂O₃⁻), which rapidly decomposes.[1]

Condition	Half-Life (t½)	Reaction Rate & Products
pH 7.4, 37°C	2.3 minutes[7][12]	Decomposes to release HNO and nitrite (NO₂⁻).[1][3]
pH 5.0	Nearly instantaneous[2][7]	Rapid decomposition.
Below pH 4	N/A	The decomposition mechanism changes, generating nitric oxide (NO) as the primary nitrogen-containing product instead of HNO.[1]
pH > 8	Significantly increased	The rate of decomposition decreases, allowing for the preparation of short-term alkaline stock solutions.[1]

Troubleshooting Guide

This section provides solutions to specific issues that may arise during experimentation.

Problem 1: Inconsistent or No Biological Effect Observed

You have added your Angeli's salt solution to your experimental system (e.g., cell culture, isolated organ bath) but are not observing the expected HNO-mediated effect.

• Potential Cause 1: Degraded Stock Solution.

  • Causality: The most common reason for failure is the use of a degraded stock solution. If the stock was prepared in a neutral buffer, left at room temperature, or stored improperly, the Angeli's salt will have already decomposed before being added to the experiment.

  • Recommended Action: Always prepare a fresh stock solution in ice-cold 0.01 M NaOH immediately before your experiment.[8][10] Verify the concentration of this stock solution using UV-Vis spectrophotometry before each experiment (see protocol below).

• Potential Cause 2: Incorrect Final pH.

  • Causality: While the stock must be alkaline, the experiment itself is typically run at a physiological pH of ~7.4. If your experimental buffer has insufficient buffering capacity, the small volume of alkaline stock solution could slightly increase the local pH, slowing the decomposition and release of HNO.[1]

  • Recommended Action: Ensure your final experimental buffer is robust (e.g., 0.1 M phosphate buffer) and verify that the final pH is at the desired level (e.g., 7.4) after the addition of the Angeli's salt stock.

• Potential Cause 3: Timing and Half-Life.

  • Causality: At 37°C and pH 7.4, Angeli's salt has a half-life of only 2.3 minutes.[7][12] If your experimental endpoint is measured long after the addition of the salt, the bolus of HNO will have already been released and reacted.

  • Recommended Action: Design your experiment with the short half-life in mind. Measurements should be taken immediately and continuously after the addition of the salt to capture the transient effect of HNO release.

Problem 2: Stock Solution Concentration is Lower than Expected

You prepared a stock solution and, upon checking its concentration via UV-Vis, the absorbance is significantly lower than calculated.

• Potential Cause 1: Impure or Degraded Solid.

  • Causality: The solid Angeli's salt may have degraded due to improper long-term storage (exposure to moisture, light, or warm temperatures).[7][8]

  • Recommended Action: Purchase a new vial of Angeli's salt from a reputable supplier (e.g., Sigma-Aldrich, Cayman Chemical) and ensure it is stored correctly at -20°C in a desiccated, dark environment.[6][7]

• Potential Cause 2: Inaccurate Weighing.

  • Causality: Angeli's salt can be hygroscopic (absorbs moisture from the air).[9] If the solid has absorbed water, the weighed mass will not be pure salt, leading to a lower actual concentration.

  • Recommended Action: Weigh the solid quickly in a low-humidity environment. Allow the container to warm to room temperature before opening to minimize condensation.

• Potential Cause 3: Premature Decomposition during Preparation.

  • Causality: Using room temperature or inadequately alkaline solvent (e.g., water instead of 0.01 M NaOH) for reconstitution can cause significant decomposition before the measurement is even taken.

  • Recommended Action: Use ice-cold 0.01 M NaOH and keep the stock solution on ice at all times.

Key Experimental Protocols & Workflows

Protocol 1: Preparation and Quantification of an Angeli's Salt Stock Solution

This protocol describes the self-validating method for preparing a stock solution and confirming its concentration.

Materials:

• Angeli's salt (solid, crystalline)

• 0.01 M NaOH, pre-chilled on ice

• Microcentrifuge tubes, pre-chilled on ice

• Calibrated micropipettes

• UV-Vis spectrophotometer and quartz cuvettes

Procedure:

• Preparation: On an analytical balance, carefully weigh out the desired amount of Angeli's salt.

• Reconstitution: Immediately add the solid to a pre-chilled microcentrifuge tube containing the precise volume of ice-cold 0.01 M NaOH required to achieve your target concentration (e.g., 10 mM). Gently vortex or pipette up and down to dissolve completely. Keep the tube on ice.

• Quantification:

  • Turn on the UV-Vis spectrophotometer and allow the lamp to warm up.

  • Blank the instrument with 0.01 M NaOH.

  • Prepare a dilution of your stock solution in 0.01 M NaOH that will result in an absorbance reading within the linear range of the instrument (typically 0.1 - 1.0). For example, dilute a 10 mM stock 1:100 to a final concentration of 100 µM.

  • Immediately measure the absorbance of the diluted solution at 248 nm .[1]

• Concentration Calculation: Use the Beer-Lambert law (A = εcl) to calculate the actual concentration.

  • A = Measured Absorbance

  • ε (Molar extinction coefficient) = 8,200 M⁻¹cm⁻¹ at 248 nm[1]

  • c = Concentration (in M)

  • l = Path length of the cuvette (typically 1 cm)

  • Actual Concentration = (Absorbance) / (8200 * Path Length)

• Usage: Use the freshly prepared and quantified stock solution immediately for your experiments by diluting it into your neutral pH experimental buffer.

Visualized Experimental Workflow

The following diagram outlines the critical path from receiving the compound to its use in an experiment.

Caption: Standard workflow for handling Angeli's salt.

Visualized Troubleshooting Logic

Use this decision tree to diagnose common experimental failures.

Caption: Decision tree for troubleshooting Angeli's salt experiments.

Visualized Decomposition Pathway

This diagram illustrates the pH-dependent decomposition of Angeli's salt.

Sources

• 1. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Angeli’盐 A nitroxyl anion (NO⁻) donor that spontaneously dissociates in a pH dependent first order process to liberate 0.54 moles of NO per mole of the parent compound. | Sigma-Aldrich [sigmaaldrich.cn]
• 7. Angeli’盐 A nitroxyl anion (NO⁻) donor that spontaneously dissociates in a pH dependent first order process to liberate 0.54 moles of NO per mole of the parent compound. | Sigma-Aldrich [sigmaaldrich.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Angeli’s Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]

minimizing variability in Angeli's salt-based experiments

A Guide for Researchers on Minimizing Variability and Ensuring Experimental Integrity

This guide is designed to provide you, the researcher, with the foundational knowledge and practical troubleshooting strategies required to minimize variability and enhance the reproducibility of your results. We will move beyond simple protocols to explain the chemical principles governing the behavior of Angeli's salt, empowering you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Angeli's Salt

This section addresses the most common foundational questions regarding the chemistry and handling of Angeli's salt.

Q1: What is Angeli's salt and what are its primary decomposition products?

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a water-soluble solid that is widely used as a chemical donor for nitroxyl (HNO), a one-electron reduced sibling of nitric oxide (NO).[1][2] Under physiological conditions (pH ~7.4, 37°C), it undergoes proton-dependent decomposition to release one molecule of HNO and one molecule of nitrite (NO₂⁻).[3][4][5] The released HNO is highly reactive and can participate in various biological signaling pathways, often distinct from those of NO.[6][7]

Q2: How should I prepare and store a stock solution of Angeli's salt?

This is one of the most critical steps for ensuring reproducibility. Angeli's salt is unstable in neutral or acidic solutions but exhibits reasonable stability in alkaline conditions.[5][8]

• Preparation: Always prepare stock solutions fresh, immediately before your experiment. Dissolve solid Angeli's salt in a cold, deoxygenated, weak alkaline solution, typically 0.01 M NaOH.[1][9][10][11] Using a weak base prevents premature decomposition.

• Storage: If immediate use is not possible, alkaline stock solutions can be stored for short periods. Some sources suggest stability for up to 24 hours at -20°C. However, for maximum consistency, preparing the solution fresh is the superior practice. Never store Angeli's salt in neutral or acidic buffers.

Q3: What is the half-life of Angeli's salt and what factors influence it?

The decomposition of Angeli's salt follows first-order kinetics.[4] Its half-life is highly dependent on pH and temperature.

• At pH 7.4 and 37°C , the half-life is approximately 2.3 minutes.

• At 25°C , the decomposition rate constant between pH 4 and 8 is about 6.8 x 10⁻⁴ s⁻¹.[4]

• At pH 5.0 , decomposition is nearly instantaneous.

• Above pH 8 , the rate of decomposition decreases significantly, which is the principle behind using alkaline solutions for stock preparation.[4]

Q4: How does pH dramatically alter the decomposition products?

Section 2: Troubleshooting Guide - Pinpointing Sources of Variability

This section is formatted to address specific problems you may encounter during your experiments.

Problem 1: Inconsistent HNO/NO-Related Signal

• Question: "My measured HNO-dependent signal (e.g., fluorescence, vasodilation) is highly variable between experiments, even when using the same concentration. What are the likely causes?"

  Answer: This is a classic problem stemming from the inherent instability of Angeli's salt. The root cause is almost always a deviation in one of the following critical parameters:

  • pH Control (The Primary Culprit): The decomposition rate of Angeli's salt is exquisitely sensitive to pH.[4][12] A minor drop in the pH of your experimental buffer will cause the salt to decompose faster, leading to a higher initial burst of HNO but a shorter overall duration of release.

    • Causality: The rate-determining step for HNO release is the protonation of the trioxodinitrate anion.[4] Inconsistent pH directly translates to an inconsistent rate of this reaction and, therefore, inconsistent HNO generation.

    • Solution: Ensure your buffer system is robust and its capacity is not overwhelmed by the addition of the alkaline AS stock solution or other experimental agents. Verify the final pH of your experimental medium after all additions.

  • Stock Solution Age and Integrity: An aged or improperly prepared stock solution is a major source of error.

    • Causality: Even in 0.01 M NaOH, the salt will slowly degrade. If you use a stock solution prepared hours in advance or left at room temperature, it will contain less active parent compound than a freshly prepared solution, delivering a lower effective dose of HNO.

    • Solution: Adhere strictly to the protocol of preparing the stock solution fresh for each experiment in cold, deoxygenated 0.01 M NaOH.[9][11]

  • Purity of Solid Angeli's Salt: The quality of the solid starting material can vary.

    • Causality: Impurities or degradation of the solid salt (e.g., from improper storage, exposure to moisture or CO₂) will reduce the percentage of the active compound, leading to lower-than-expected HNO release.

    • Solution: Purchase from a reputable supplier (e.g., Calbiochem, Cayman Chemical) and store the solid desiccated at -20°C, protected from light. Perform a quality check on new batches (see Protocol 2).

  • Presence of Oxygen and Metal Ions: While the primary decomposition pathway to HNO is not oxygen-dependent, subsequent reactions of HNO are.[13][14]

    • Causality: HNO can react with oxygen to form other reactive species, potentially peroxynitrite (ONOO⁻), which has its own distinct biological activity.[5][13][15] Trace metal ions can also catalyze decomposition pathways.

    • Solution: For experiments where the fate of HNO is critical, working under controlled atmospheric conditions (e.g., deoxygenated buffers) can reduce variability. Using a metal chelator like DTPA in your buffer can mitigate the effects of trace metal contamination.[6]

Problem 2: Unexpected Biological or Chemical Effects

• Question: "I'm observing biological effects that I cannot attribute to HNO, or my results are confounded by unexpected side reactions. What other reactive species could be involved?"

  Answer: It is a common misconception that Angeli's salt is a "clean" donor of only HNO. You must always consider the effects of its co-products and potential side reactions.

  • Nitrite (NO₂⁻): For every molecule of HNO produced, one molecule of nitrite is also released.[3][4]

    • Causality: Nitrite is a biologically active molecule that can be reduced to NO in vivo and has its own signaling profile.[4] Furthermore, excess nitrite can slightly inhibit the decomposition of Angeli's salt by favoring the reverse reaction.[4][13][14]

    • Solution: Always run a "nitrite control" experiment using sodium nitrite at the same concentration expected from your Angeli's salt dose. This will allow you to subtract the biological effects of nitrite from those of HNO.

  • Nitric Oxide (NO) and Peroxynitrite (ONOO⁻): Under certain conditions, Angeli's salt can lead to the formation of NO and ONOO⁻.

    • Causality: As mentioned, at pH < 4, NO is the main product.[4] Even at neutral pH, some studies have demonstrated the formation of NO under aerobic conditions.[5][15] The reaction of HNO with oxygen can also generate peroxynitrite, a potent oxidant.[5][13]

    • Solution: Maintain strict pH control to avoid the acidic pathway to NO. To confirm that your observed effect is from HNO and not NO, you can use an NO scavenger. To test for the involvement of peroxynitrite, specific scavengers can be employed.

Section 3: Protocols for Best Practices

Adhering to standardized protocols is the most effective way to minimize variability.

Protocol 1: Preparation and Handling of Angeli's Salt Stock Solutions

• Pre-Cooling: Place a vial of 0.01 M NaOH solution on ice. Ensure the NaOH solution was prepared with high-purity, deoxygenated water.

• Weighing: On a calibrated analytical balance, weigh the required amount of solid Angeli's salt. Perform this step quickly to minimize exposure to air and moisture.

• Dissolution: Add the cold 0.01 M NaOH directly to the vial containing the solid Angeli's salt. Vortex gently until fully dissolved. The target concentration is typically 1-10 mM.

• Concentration Verification: Immediately measure the absorbance of the stock solution on a UV-Vis spectrophotometer. Angeli's salt has a characteristic absorbance maximum at ~248-250 nm with a molar extinction coefficient (ε) of ~8,000 M⁻¹cm⁻¹.[4][11] Use Beer's Law (A = εcl) to confirm the concentration. This step is crucial for dose accuracy.

• Use: Keep the stock solution on ice and use it immediately. Initiate the experiment by diluting the stock solution into the pre-warmed (e.g., 37°C) experimental buffer.

Protocol 2: A Standardized Experimental Workflow for Consistent HNO Delivery

This workflow integrates best practices to ensure run-to-run consistency.

• System Equilibration: Allow your experimental system (e.g., cell culture, isolated organ bath) to fully equilibrate in the buffer for a standardized period.

• pH Verification: Before adding any compounds, verify that the pH of your experimental buffer is at the desired value (e.g., 7.4).

• Stock Solution Preparation: Prepare the Angeli's salt stock solution precisely as described in Protocol 1, including concentration verification via UV-Vis.

• Initiation of Reaction: Add the calculated volume of the AS stock solution to the experimental system to achieve the final desired concentration. Record this time as T=0.

• Control Groups: In parallel experiments, run the necessary controls:

  • Vehicle Control: Add an equivalent volume of the cold 0.01 M NaOH vehicle.[10]

  • Nitrite Control: Add sodium nitrite at a concentration equal to that of the Angeli's salt.

  • Scavenger Control (Optional but Recommended): To confirm the effect is from HNO, pre-treat a system with an HNO scavenger (e.g., L-cysteine) before adding Angeli's salt.[10]

• Data Acquisition: Collect data over a consistent and defined time course.

Section 4: Visual Guides and Data Summaries

Data Presentation

Table 1: pH-Dependence of Angeli's Salt (AS) Decomposition and Products

pH Range	Relative Stability	Primary Nitrogen Products	Key Experimental Consideration
< 4	Very Low (Rapid Decomposition)	Nitric Oxide (NO), N₂O	Risk of misinterpreting NO effects as HNO effects.[4][12]
4 - 8	Low (First-Order Kinetics)	Nitroxyl (HNO), Nitrite (NO₂⁻)	The standard range for studying HNO biology.[4]
> 8	High (Slow Decomposition)	N₂O₃²⁻ (Stable Anion)	Ideal for preparing stock solutions to minimize premature breakdown.[4]

Table 2: Summary of Factors Causing Variability in Angeli's Salt Experiments

Factor	Underlying Cause	Recommended Action
pH Fluctuation	Protonation is the rate-limiting step for decomposition.	Use a robust buffer system; verify final experimental pH.
Solution Age	AS degrades even in alkaline solution over time.	Always prepare stock solutions fresh immediately before use.
Purity of Solid	Contaminants or degradation reduces active compound.	Store solid desiccated at -20°C; verify stock concentration with UV-Vis.
Oxygen	HNO reacts with O₂ to form other reactive species.	Use deoxygenated buffers for mechanistic studies.
Metal Ions	Can catalyze side reactions and decomposition.	Use high-purity water/reagents; consider adding a chelator (e.g., DTPA).[6]
Nitrite Co-product	Nitrite has its own biological activity.	Run a parallel sodium nitrite control experiment.

Experimental and Pathway Visualizations

Caption: Recommended workflow for minimizing experimental variability.

References

• Fridovich, I., & Liochev, S. I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. [Link]

• Hughes, M. N., & Wimbledon, P. E. (1976). The chemisry of trioxodinitrates. Part I. Decompostion of sodium trioxodinitrate (Angeli's salt) in aqueous solution. Journal of the Chemical Society, Dalton Transactions, (7), 703-707. [Link]

• Shafirovich, V., & Lymar, S. V. (2002). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society, 124(21), 6213-6221. (Note: A direct link to the full text was not available, but can be requested via ResearchGate). [Link]

• Miranda, K. M., Nagasawa, H. T., & Toscano, J. P. (2011). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637-1648. [Link]

• Wink, D. A., Feelisch, M., Fukuto, J., Chistodoulou, D., Jourd'heuil, D., Grisham, M. B., Vodovotz, Y., Cook, J. A., Krishna, M., DeGraff, W. G., Kim, S., Gamson, J., & Mitchell, J. B. (1998). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 95(10), 5482-5487. [Link]

• Goodwin, A. M., Tirona, M. T., & Valenzuela, J. P. (2018). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 76, 10-17. [Link]

• Zarpelon, A. C., Souza, G. R., Cunha, T. M., Schivo, I. R. S., Marchesi, M., Casagrande, R., Pinge-Filho, P., Cunha, F. Q., Ferreira, S. H., Miranda, K. M., & Verri, W. A. (2013). The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. British Journal of Pharmacology, 168(7), 1684-1697. [Link]

• Amatore, C., Arbault, S., Ducrocq, C., Hu, S., & Tapsoba, I. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903. [Link]

• Ritchie, R. H., Qin, C., Favaloro, J. L., & Kemp-Harper, B. K. (2022). Cardioprotective actions of nitroxyl donor Angeli's salt are preserved in the diabetic heart and vasculature in the face of nitric oxide resistance. British Journal of Pharmacology, 179(17), 4117-4131. [Link]

• Will, C., Dux, M., & Messlinger, K. (2022). Nitroxyl Delivered by Angeli’s Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(19), 11846. [Link]

• Amatore, C., Arbault, S., Ducrocq, C., Hu, S., & Tapsoba, I. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. ChemMedChem, 2(6), 898-903. (Note: A direct link to the full text was not available, but can be requested via ResearchGate). [Link]

• Liochev, S. I., & Fridovich, I. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-1404. (Note: A direct link to the full text was not available, but can be requested via ResearchGate). [Link]

• Hughes, M. N., & Cammack, R. (1999). Synthesis, chemistry, and applications of nitroxyl ion releasers sodium trioxodinitrate or Angeli's salt and Piloty's acid. Methods in Enzymology, 301, 279-287. [Link]

• Favaloro, J., & Kemp-Harper, B. (2011). Abstract 156: The Nitroxyl Donor Angeli's Salt Elicits Concomitant Concentration-Dependent Coronary Vasodilatory and Inotropic Actions in the Intact Rat Heart. Hypertension, 58(suppl_1), A156-A156. (Note: A direct link to the full text was not available, but can be requested via ResearchGate). [Link]

• Han, T. H., Reynolds, H., & Han, T. H. (2012). The potential of Angeli's salt to decrease nitric oxide scavenging by plasma hemoglobin. Nitric Oxide, 26(1), 1-8. [Link]

• Vanin, A. F., Kleschev, A. L., & Mordvintsev, P. I. (1994). [Angeli salt as a producer of nitrogen oxide in animal tissues]. Biofizika, 39(4), 675-680. [Link]

• Hughes, M. N., & Cammack, R. (1999). Synthesis, chemistry, and applications of nitroxyl ion releasers sodium trioxodinitrate or Angeli's salt and Piloty's acid. Methods in Enzymology, 301, 279-287. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison of Angeli's Salt and Piloty's Acid as Nitroxyl (HNO) Donors for Research Applications

For researchers in pharmacology, physiology, and drug development, the precise delivery of nitroxyl (HNO), a reactive nitrogen species with distinct signaling pathways from its redox sibling nitric oxide (NO), is of paramount importance. The transient nature of HNO necessitates the use of donor molecules, with Angeli's salt (AS) and Piloty's acid (PA) being two of the most prominent historical choices. This guide provides an in-depth, objective comparison of these two critical research tools, supported by experimental data and protocols, to empower researchers to make informed decisions for their specific experimental needs.

Introduction to HNO and the Role of Donors

Nitroxyl, or azanone as per IUPAC nomenclature, has emerged as a signaling molecule with significant therapeutic potential, particularly in the cardiovascular system where it exhibits positive inotropic and lusitropic effects.[1] Unlike NO, HNO is a potent electrophile that readily reacts with thiols, distinguishing its biological targets and downstream effects.[2] However, HNO is highly reactive and rapidly dimerizes in aqueous solutions, making its direct application infeasible.[3] Consequently, the use of donor compounds that release HNO under predictable and controlled conditions is essential for the study of its chemistry and biology.[4]

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) and Piloty's acid (N-hydroxybenzenesulfonamide, C₆H₅SO₂NHOH) are two foundational HNO donors that have been instrumental in elucidating the fundamental properties of nitroxyl.[5][6] While both serve the same primary purpose, their distinct chemical properties dictate their suitability for different experimental contexts.

Core Chemical Properties and HNO Release Mechanisms

The utility of an HNO donor is fundamentally governed by its stability, the mechanism and kinetics of its decomposition to release HNO, and the nature of its byproducts.

Angeli's Salt (AS): A water-soluble inorganic salt, AS is valued for its ability to spontaneously release HNO under physiological conditions (pH 7.4).[7] The decomposition is a pH-dependent, first-order process.[5] Between pH 4 and 8, the mono-protonated form of Angeli's salt ([HN₂O₃]⁻) undergoes heterolytic cleavage of the N-N bond to yield one molecule of HNO and one molecule of nitrite (NO₂⁻).[5] This straightforward decomposition at neutral pH has made it a popular choice for many biological studies.[5] However, below pH 4, the decomposition pathway shifts to produce nitric oxide (NO), a critical consideration for experimental design.[5] In alkaline solutions (pH > 8), Angeli's salt is relatively stable, allowing for the preparation of stock solutions.

Piloty's Acid (PA): A sulfonamide derivative, Piloty's acid's HNO-releasing capability is also pH-dependent, but in the opposite manner to Angeli's salt. PA is notably stable at neutral pH, with a very slow rate of HNO release.[8] Its decomposition to HNO and benzenesulfinate is base-catalyzed, with significant release occurring only under alkaline conditions.[9] The mechanism involves the deprotonation of the nitrogen atom to form an N-anion, which then undergoes S-N bond heterolysis.[5] This stability at physiological pH and release under basic conditions presents both advantages and limitations. Under aerobic conditions at neutral pH, Piloty's acid can be oxidized to a nitroxide radical that generates NO instead of HNO, a significant confounding factor.[10]

At a Glance: Angeli's Salt vs. Piloty's Acid

Feature	Angeli's Salt (Na₂N₂O₃)	Piloty's Acid (C₆H₅SO₂NHOH)
HNO Release Conditions	Spontaneous at physiological pH (4-8)[5]	Base-catalyzed; significant release at pH > 8[3][8]
Half-life (t½) at pH 7.4, 37°C	~2.3 minutes	Extremely long (~5,500 minutes)[8]
Decomposition Byproducts	Nitrite (NO₂⁻)[5]	Benzenesulfinate (C₆H₅SO₂⁻)[5]
Solubility	Soluble in aqueous solutions, particularly alkaline solutions	Soluble in DMF, DMSO, and ethanol; sparingly soluble in PBS (pH 7.2)[8]
Primary Advantage	Spontaneous HNO release under physiological conditions, making it straightforward to use in many biological assays.[5]	High stability at neutral pH, allowing for potential use as a latent donor that can be triggered by a pH change.[3]
Primary Disadvantage	Short half-life can make it unsuitable for long-term experiments; byproduct nitrite has its own biological activity.[5]	Does not release significant HNO at physiological pH; can produce NO under aerobic neutral conditions, complicating interpretation.[10]
Alternative Reactions	Generates NO at pH < 4.[5]	Can be oxidized to an NO donor at neutral pH.[10]

Visualizing the Decomposition Pathways

To better understand the chemical transformations that lead to HNO release, the following diagrams illustrate the decomposition mechanisms of Angeli's salt and Piloty's acid.

Caption: Decomposition of Angeli's Salt at physiological pH.

Sources

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A Researcher's Guide to Validating Nitroxyl (HNO)-Specific Effects Against Its Nitrite Byproduct

In the rapidly evolving field of nitrogen oxide biology, nitroxyl (HNO) has emerged as a molecule with unique pharmacological properties, distinct from its redox sibling, nitric oxide (NO).[1][2][3] HNO donors are being investigated for therapeutic applications, including the treatment of heart failure.[2][4] However, a significant challenge in studying HNO is that its common chemical donors, such as Angeli's salt (Na₂N₂O₃), inevitably decompose to produce nitrite (NO₂⁻) as a byproduct.[5][6] Since nitrite itself has biological activity, it is imperative for researchers to design experiments that can definitively distinguish the effects of HNO from those of its nitrite contaminant.[5][7]

This guide provides an in-depth comparison of experimental strategies and robust controls to ensure the scientific integrity of HNO research. We will delve into the causality behind experimental choices, describe self-validating protocols, and ground these recommendations in authoritative literature.

The HNO/NO₂⁻ Conundrum: Why Differentiation is Critical

Nitroxyl is a highly reactive species that cannot be stored or used directly in most biological studies; therefore, researchers rely on donor compounds that release HNO upon decomposition.[1][4][8] A widely used donor, Angeli's salt, decomposes at physiological pH to yield both HNO and nitrite (NO₂⁻).[9][10]

The core of the problem lies in the overlapping, yet distinct, biological activities of these two molecules.

• HNO is a potent electrophile known to react readily with soft nucleophiles like thiols and metalloproteins.[4][11][12] This reactivity underlies many of its unique pharmacological effects, such as modifying cysteine residues on key regulatory proteins.[12][13]

• Nitrite (NO₂⁻) , long considered an inert byproduct, is now recognized as a significant biological signaling molecule in its own right.[14][15] Particularly under hypoxic conditions, nitrite can be reduced back to bioactive NO, which activates soluble guanylate cyclase (sGC) and initiates cGMP-dependent signaling pathways, leading to effects like vasodilation.[7][14][16]

Section 1: Designing a Self-Validating Experimental Workflow

To confidently attribute an effect to HNO, a multi-pronged approach incorporating several layers of controls is essential. No single control is sufficient; rather, the convergence of evidence from multiple, distinct strategies provides the necessary scientific rigor.

Strategy A: Pharmacological and Chemical Controls

The use of specific scavengers is a cornerstone of this approach. Scavengers are compounds that selectively react with and neutralize a target molecule, thereby preventing it from interacting with its biological targets.

• HNO Scavengers: Thiols are excellent scavengers of HNO.[4][17] L-cysteine, a common amino acid, or glutathione (GSH) can be used to quench HNO in solution.[18][19] If a biological effect is truly mediated by HNO, its magnitude should be significantly diminished in the presence of an effective concentration of L-cysteine.

• NO Scavengers: Since nitrite's effects are often mediated by its reduction to nitric oxide (NO), specific NO scavengers are critical. Carboxy-PTIO (c-PTIO) is a well-known NO scavenger that rapidly reacts with NO to form NO₂.[20][21][22] If the observed effect persists in the presence of c-PTIO, it is unlikely to be mediated by the canonical NO-cGMP pathway. However, researchers must be cautious, as c-PTIO can have diverse effects and its byproducts may also have biological activity.[20][23][24]

• Decomposed Donor Solution: A crucial and straightforward control is to use a solution of the HNO donor that has been allowed to fully decompose.[4] For Angeli's salt, this solution will contain the final, stable decomposition products, primarily nitrite. If the fresh donor solution elicits a biological response that the decomposed solution does not, it strongly suggests the effect is due to a transient species like HNO.

Strategy B: Comparative Analysis of Donors

Employing multiple HNO donors with different chemical properties can provide compelling evidence.

• Varying Byproducts: Different classes of HNO donors decompose into different byproducts. For example, Piloty's acid and its derivatives are another class of HNO donors.[4][5] While their use can be limited by the need for basic pH for efficient HNO release, newer derivatives have been developed that are effective at physiological pH.[25][26] Comparing the effects of Angeli's salt with a Piloty's acid derivative can help confirm that the effect is due to their common product, HNO, rather than their distinct byproducts (nitrite vs. benzenesulfinate).

• Varying Release Kinetics: Using donors that release HNO at different rates can also be informative. For instance, polymeric versions of Piloty's acid have been developed for slower, more sustained HNO release.[27]

Strategy C: Direct Comparison with Nitrite

The most direct way to assess the potential contribution of the nitrite byproduct is to perform parallel experiments using sodium nitrite (NaNO₂) at the same concentration produced by the HNO donor. If the biological response to the HNO donor is significantly different (e.g., greater in magnitude, faster in onset, or qualitatively different) from the response to an equimolar concentration of NaNO₂, this provides strong evidence for an HNO-specific effect.

The following diagram illustrates a robust experimental workflow incorporating these strategies.

Caption: A comprehensive workflow for validating HNO-specific biological effects.

Section 2: Key Experimental Protocol in Detail

Assay: Vasodilation in Isolated Rat Aortic Rings

This protocol provides a step-by-step method to test the vasoactive properties of an HNO donor, incorporating the necessary controls to distinguish between HNO and nitrite effects.

Methodology:

• Tissue Preparation:

  • Humanely euthanize a rat according to approved institutional protocols.

  • Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit (K-H) buffer.

  • Gently remove adherent connective tissue and cut the aorta into 2-3 mm rings.

  • (Optional) Endothelium can be denuded by gently rubbing the intimal surface with a fine wire to test for endothelium-dependent effects.

• Organ Bath Setup:

  • Mount aortic rings in organ baths containing K-H buffer, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.

  • Connect the rings to isometric force transducers to record changes in tension.

  • Allow rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, replacing the K-H buffer every 15-20 minutes.

• Experimental Procedure:

  • After equilibration, contract the aortic rings with a submaximal concentration of phenylephrine (PE, e.g., 1 µM).

  • Once the contraction has reached a stable plateau, perform a cumulative concentration-response curve for the test compounds.

  • Group 1 (Primary Test): Add increasing concentrations of fresh Angeli's salt solution.

  • Group 2 (Nitrite Control): Add increasing concentrations of NaNO₂. The concentrations should match the theoretical amount of nitrite produced by the Angeli's salt in Group 1.

  • Group 3 (Decomposed Control): Add increasing concentrations of a fully decomposed Angeli's salt solution.

  • Group 4 (HNO Scavenger): Pre-incubate rings with L-cysteine (e.g., 1 mM) for 20-30 minutes before adding PE. Then, repeat the Angeli's salt concentration-response curve.

  • Group 5 (NO Scavenger): Pre-incubate rings with c-PTIO (e.g., 100 µM) for 20-30 minutes before adding PE. Then, repeat the Angeli's salt concentration-response curve.

• Data Analysis:

  • Express the relaxation response as a percentage reversal of the PE-induced pre-contraction.

  • Calculate EC₅₀ values (the concentration of agonist that produces 50% of the maximal response) for each group.

  • Statistically compare the concentration-response curves between the groups.

Section 3: Data Interpretation & Visualization

A clear distinction between HNO and nitrite effects will be evident from the comparative analysis of the data. The table below summarizes the expected outcomes.

Experimental Group	Expected Outcome for an HNO-Specific Effect	Rationale
HNO Donor (Fresh)	Potent, concentration-dependent relaxation.	The active species (HNO) is present and causes the biological effect.
NaNO₂ Control	Significantly less potent relaxation, or no effect.	Demonstrates that equimolar nitrite cannot account for the full effect of the donor.
Decomposed Donor	Significantly less potent relaxation, or no effect.	Confirms the effect is from a short-lived species (HNO), not stable byproducts.
Donor + HNO Scavenger	The relaxation curve is significantly right-shifted (attenuated).	L-cysteine scavenges HNO, preventing it from acting on its vascular targets.
Donor + NO Scavenger	The relaxation curve is largely unaffected.	Shows the effect is not mediated by NO, ruling out the nitrite->NO pathway.

Distinct Signaling Pathways

The differential effects of HNO and nitrite stem from their unique chemical reactivity and downstream signaling targets. HNO primarily acts as an electrophile, modifying thiols, while nitrite's vasoactive effects are typically mediated through its reduction to NO, which then activates the canonical sGC-cGMP pathway.

Caption: Distinct signaling pathways for HNO and its nitrite byproduct.

Conclusion

The study of nitroxyl holds significant promise, but progress depends on meticulous and rigorous experimental design. The assumption that the effects of an HNO donor are solely due to HNO is scientifically untenable. By employing a multi-faceted validation strategy—incorporating decomposed donor solutions, direct nitrite comparisons, and specific pharmacological scavengers—researchers can confidently dissect the unique biological actions of HNO. This self-validating approach is essential for building a trustworthy foundation of knowledge and advancing the potential therapeutic applications of this enigmatic nitrogen oxide.

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Angeli's Salt vs. Nitroglycerin: A Comparative Guide to Vascular Tolerance

For Researchers, Scientists, and Drug Development Professionals

For over a century, nitroglycerin (GTN) has been a primary tool in managing ischemic heart disease, prized for its potent vasodilatory effects. However, its long-term efficacy is severely hampered by the development of vascular tolerance, a phenomenon where repeated exposure leads to a diminished physiological response.[1][2][3] This guide provides an in-depth comparison of GTN with Angeli's salt (sodium trioxodinitrate), a donor of the nitric oxide (NO) redox sibling, nitroxyl (HNO). We will explore the divergent biochemical pathways of these two compounds and present experimental evidence suggesting that HNO donors like Angeli's salt may circumvent the mechanisms that plague chronic nitrate therapy.

Part 1: The Core Problem — Understanding Nitroglycerin Tolerance

Nitroglycerin is not directly active; it is a prodrug requiring enzymatic bioactivation to release its therapeutic agent, nitric oxide (NO).[2][4] This conversion is predominantly carried out by the mitochondrial enzyme aldehyde dehydrogenase-2 (ALDH2).[2][5] NO then activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells, leading to increased cyclic guanosine monophosphate (cGMP) levels and subsequent vasodilation.[3]

The development of tolerance to GTN is a multifactorial process, but two mechanisms are considered central:

• Impaired Bioactivation: Continuous exposure to GTN leads to the inactivation of the ALDH2 enzyme.[2][5] This creates a rate-limiting step, significantly reducing the amount of NO generated from subsequent GTN doses and thus blunting the vasodilatory response.[1][5]

• Increased Oxidative Stress: Prolonged GTN therapy is associated with a marked increase in the production of vascular superoxide (O₂⁻) and other reactive oxygen species (ROS).[4][5] This oxidative stress contributes to tolerance by scavenging NO to form peroxynitrite, uncoupling endothelial nitric oxide synthase (eNOS), and inhibiting sGC.[4][5]

These pathways create a vicious cycle where the drug intended to induce vasodilation ultimately promotes a state of endothelial dysfunction and reduced vascular responsiveness.[4]

Caption: Nitroglycerin requires ALDH2 for NO release. Chronic use inactivates ALDH2 and increases oxidative stress, impairing vasodilation.

Part 2: An Alternative Approach — The Nitroxyl (HNO) Donor Angeli's Salt

Angeli's salt (Na₂N₂O₃) is a chemical donor that, under physiological conditions, decomposes to release nitroxyl (HNO), the one-electron reduced and protonated sibling of NO.[6] This distinction is critical, as HNO possesses a unique pharmacological profile that allows it to bypass the key pathways responsible for GTN tolerance.

Key Differences in Mechanism:

• Enzyme-Independent Release: Angeli's salt does not require enzymatic bioactivation. It releases HNO spontaneously, thereby circumventing the reliance on the ALDH2 enzyme that is compromised during chronic GTN therapy.

• Distinct Signaling Pathways: While HNO can activate sGC to increase cGMP, it also engages in sGC-independent signaling.[7][8] HNO has a high affinity for thiols and can directly activate potassium channels (like Kᵥ and Kₐₜₚ) in the vascular smooth muscle, leading to hyperpolarization and relaxation.[6][9][10] This provides a redundant, potent mechanism for vasodilation.

• Favorable Redox Interactions: Unlike GTN, Angeli's salt and its product HNO do not appear to induce significant oxidative stress.[11][12] In fact, HNO is resistant to scavenging by superoxide, making it potentially more effective in conditions of high oxidative stress where NO bioavailability is compromised.[6][11]

Caption: Angeli's salt spontaneously releases HNO, which induces vasodilation via both cGMP-dependent and K⁺ channel-dependent pathways.

Part 3: Experimental Evidence — A Head-to-Head Comparison

The crucial question is whether these mechanistic differences translate to a tangible resistance to tolerance in controlled experiments. The data from both in vivo and ex vivo studies are compelling.

A key study directly compared the effects of a 3-day continuous subcutaneous infusion of GTN versus Angeli's salt in Wistar-Kyoto rats.[13][14][15] The results demonstrated a clear divergence in the development of tolerance.

In Vivo Hemodynamic Effects

• Nitroglycerin Group: Rats infused with GTN showed significantly blunted depressor (blood pressure-lowering) responses to subsequent intravenous bolus doses of GTN, a classic sign of in vivo tolerance.[13][14]

• Angeli's Salt Group: In stark contrast, rats infused with Angeli's salt maintained their full depressor response to subsequent bolus doses of the same compound.[13][14][15]

Ex Vivo Vascular Reactivity

Following the in vivo infusions, aortas were isolated from the animals and studied in organ baths to assess their direct vasorelaxant responses.

• Nitroglycerin Group: Aortas from GTN-treated rats showed a significant 6-fold decrease in sensitivity to GTN (a rightward shift in the dose-response curve).[14][15] Furthermore, these vessels exhibited a reduced maximum response to acetylcholine, indicating the development of endothelial dysfunction.[13][14]

• Angeli's Salt Group: Aortas from Angeli's salt-treated rats showed no change in their vasorelaxant response to Angeli's salt and no impairment in their response to acetylcholine.[13][14][15]

Table 1: Comparison of Vascular Tolerance Development Summary of ex vivo data from rat aortic rings after 3-day continuous in vivo infusion.

Parameter	Nitroglycerin (GTN) Infusion	Angeli's Salt (AS) Infusion
Response to GTN	Tolerance Developed (6-fold decrease in sensitivity)	No Cross-Tolerance
Response to AS	No Cross-Tolerance	No Tolerance Developed
Endothelial Function	Impaired (Reduced response to Acetylcholine)	Preserved

Data synthesized from Irvine et al., Antioxidants & Redox Signaling, 2011.[13][14][15]

Part 4: Standard Protocol for Assessing Vascular Tolerance

The following is a generalized protocol for an ex vivo experiment designed to assess vascular tolerance in isolated aortic rings, a standard methodology in vascular pharmacology.[16][17][18]

Step-by-Step Methodology

• Tissue Preparation:

  • Humanely euthanize the subject animal (e.g., rat or mouse) and immediately dissect the thoracic aorta.[19]

  • Place the aorta in cold, oxygenated physiological salt solution (PSS; Krebs-Henseleit buffer).

  • Under a dissecting microscope, carefully remove adherent connective and adipose tissue.[19]

  • Cut the cleaned aorta into 2-3 mm wide rings.

• Mounting and Equilibration:

  • Mount the aortic rings in an organ bath system containing PSS at 37°C, continuously bubbled with 95% O₂ / 5% CO₂.[16][17]

  • Connect each ring to an isometric force transducer to record changes in tension.[18]

  • Allow the rings to equilibrate for 60-90 minutes under a determined optimal resting tension (e.g., 1.5g for a rat aorta), washing with fresh PSS every 15-20 minutes.[16]

• Viability and Endothelium Integrity Check:

  • Contract the rings with a standardized dose of a vasoconstrictor, typically phenylephrine (PE, ~1 μM) or potassium chloride (KCl, ~60 mM).

  • Once the contraction plateaus, add acetylcholine (ACh, ~1-10 μM). A relaxation of >70% indicates intact and functional endothelium.

• Induction of Tolerance (Pre-incubation):

  • Wash the rings to return to baseline tension.

  • For the tolerance group, incubate the rings with a high concentration of the test vasodilator (e.g., Nitroglycerin, 10 μM) for a prolonged period (e.g., 60-90 minutes).[20]

  • The control group is incubated with vehicle (PSS) for the same duration.

• Generating Dose-Response Curves:

  • After the incubation period, wash the rings thoroughly.

  • Pre-contract all rings again with the vasoconstrictor (e.g., PE).

  • Once a stable plateau is reached, add the vasodilator (either GTN or Angeli's Salt) in a cumulative, concentration-dependent manner (e.g., from 1 nM to 10 μM).

  • Record the relaxation at each concentration.

• Data Analysis:

  • Express the relaxation at each concentration as a percentage of the pre-contraction tension.

  • Plot the concentration-response curves and calculate the EC₅₀ (concentration causing 50% of maximal response) and Eₘₐₓ (maximal relaxation).

  • A significant rightward shift in the EC₅₀ and/or a decrease in Eₘₐₓ in the pre-incubated group compared to the control group indicates the development of tolerance.

Caption: Workflow for assessing vascular tolerance using isolated aortic rings in a wire myograph system.

Conclusion and Implications

The available experimental evidence strongly indicates that Angeli's salt, a donor of HNO, does not induce vascular tolerance or endothelial dysfunction under conditions that readily cause tolerance to nitroglycerin.[13][14][15] This fundamental difference is rooted in their distinct mechanisms of action. Angeli's salt circumvents the GTN-tolerance pathways by:

• Bypassing the ALDH2 enzyme for bioactivation.

• Not inducing significant oxidative stress .[11][12]

• Utilizing dual signaling pathways for vasodilation (sGC-dependent and -independent).[6][7][8]

These findings position HNO donors as a highly promising class of compounds for the treatment of cardiovascular diseases, such as heart failure and angina, where chronic administration of a vasodilator is required. By evading the tolerance that limits the utility of traditional organic nitrates, HNO-releasing drugs could offer a more sustainable and effective therapeutic strategy. Further research and clinical development in this area are critical for translating these preclinical advantages into tangible benefits for patients.

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A Researcher's Guide to Nitric Oxide Donors: A Comparative Analysis of Angeli's Salt and Diazeniumdiolates

For researchers in pharmacology, cellular biology, and drug development, the precise delivery of nitric oxide (NO) and its related redox species, such as nitroxyl (HNO), is paramount for elucidating signaling pathways and developing novel therapeutics. The transient nature of these molecules necessitates the use of donor compounds that release them in a controlled manner. Among the most fundamental tools in this field are Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) and the broad class of compounds known as diazeniumdiolates (or NONOates).

This guide provides an in-depth comparative analysis of these two classes of donors. Moving beyond a simple cataloging of features, we will explore the causal chemistry that dictates their experimental utility, provide validated protocols for their application, and offer insights to guide your selection process for specific research contexts. Our focus is on empowering researchers to not only use these compounds but to understand the critical nuances that can significantly impact experimental outcomes.

The Fundamental Distinction: HNO vs. NO Release

The primary and most critical difference between Angeli's salt and the majority of diazeniumdiolates lies in the principal nitrogen oxide species they release under physiological conditions.

• Angeli's Salt (AS): A Source of Nitroxyl (HNO) Under physiological pH (around 7.4), Angeli's salt decomposes to release nitroxyl (HNO) and nitrite (NO₂⁻)[1][2]. HNO, the one-electron reduced form of NO, has a unique and distinct pharmacology, engaging different cellular targets and eliciting biological responses that are often not observed with NO[3]. It is crucial to recognize that while AS is a premier HNO donor, its decomposition chemistry is highly pH-sensitive. At acidic pH values (below pH 4), its decomposition pathway shifts to produce nitric oxide (NO) instead[4].

• Diazeniumdiolates (NONOates): Versatile NO Donors Diazeniumdiolates are adducts of nitric oxide with a nucleophile, typically a secondary amine[5][6]. Their defining characteristic is the spontaneous, pH-dependent release of nitric oxide (NO)[7]. The general structure, R¹R²N-[N(O)NO]⁻, allows for immense chemical diversity. By altering the R groups on the parent amine, the rate of NO release can be tuned with extraordinary precision, with half-lives ranging from a mere 2 seconds to over 20 hours at physiological pH and temperature[7]. This "tunability" is the hallmark of the diazeniumdiolate class. It is important to note that diazeniumdiolates derived from primary amines can release both HNO and NO, blurring the lines with Angeli's salt[4]. However, the most commonly used and commercially available NONOates are derived from secondary amines and are considered "pure" NO donors.

Mechanism of Decomposition: A Tale of Two Protons

The release of the active species from both donor types is initiated by protonation, but the specific mechanisms and pH dependencies differ significantly.

Angeli's Salt Decomposition Pathway

The decomposition of Angeli's salt at physiological pH is a first-order process involving protonation and subsequent heterolytic cleavage of the N-N bond to yield HNO and nitrite.[1][4] The process is relatively independent of pH in the 4-8 range but slows significantly in highly alkaline conditions, which is why stock solutions are prepared in basic buffers (e.g., 0.01 M NaOH) for stability[4][8].

Decomposition of Angeli's Salt at physiological pH.

Diazeniumdiolate Decomposition Pathway

For diazeniumdiolates derived from secondary amines, decomposition is also a pH-dependent, first-order process. Protonation initiates the dissociation, releasing up to two moles of NO per mole of the parent compound and regenerating the parent amine.[5][9] This regeneration of the parent amine is a key consideration, as the amine itself could have biological activity or, in some cases, form potentially toxic N-nitroso derivatives[5].

Decomposition of a secondary amine-based Diazeniumdiolate.

Head-to-Head Comparison: Key Performance Characteristics

Choosing the right donor requires a clear understanding of their distinct properties. The following table summarizes the critical parameters for Angeli's salt and a representative range of common secondary amine-derived diazeniumdiolates.

Feature	Angeli's Salt (AS)	Diazeniumdiolates (NONOates)	Causality & Experimental Insight
Primary Release Product	Nitroxyl (HNO) at pH > 4[1][4]	Nitric Oxide (NO) [7]	This is the most fundamental difference. AS is the tool of choice for studying HNO-specific signaling, while NONOates are used for NO-mediated effects. Using one as a substitute for the other will lead to erroneous conclusions.
pH Dependence	Releases HNO between pH 4-8. Shifts to NO release below pH 4. Stable in alkaline solution (pH > 9)[4][10].	Spontaneous NO release is triggered by protons; release rate increases as pH decreases. Stable in alkaline solution (pH > 8).	The stability in alkali is key for experimental design. Stock solutions for both are made in NaOH (typically 0.01 M) and stored at -20°C or -80°C. The experiment is initiated by diluting the stock into a neutral pH buffer.
Half-Life (t½) at pH 7.4, 37°C	~2.3 minutes [8][11]	Tunable: from ~2 seconds to >20 hours. Examples: PROLI/NO (~2s), DEA/NO (~2 min), PAPA/NO (~15 min), DETA/NO (~20 h)[3].	This is the major advantage of NONOates. Researchers can select a donor that mimics either a short burst (e.g., from nNOS) or a sustained release (e.g., from iNOS) of NO. AS offers a single, rapid release profile.
Molar Yield	~1 mole HNO per mole of AS[1].	Up to 2 moles of NO per mole of NONOate[5][9].	NONOates are highly efficient NO generators on a molar basis.
Key Byproducts	Nitrite (NO₂⁻) [1].	Parent Amine (and potential for N-nitrosamine formation)[5][9].	Nitrite has its own biological activities, which must be controlled for (e.g., by using a "spent" solution of AS). The parent amine from a NONOate could also be bioactive or cytotoxic, a critical consideration for cell-based or in vivo studies.
Handling & Storage	Solid is stable for years at -20°C. Alkaline stock solutions are stable for ~24h at -20°C[8].	Solid is stable. Alkaline stock solutions are also stable at -20°C.	Both require careful handling. Prepare stock solutions fresh in cold 0.01 M NaOH and keep on ice. Initiate experiments by diluting into pre-warmed buffer.

Field-Proven Experimental Protocols

The integrity of your data relies on robust and validated methodologies. Here, we provide step-by-step protocols for the quantification of released species and the assessment of their biological activity, explaining the rationale behind key steps.

Experimental Workflow: A Self-Validating System

A logical workflow ensures that each step validates the next, from confirming donor activity to measuring a biological response.

Logical workflow for using NO/HNO donors.

Protocol 1: Quantification of NO/Nitrite Release using the Griess Assay

Principle: The Griess assay is a simple and reliable colorimetric method for quantifying nitrite (NO₂⁻), a stable end-product of NO oxidation in aqueous solution. It is also the direct byproduct of Angeli's salt decomposition. This makes it an excellent tool for measuring total release from both donor types. The assay involves a two-step diazotization reaction where sulfanilamide reacts with nitrite in an acidic medium to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine (NED) to form a colored azo dye with a maximum absorbance at ~540 nm.[12]

Methodology:

• Reagent Preparation:

  • Griess Reagent: Prepare by mixing equal volumes of 1% (w/v) sulfanilamide in 5% phosphoric acid and 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in deionized water. Prepare this fresh and protect it from light[13].

  • Nitrite Standard: Prepare a 100 µM stock solution of sodium nitrite (NaNO₂) in the same buffer as your experiment (e.g., PBS). Create a standard curve by making serial dilutions (e.g., 100, 50, 25, 12.5, 6.25, 3.13, 0 µM).

• Sample Preparation & Reaction:

  • Prepare your donor solution (Angeli's salt or NONOate) in pH 7.4 buffer at 37°C. At various time points, collect aliquots of the supernatant.

  • Pipette 50 µL of each standard and sample into a 96-well plate in duplicate or triplicate.

  • Add 50 µL of the Griess Reagent to each well[13].

• Incubation and Measurement:

  • Incubate the plate for 10-15 minutes at room temperature, protected from light[13].

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the 0 µM standard (blank) from all readings.

  • Plot the absorbance of the standards versus their known concentrations to generate a standard curve.

  • Determine the nitrite concentration in your samples by interpolating their absorbance values from the standard curve.

Causality and Trustworthiness: This protocol is self-validating. The linearity of your standard curve (R² > 0.99) confirms the integrity of your reagents and technique. By measuring nitrite accumulation over time, you can calculate the rate of release from your donor, confirming its activity and kinetics under your specific experimental conditions before applying it to a biological system.

Protocol 2: Assessment of Vasodilation using an Ex Vivo Aortic Ring Assay

Principle: This assay measures the functional biological effect of NO/HNO release by assessing the relaxation of pre-constricted arterial tissue. It is a robust method to compare the potency and efficacy of different vasodilators. Aortic rings are suspended in an organ bath, constricted with a pharmacological agent (e.g., phenylephrine), and then exposed to the donor compound. The resulting relaxation is measured isometrically.

Methodology:

• Tissue Preparation:

  • Humanely euthanize a rat or mouse according to approved institutional protocols.

  • Excise the thoracic aorta and place it in cold Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1).

  • Carefully clean the aorta of surrounding adipose and connective tissue. Section the aorta into 1-2 mm wide rings[14][15]. Causality: Meticulous cleaning and uniform ring size are critical for reproducibility. Damage to the endothelium during this process will abolish endothelium-dependent relaxation, which serves as a vital positive control.

• Mounting and Equilibration:

  • Mount the aortic rings on hooks in an organ bath chamber filled with Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂ (carbogen) to maintain pH at ~7.4.

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension (e.g., 1.5-2.0 g for rat aorta), replacing the buffer every 15-20 minutes.

• Viability and Constriction:

  • Test the viability of the rings by inducing a contraction with KCl (e.g., 60 mM).

  • After washing out the KCl and allowing the tension to return to baseline, assess endothelial integrity by constricting with an α-agonist like phenylephrine (PE, e.g., 1 µM) and then inducing relaxation with acetylcholine (ACh, e.g., 1 µM). A robust relaxation confirms a healthy endothelium.

  • Wash the rings and allow them to return to baseline. Pre-constrict the rings again with PE to achieve a stable plateau (typically 60-80% of the KCl-induced maximum).

• Cumulative Concentration-Response Curve:

  • Once the PE-induced contraction is stable, add the NO/HNO donor (Angeli's salt or a NONOate) in a cumulative manner (e.g., from 1 nM to 10 µM), allowing the relaxation at each concentration to reach a steady state before adding the next.

  • Record the tension continuously.

• Data Analysis:

  • Express the relaxation at each donor concentration as a percentage of the pre-constriction induced by PE.

  • Plot the percentage relaxation against the log concentration of the donor to generate a concentration-response curve. From this, you can calculate key pharmacological parameters like EC₅₀ (potency) and Eₘₐₓ (efficacy).

Expertise in Action: The choice of pre-constrictor and the inclusion of an endothelium-dependent relaxation step (ACh) are critical controls. They ensure the tissue is healthy and responsive. By comparing the concentration-response curves of Angeli's salt and a NONOate like DEA/NO (which has a similar half-life), a researcher can directly and quantitatively assess the differential vasodilatory effects of HNO versus NO in vascular tissue.

Conclusion: Making an Informed Choice

The selection between Angeli's salt and a diazeniumdiolate is not arbitrary; it is a critical experimental decision dictated by the scientific question at hand.

• Choose Angeli's Salt when your research is specifically focused on the unique biological roles of nitroxyl (HNO) . Its rapid release profile is suitable for studying acute signaling events. Be prepared to implement controls for the effects of its nitrite byproduct.

• Choose a Diazeniumdiolate when your goal is to study nitric oxide (NO) signaling. The unparalleled advantage of this class is the ability to tune the release rate , allowing you to model different physiological and pathological conditions of NO production with high fidelity. Careful consideration must be given to the potential biological effects of the parent amine byproduct.

By understanding the fundamental chemistry, comparative performance, and validated application protocols presented in this guide, researchers can leverage these powerful chemical tools with greater precision and confidence, ultimately leading to more robust and insightful scientific discoveries.

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Confirming the Mechanism of Action of Angeli's Salt in a Novel Model of Chemotherapy-Induced Neuropathic Pain: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to confirm and elucidate the mechanism of action of Angeli's salt, a potent nitroxyl (HNO) donor, within a novel and clinically relevant model of chemotherapy-induced neuropathic pain (CINP). By leveraging established principles of HNO biology and presenting a systematic experimental approach, this document serves as a practical resource for validating the therapeutic potential of Angeli's salt and comparing its efficacy against alternative HNO-releasing compounds.

Introduction: The Therapeutic Promise of Nitroxyl in Neuropathic Pain

Neuropathic pain, a debilitating condition arising from damage to the somatosensory nervous system, remains a significant clinical challenge with limited effective treatment options. Chemotherapy-induced neuropathic pain (CINP) is a common and dose-limiting side effect of many anticancer drugs, profoundly impacting patients' quality of life. The nitroxyl molecule (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), has emerged as a promising therapeutic agent due to its unique chemical and biological properties.[1] Unlike NO, HNO exhibits distinct signaling pathways, primarily through its high reactivity with thiols and its ability to modulate specific ion channels and signaling cascades.[2]

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is a well-characterized HNO donor that spontaneously decomposes under physiological conditions to release HNO and nitrite.[3] Its established effects, including vasodilation and positive inotropic actions, are largely attributed to the activation of soluble guanylate cyclase (sGC) and subsequent cGMP production, as well as interactions with key ion channels like the Transient Receptor Potential Ankyrin 1 (TRPA1) channel, a known mediator of nociception.[4][5] This guide proposes a novel application for Angeli's salt in a preclinical model of CINP, providing a rigorous experimental workflow to dissect its mechanism of action and compare its performance with other HNO donors.

Comparative Landscape of HNO Donors

While Angeli's salt is a widely used experimental tool, a comprehensive evaluation necessitates comparison with other classes of HNO donors. The choice of donor can significantly impact experimental outcomes due to differences in release kinetics, byproducts, and stability.

Donor Class	Example(s)	Mechanism of HNO Release	Key Characteristics
Trioxodinitrates	Angeli's Salt	Spontaneous, pH-dependent decomposition	Rapid HNO release; byproduct is nitrite, which has its own biological activity.[3][6]
N-hydroxysulfonamides	Piloty's Acid	Base-catalyzed decomposition	Slower HNO release compared to Angeli's salt; byproducts are benzenesulfinate and water.[7][8]
Primary Amine Diazeniumdiolates	Isopropylamine NONOate (IPA/NO)	Tautomerization under physiological conditions	Organic-based donor; release kinetics can be tuned by modifying the amine structure.[6][9]

The "New Model": Chemotherapy-Induced Neuropathic Pain (CINP)

To confirm the mechanism of action of Angeli's salt in a novel context, we propose a well-established preclinical model of CINP induced by the chemotherapeutic agent paclitaxel in rodents. This model recapitulates the key features of clinical CINP, including mechanical allodynia and thermal hyperalgesia.

Experimental Workflow for CINP Model Generation and Assessment

The overall experimental workflow is designed to first establish the CINP model, then to evaluate the therapeutic efficacy of Angeli's salt, and finally to dissect the underlying molecular mechanisms.

Caption: Workflow for investigating Angeli's salt in a CINP model.

Step-by-Step Experimental Protocols

Protocol 1: Induction of CINP and Behavioral Assessment

• Animal Model: Adult male Sprague-Dawley rats (200-250 g) are used.

• Paclitaxel Administration: Paclitaxel (6 mg/kg) is administered intraperitoneally on four alternate days (days 0, 2, 4, and 6).

• Behavioral Testing:

  • Mechanical Allodynia: Assessed using von Frey filaments to determine the paw withdrawal threshold. Testing is performed at baseline and on days 7, 14, and 21 post-first paclitaxel injection.

  • Thermal Hyperalgesia: Measured using the Hargreaves plantar test to determine paw withdrawal latency to a radiant heat source.

• Drug Administration: Angeli's salt (or comparator HNO donors/vehicle) is administered systemically (e.g., intraperitoneally) or locally (e.g., intraplantar injection) at various doses to determine its anti-nociceptive effects. Behavioral testing is conducted at multiple time points post-drug administration.

Protocol 2: Measurement of cGMP Levels

To investigate the involvement of the sGC-cGMP pathway, cGMP levels will be measured in relevant tissues.

• Tissue Collection: Following behavioral testing, animals are euthanized, and dorsal root ganglia (DRG) and spinal cord lumbar segments (L4-L6) are rapidly dissected and snap-frozen in liquid nitrogen.

• Sample Preparation: Tissues are homogenized in 0.1 M HCl.

• cGMP Quantification: cGMP levels are determined using a commercially available competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[10][11] Data are normalized to total protein content.

Protocol 3: Electrophysiological Analysis of DRG Neurons

Patch-clamp electrophysiology will be used to directly assess the effects of Angeli's salt on the excitability of sensory neurons.[12][13]

• DRG Neuron Culture: DRG from paclitaxel-treated and control rats are dissected and cultured.

• Whole-Cell Patch-Clamp: Whole-cell current-clamp recordings are performed on small-diameter DRG neurons (nociceptors).

• Experimental Procedure: After establishing a stable recording, baseline neuronal excitability is assessed. Angeli's salt is then perfused into the recording chamber, and changes in resting membrane potential, action potential firing frequency, and current thresholds are recorded. To investigate the involvement of specific channels, selective blockers for K+ channels and TRPA1 can be co-applied with Angeli's salt.

Protocol 4: Assessment of TRPA1 Channel Activation

Calcium imaging will be employed to determine if Angeli's salt modulates TRPA1 channel activity in sensory neurons.[14][15]

• Cell Culture: DRG neurons are cultured on glass coverslips.

• Calcium Imaging: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Experimental Protocol: Baseline fluorescence is recorded. Angeli's salt is applied, and changes in intracellular calcium concentration are monitored. The TRPA1 agonist, allyl isothiocyanate (AITC), can be used as a positive control, and the TRPA1 antagonist, HC-030031, can be used to confirm the specificity of the response.

Protocol 5: Detection of Protein S-Nitrosylation

The interaction of HNO with protein thiols is a key aspect of its mechanism. The biotin-switch assay can be used to detect S-nitrosylated proteins in tissues.[16][17]

• Tissue Lysate Preparation: DRG and spinal cord tissues are homogenized in lysis buffer.

• Biotin-Switch Assay:

  • Block free thiols with a methylthiolating reagent.

  • Selectively reduce S-nitrosothiols with ascorbate.

  • Label the newly formed thiols with a biotinylating agent.

• Detection: Biotinylated proteins can be detected by western blotting using an anti-biotin antibody. This will reveal an increase in S-nitrosylated proteins in response to Angeli's salt treatment.

Visualizing the Proposed Signaling Pathway

The anticipated mechanism of action of Angeli's salt in alleviating CINP involves multiple interconnected pathways.

Caption: Proposed signaling pathway of Angeli's salt in CINP.

Anticipated Comparative Data

The following table summarizes the expected outcomes from the comparative analysis of different HNO donors in the CINP model.

Parameter	Angeli's Salt	Piloty's Acid	IPA/NO	Vehicle Control
Mechanical Allodynia Reversal	Significant, dose-dependent increase in paw withdrawal threshold	Moderate increase in paw withdrawal threshold	Significant, potentially longer-lasting increase in paw withdrawal threshold	No significant change
Thermal Hyperalgesia Reversal	Significant, dose-dependent increase in paw withdrawal latency	Moderate increase in paw withdrawal latency	Significant increase in paw withdrawal latency	No significant change
DRG cGMP Levels	Significant increase	Moderate increase	Significant increase	Baseline levels
DRG Neuron Excitability	Decreased firing frequency, hyperpolarization	Moderate decrease in excitability	Significant decrease in excitability	No change
TRPA1-mediated Ca2+ Influx	Attenuation of AITC-induced calcium influx	Less pronounced attenuation	Significant attenuation	No effect
Protein S-Nitrosylation	Increased levels in DRG and spinal cord	Moderate increase	Significant increase	Baseline levels

Conclusion and Future Directions

This guide outlines a comprehensive and technically sound approach to confirming the mechanism of action of Angeli's salt in a novel model of chemotherapy-induced neuropathic pain. By systematically evaluating its behavioral effects and dissecting the underlying molecular pathways, researchers can generate robust data to support its therapeutic potential. The comparative framework provided allows for a nuanced understanding of the relative merits of different HNO donors.

Future investigations should aim to identify the specific protein targets of HNO-mediated S-nitrosylation in the pain pathway and explore the long-term efficacy and safety of Angeli's salt in chronic pain models. The insights gained from these studies will be invaluable for the development of novel nitroxyl-based therapeutics for the management of neuropathic pain.

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A Comparative Guide to the Cross-Reactivity of Angeli's Salt with Reactive Oxygen Species

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of redox biology, nitroxyl (HNO) has emerged as a reactive nitrogen species with a unique pharmacological profile, distinct from its redox sibling, nitric oxide (NO). Angeli's salt (Na₂N₂O₃) is a widely utilized laboratory tool for generating HNO. However, its utility in biological systems is often complicated by its potential interactions with a host of reactive oxygen species (ROS), which can influence its stability, bioavailability, and downstream signaling effects. This guide provides a comprehensive comparison of the cross-reactivity of Angeli's salt with various ROS, offering insights into its chemical behavior and providing a framework for its judicious use in research and drug development. We will also draw comparisons with another common HNO donor, Piloty's acid, to provide a broader context for understanding HNO donor chemistry.

Angeli's Salt: A Primary Source of Nitroxyl (HNO)

Angeli's salt decomposes spontaneously at physiological pH (pH 7.4) to yield HNO and nitrite (NO₂⁻)[1][2]. This decomposition is a first-order process and is largely independent of pH in the range of 4 to 8[3]. The released HNO is a highly reactive species with a short half-life, readily undergoing dimerization to form nitrous oxide (N₂O) and water[4].

The unique chemical properties of HNO, particularly its high reactivity towards thiols, are believed to underlie many of its biological effects, which are distinct from those of NO[5][6]. However, the in vivo environment is a complex milieu containing a variety of ROS, which can potentially interact with Angeli's salt or the HNO it releases. Understanding these interactions is critical for interpreting experimental results and for the rational design of HNO-based therapeutics.

The Chemical Landscape: Angeli's Salt and its ROS Interactions

The cross-reactivity of Angeli's salt and its released HNO with ROS is a subject of ongoing investigation. The following sections detail the current understanding of these interactions with key ROS.

Superoxide Anion (O₂⁻)

A notable feature of HNO is its relative lack of reactivity with superoxide, especially when compared to the rapid, diffusion-limited reaction between NO and O₂⁻ to form the potent oxidant peroxynitrite (ONOO⁻)[7][8]. This resistance to scavenging by superoxide is a key differentiator between HNO and NO and suggests that HNO donors like Angeli's salt may have therapeutic advantages in environments characterized by high oxidative stress[7][9][10]. Some studies have even suggested that Angeli's salt can reduce superoxide generation in vascular smooth muscle cells[11].

Hydrogen Peroxide (H₂O₂)

The interaction between HNO and hydrogen peroxide is complex. While direct reaction rate constants are not well-established, studies have shown that Angeli's salt can exhibit antioxidant effects in systems where H₂O₂ is present, for instance, by preventing the formation of damaging oxoferryl forms of hemoproteins in the presence of H₂O₂[1][12]. However, it's also important to consider that the decomposition of Angeli's salt itself can be influenced by the redox environment.

Hydroxyl Radical (•OH)

The hydroxyl radical is one of the most reactive and damaging ROS. While specific kinetic data on the direct scavenging of hydroxyl radicals by HNO from Angeli's salt is limited, the general antioxidant properties attributed to HNO suggest a potential for interaction. It is known that some nitric oxide synthase inhibitors can act as hydroxyl radical scavengers, highlighting the potential for nitrogen-containing compounds to interact with this highly reactive species[13].

Singlet Oxygen (¹O₂)

Singlet oxygen is an electronically excited state of molecular oxygen that can cause significant oxidative damage. The ability of various molecules to "quench" singlet oxygen, either physically or chemically, is a measure of their antioxidant potential[6][14][15][16][17][18][19]. The direct quenching of singlet oxygen by HNO has not been extensively studied, and this remains an area for further investigation to fully characterize the antioxidant profile of Angeli's salt.

Hypochlorite (OCl⁻)

Hypochlorite, the active ingredient in bleach, is a potent oxidizing agent produced by neutrophils during inflammation. The reactivity of Angeli's salt with hypochlorite is not well-documented in the readily available literature[13][20][21]. Given the strong oxidizing nature of hypochlorite, a direct reaction is plausible and warrants further investigation to understand the behavior of Angeli's salt in inflammatory settings.

Comparative Analysis: Angeli's Salt vs. Piloty's Acid

To provide a more complete picture, it is useful to compare the ROS cross-reactivity of Angeli's salt with that of another commonly used HNO donor, Piloty's acid (N-hydroxybenzenesulfonamide).

Feature	Angeli's Salt (Na₂N₂O₃)	Piloty's Acid (C₆H₅SO₂NHOH)
Decomposition pH	Physiological pH (spontaneous)[1][2]	Basic pH (pH > 8) for efficient HNO release[22][23]
Decomposition Products	HNO, Nitrite (NO₂⁻)[1][2]	HNO, Benzenesulfinate[22]
Reactivity with O₂⁻	Low reactivity, resistant to scavenging[7][8]	Expected to be similar to Angeli's salt due to HNO release, but less studied.
Side Reactions	Can produce NO under acidic conditions (pH < 4) or in the presence of certain oxidants[7][22][24]. May form peroxynitrite in strongly alkaline, aerobic conditions[1][24].	Can be oxidized to a radical that releases NO instead of HNO at neutral pH under aerobic conditions[22][23].

Key Differences and Experimental Implications:

The primary difference lies in their optimal pH for HNO release. Angeli's salt is advantageous for experiments at physiological pH, while Piloty's acid requires basic conditions for efficient HNO generation, which may not be suitable for all biological systems. Furthermore, the potential for Piloty's acid to generate NO under certain conditions can complicate the interpretation of experimental results, as the observed effects could be due to either HNO or NO[22][23]. The byproducts of decomposition also differ, with Angeli's salt producing nitrite, which has its own biological activities[3].

Experimental Protocols for Assessing Cross-Reactivity

To aid researchers in this field, we provide the following detailed protocols for assessing the cross-reactivity of HNO donors with ROS.

Electron Paramagnetic Resonance (EPR) Spectroscopy for Superoxide Detection

EPR spin trapping is a powerful technique for the direct detection of short-lived radical species like superoxide[14][25][26][27][28][29][30].

Objective: To determine if an HNO donor scavenges superoxide radicals.

Materials:

• EPR spectrometer

• Spin trap (e.g., DMPO - 5,5-dimethyl-1-pyrroline N-oxide)

• Superoxide generating system (e.g., xanthine/xanthine oxidase)

• HNO donor (e.g., Angeli's salt, Piloty's acid)

• Phosphate buffered saline (PBS), pH 7.4

• Chelating agent (e.g., DTPA) to prevent metal-catalyzed side reactions

Protocol:

• Prepare a stock solution of the spin trap (e.g., 1 M DMPO in water).

• In an EPR-compatible capillary tube, mix the following in order:

  • PBS (pH 7.4)

  • DTPA (final concentration 0.1 mM)

  • Xanthine (final concentration 0.2 mM)

  • DMPO (final concentration 50 mM)

  • HNO donor at the desired concentration.

• Initiate the reaction by adding xanthine oxidase (final concentration ~0.05 U/mL).

• Immediately place the capillary tube in the EPR spectrometer cavity.

• Record the EPR spectrum. The characteristic four-line spectrum of the DMPO-OOH adduct indicates the presence of superoxide.

• Compare the signal intensity of the DMPO-OOH adduct in the presence and absence of the HNO donor. A decrease in signal intensity suggests superoxide scavenging by the donor or its decomposition products.

Causality and Validation: The specificity of the assay is validated by including a control with superoxide dismutase (SOD), which should abolish the DMPO-OOH signal. The choice of spin trap is critical; DMPO is commonly used for superoxide, but its adducts can have limited stability[25][27].

Fluorescence-Based Assay for General Antioxidant Capacity

Fluorescence-based assays provide a high-throughput method to assess the overall antioxidant capacity of a compound against a specific ROS[21][31][32][33][34][35].

Objective: To compare the peroxyl radical scavenging capacity of different HNO donors.

Materials:

• Fluorescence microplate reader

• 96-well black microplates

• Fluorescein (fluorescent probe)

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) - a peroxyl radical generator

• Trolox (a water-soluble vitamin E analog) as a standard

• HNO donors (Angeli's salt, Piloty's acid, etc.)

• Phosphate buffer (75 mM, pH 7.4)

Protocol:

• Prepare working solutions of fluorescein, AAPH, and a series of Trolox standards in phosphate buffer.

• In a 96-well plate, add 25 µL of either the HNO donor solution, Trolox standard, or buffer (for blank).

• Add 150 µL of the fluorescein working solution to all wells and incubate for 30 minutes at 37°C.

• Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Immediately place the plate in the fluorescence microplate reader and record the fluorescence decay over time (e.g., every minute for 1-2 hours) at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

• Calculate the area under the curve (AUC) for each sample. The antioxidant capacity is proportional to the net AUC (AUC_sample - AUC_blank).

Causality and Validation: This assay measures the ability of the antioxidant to protect the fluorescent probe from radical-induced decay. The use of a known antioxidant standard (Trolox) allows for quantification of the antioxidant capacity in "Trolox equivalents." It is important to note that this assay is not specific to HNO and measures the overall peroxyl radical scavenging ability of the sample.

Chemiluminescence Assay for ROS Detection

Chemiluminescence assays offer high sensitivity for detecting various ROS[4][5][12][25][27].

Objective: To assess the effect of HNO donors on H₂O₂- or superoxide-induced chemiluminescence.

Materials:

• Luminometer or chemiluminescence-capable plate reader

• Luminol or Lucigenin (chemiluminescent probe)

• Horseradish peroxidase (HRP) for H₂O₂ detection with luminol

• ROS generating system (e.g., H₂O₂, or xanthine/xanthine oxidase for superoxide)

• HNO donors

• Appropriate buffer (e.g., PBS, pH 7.4)

Protocol (for H₂O₂):

• Prepare a working solution containing luminol and HRP in PBS.

• In a luminometer tube or a white microplate well, add the HNO donor.

• Add the luminol/HRP working solution.

• Initiate the reaction by adding a known concentration of H₂O₂.

• Immediately measure the chemiluminescence signal over time.

• A decrease in the chemiluminescence signal in the presence of the HNO donor suggests scavenging of H₂O₂ or interference with the detection chemistry.

Causality and Validation: The specificity of the assay should be confirmed using catalase for H₂O₂ or SOD for superoxide, which should abolish the signal. The choice of probe is important; luminol is often used for H₂O₂ in the presence of a peroxidase, while lucigenin is more specific for superoxide.

Visualizing the Chemistry: Reaction Pathways and Experimental Workflows

To further clarify the concepts discussed, the following diagrams illustrate key chemical reactions and experimental setups.

Caption: Experimental workflow for EPR spin trapping of superoxide.

Conclusion and Future Directions

Angeli's salt remains an invaluable tool for studying the biology of HNO. Its key advantage lies in its spontaneous decomposition at physiological pH and the relative inertness of the released HNO towards superoxide. However, researchers must be cognizant of its potential for side reactions and the bioactivity of its nitrite byproduct. When selecting an HNO donor, a careful consideration of the experimental conditions, particularly pH and the prevailing redox environment, is paramount.

Future research should focus on obtaining more comprehensive quantitative data, including reaction rate constants, for the interaction of a wider range of HNO donors with a broader spectrum of ROS. The development of more specific and stable probes for HNO and ROS will also be crucial for dissecting the complex interplay between these reactive species in biological systems. Such advancements will undoubtedly pave the way for a deeper understanding of HNO's physiological roles and the development of novel HNO-based therapies for a variety of diseases.

References

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• Use of spin traps to detect superoxide production in living cells by electron paramagnetic resonance (EPR) spectroscopy. Methods. [Link]

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• Singlet Oxygen Generation, Quenching, and Reactivity with Metal Thiolates. Chemical Reviews. [Link]

• β-galactosidase-activated Nitroxyl (HNO) Donors Provide Insights into Redox Cross-Talk in Senescent Cells. RSC Chemical Biology. [Link]

• Singlet Oxygen Quenching By Resveratrol Derivatives. Photochemistry and Photobiology. [Link]

• Characterization of novel, fluorescent HNO donor – N-hydroxydansylamide. Free Radical Biology and Medicine. [Link]

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• Comparing fluorescence-based cell-free assays for the assessment of antioxidative capacity of high-density lipoproteins. Lipids in Health and Disease. [Link]

• Sodium Hypochlorite, Bleach, NaOCl. Organic Chemistry Portal. [Link]

• Comparability of in Vitro Tests for Bioactive Nanoparticles: A Common Assay to Detect Reactive Oxygen Species as an Example. International Journal of Molecular Sciences. [Link]

• Comparison of different analytical methods for assessing total antioxidant capacity of human serum. Clinical Chemistry. [Link]

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• Abstract 156: The Nitroxyl Donor Angeli's Salt Elicits Concomitant Concentration-Dependent Coronary Vasodilatory and Inotropic Actions in the Intact Rat Heart. Hypertension. [Link]

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• Validation of Microplate Methods for Total Phenolic Content and Antioxidant Activity on Honeys, and Comparison with Conventional Spectrophotometric Methods. Foods. [Link]

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A Researcher's Guide to Angeli's Salt: More Than Just a Nitric Oxide Donor, A Critical Negative Control for NOS Studies

The Conundrum of Controls in NO Signaling

The canonical pathway is well-established: NOS enzymes convert L-arginine to L-citrulline and NO[1]. This freely diffusible gas activates soluble guanylyl cyclase (sGC), leading to cGMP production and a cascade of downstream effects[1][2]. When an inhibitor like L-NAME blocks this pathway, a common subsequent step is to add an exogenous "NO donor" to rescue the effect, thereby implicating NO as the key mediator.

However, this approach is fraught with potential artifacts. Many common NO donors have distinct release kinetics, byproducts, and chemical reactivities that can produce confounding biological effects independent of NO itself. This is where the unique chemistry of Angeli's salt becomes an invaluable asset.

Angeli's Salt: A Tale of Two Molecules

Angeli's salt (sodium trioxodinitrate) is not a straightforward NO donor. Its decomposition in aqueous solution is pH-dependent and, under physiological conditions (pH 7.4), it primarily yields nitroxyl (HNO) and nitrite (NO₂⁻)[3][4][5]. While some studies have shown that NO can also be a minor product under certain aerobic conditions, the predominant bioactive species released is HNO[6][7].

This distinction is critical because NO and HNO have overlapping yet distinct biological profiles.

• Nitric Oxide (NO) primarily targets metal centers, most famously the ferrous heme in sGC[8][9].

• Nitroxyl (HNO) shows a much greater propensity to react directly with thiols and thiol-containing proteins[1][8]. This unique reactivity allows it to modulate protein function through mechanisms unavailable to NO.

Therefore, if a biological effect is blocked by a NOS inhibitor (like L-NAME) and is not rescued by Angeli's salt (an HNO donor), but is rescued by a pure NO donor (like DEA/NO), this provides strong evidence that the effect is specifically mediated by NO and not by a related nitrogen oxide species like HNO.

Comparative Analysis: Choosing the Right Tool for the Job

A robust experimental design in NOS studies requires a panel of compounds to probe the pathway from multiple angles. Angeli's salt serves a unique role as a control for HNO-mediated effects, complementing traditional inhibitors and NO donors.

Compound	Primary Active Species	Mechanism of Action	Typical Use Case	Advantages	Disadvantages
L-NAME	N/A (Inhibitor)	Competitive inhibitor of Nitric Oxide Synthase (NOS), requires hydrolysis to active L-NA[10][11].	To block endogenous NO production and establish necessity.	Well-characterized, widely used.	Can have off-target effects at high concentrations; long-term use may cause feedback activation of NOS[12][13].
Angeli's Salt	Nitroxyl (HNO)	Spontaneous, pH-dependent decomposition to release HNO and nitrite[3][4].	Negative control to differentiate NO- vs. HNO-specific effects.	Releases a distinct reactive nitrogen species (HNO)[8][9]; allows for probing of thiol-based signaling.	Also releases nitrite; crystals are air and moisture sensitive[14]; decomposition is rapid (t½ ≈ 2.3 min at 37°C, pH 7.4)[14][15].
DEA/NO	Nitric Oxide (NO)	Spontaneous, pH-dependent decomposition to release 1.5 moles of NO per mole of parent compound[16].	Positive control to rescue effects after NOS inhibition and confirm NO-dependence.	Well-defined NO release kinetics (t½ ≈ 2 min at 37°C, pH 7.4)[16]; high NO yield.	Can produce cGMP-independent effects at high concentrations[17]; release kinetics may not mimic physiological NO production.
SNP (Sodium Nitroprusside)	Nitric Oxide (NO)	Releases NO upon exposure to light or reducing agents.	General-purpose NO donor.	Inexpensive and widely available.	Releases cyanide as a byproduct; NO release is not spontaneous and can be difficult to control.

Experimental Protocols: A Self-Validating Workflow

To rigorously employ Angeli's salt as a negative control, your workflow must be self-validating. This means including the right combination of positive controls, negative controls, and scavengers to systematically confirm the identity of the signaling molecule.

Protocol 1: Use of Angeli's Salt in a Cellular NOS Assay (e.g., Griess Assay)

This protocol aims to determine if an observed increase in nitrite/nitrate is due to NOS-dependent NO production.

A. Materials & Reagents:

• Angeli's Salt (AS): Handle in an inert atmosphere as crystals are air and moisture sensitive[14]. Prepare a fresh stock solution (e.g., 10 mM) in cold 0.01 M NaOH immediately before use. Alkaline solutions are stable for a limited time at -20°C[15][18].

• L-NAME: Prepare stock in sterile water or buffer.

• DEA/NO: Prepare stock in cold 0.01 M NaOH.

• Griess Reagent: Typically consists of two solutions: (A) sulfanilamide in phosphoric acid and (B) N-(1-naphthyl)ethylenediamine (NED) in water[2][19].

• Nitrate Reductase: For measuring total NO metabolites (nitrite + nitrate).

• Cell Culture Medium: Phenol red-free medium is recommended to avoid colorimetric interference.

B. Step-by-Step Methodology:

• Cell Seeding: Plate cells at an appropriate density and allow them to adhere or reach the desired confluency.

• Pre-treatment:

  • Replace the medium with fresh, phenol red-free medium.

  • Add L-NAME (e.g., 100 µM) to the appropriate wells to inhibit endogenous NOS activity. Incubate for 30-60 minutes.

• Treatment Application:

  • Vehicle Control: Add vehicle (e.g., 0.01 M NaOH diluted in buffer) to the control and L-NAME-only wells.

  • Angeli's Salt Group: Add the Angeli's salt stock solution to the designated L-NAME pre-treated wells to achieve the final desired concentration (e.g., 1-10 µM). The salt will decompose rapidly upon contact with the neutral pH buffer[14].

  • DEA/NO Group: Add the DEA/NO stock solution to the designated L-NAME pre-treated wells.

• Incubation: Incubate for the desired experimental period.

• Sample Collection: Collect the cell culture supernatant.

• Griess Assay:

  • Pipette 50 µL of supernatant from each well into a new 96-well plate.

  • If measuring total NO, incubate samples with nitrate reductase according to the manufacturer's protocol to convert nitrate to nitrite[20].

  • Add 50 µL of Griess Reagent I (sulfanilamide) to each well.

  • Add 50 µL of Griess Reagent II (NED) to each well.

  • Incubate for 10-15 minutes at room temperature, protected from light.

  • Read the absorbance at 540 nm[2][19].

• Data Analysis:

  • Generate a standard curve using sodium nitrite.

  • Calculate the nitrite concentration in each sample.

  • Expected Outcome: The Angeli's salt group should show a minimal increase in the Griess signal compared to the DEA/NO group, as its primary decomposition product (HNO) is not directly detected by this assay, while the byproduct (nitrite) is. This validates that the Griess assay is measuring NO-derived products.

Protocol 2: Differentiating HNO vs. NO Effects with Scavengers

• To scavenge HNO: Use L-cysteine or glutathione (GSH). HNO reacts readily with these thiols[1]. If the effect of Angeli's salt is blocked by L-cysteine, it confirms the effect is HNO-mediated.

• To scavenge NO: Use a scavenger like c-PTIO (2-(4-carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide). If the effect of an NO donor is blocked by c-PTIO but the effect of Angeli's salt is not, it further differentiates the signaling pathways.

Conclusion: Elevating the Standard of Evidence

References

• D. A. Wink, M. Feelisch, et al. (2012). A comparison of the chemistry associated with the biological signaling and actions of nitroxyl (HNO) and nitric oxide (NO). PubMed. [Link]

• I. Fridovich, et al. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. PubMed. [Link]

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• S. D. G. Stephens, et al. (1999). The nitric oxide donors, SNAP and DEA/NO, exert a negative inotropic effect in rat cardiomyocytes which is independent of cyclic GMP elevation. PubMed. [Link]

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electrochemical detection of HNO and NO from Angeli's salt

A Senior Application Scientist's Guide to the Electrochemical Detection of HNO and NO from Angeli's Salt

For researchers, scientists, and drug development professionals investigating the distinct biological roles of nitroxyl (HNO) and nitric oxide (NO), Angeli's salt (Na₂N₂O₃) serves as an invaluable pharmacological tool. However, its utility is intrinsically linked to a significant analytical challenge: its decomposition can yield both HNO and NO, two redox siblings with divergent physiological effects.[1][2][3][4] This guide provides an in-depth comparison of electrochemical methodologies designed to selectively detect and quantify these critical signaling molecules, ensuring experimental clarity and data integrity.

The Angeli's Salt Conundrum: A pH-Dependent Source of HNO and NO

Angeli's salt is most widely recognized as a donor of HNO.[5][6][7] Under physiological or slightly alkaline pH, its decomposition pathway reliably produces nitroxyl and nitrite (NO₂⁻).[1][8][9] This decomposition is proton-dependent; upon protonation in a neutral solution, Angeli's salt rapidly liberates HNO.[10][11]

However, the experimental conditions are paramount. Voltammetric studies have demonstrated that under aerobic neutral and slightly alkaline conditions, the decomposition can also lead to the formation of nitric oxide (NO).[1][2][3][12] Furthermore, at a pH below 4, the decomposition mechanism shifts to generate NO as the primary nitrogen-containing product.[13][14] This pH-dependent duality necessitates a robust analytical strategy to distinguish the specific molecule responsible for an observed biological effect.

Caption: Principle of selective HNO detection using a Co-Porphyrin modified electrode.

Established Methods for NO Detection

Electrochemical detection of NO is a more established field, with a variety of available sensor types. [15][16]These sensors typically rely on the direct oxidation of NO at the electrode surface:

NO → NO⁺ + e⁻

The potential required for this oxidation depends on the electrode material. [21]Common working electrodes are made of platinum, carbon, or modified versions thereof. To enhance selectivity and prevent fouling from biological components, the electrode is often coated with a gas-permeable membrane (e.g., in Clark-type sensors) or polymer films that repel interfering species. [20][22]

Comparative Analysis of Electrochemical Methodologies

The choice of methodology depends critically on the experimental question. Is the goal to confirm HNO generation, quantify NO contamination, or measure both simultaneously? The following table summarizes and compares key performance characteristics of leading electrochemical alternatives.

Parameter	HNO-Selective Method	NO-Selective Method	Comments
Analyte	Nitroxyl (HNO)	Nitric Oxide (NO)	High specificity is the primary differentiator.
Electrode Material	Cobalt-Porphyrin on Gold [17]	Platinum, Carbon, Modified Polymers [16][18]	The HNO electrode requires specific chemical modification.
Detection Principle	Reductive Nitrosylation [19]	Direct Oxidation	Fundamentally different reaction mechanisms.
Typical Potential	~ +0.7 V to +0.8 V (vs. Ag/AgCl)	~ +0.6 V to +0.9 V (vs. Ag/AgCl)	Overlapping potential ranges highlight the need for selective surfaces, not just potential control.
Limit of Detection	Low Nanomolar (1-10 nM) [17]	Picomolar to Low Micromolar [20][21]	Both methods offer excellent sensitivity suitable for biological studies.
Selectivity	High against NO, NO₂⁻, O₂ [17]	Variable; may require membranes to exclude charged interferents. [20]	The Co-Porphyrin system offers superior intrinsic chemical selectivity.
Key Advantage	Unambiguous HNO detection. [17]	Wider availability, established technology.	Choose based on the primary analyte of interest.
Key Disadvantage	Requires synthesis of porphyrin and electrode modification.	Potential for interference from other electroactive species if not properly shielded.	The trade-off is often between specificity and convenience.

Experimental Guide & Protocols

Adherence to rigorous experimental protocols is essential for obtaining reproducible and trustworthy data.

Overall Experimental Workflow

Caption: General workflow for electrochemical measurement of species from Angeli's salt.

Protocol 1: Preparation and Handling of Angeli's Salt

Angeli's salt is stable in alkaline solutions but decomposes rapidly at neutral or acidic pH. [10][11]

• Reagents: Angeli's Salt (Na₂N₂O₃), 10 mM Sodium Hydroxide (NaOH).

• Preparation: Prepare a stock solution (e.g., 10 mM) by dissolving Angeli's salt in ice-cold 10 mM NaOH. [22]Always prepare this solution fresh immediately before use.

• Storage: Keep the stock solution on ice at all times to minimize decomposition. Do not store for more than a few hours.

• Concentration Verification: The concentration can be confirmed by UV-Vis spectrophotometry by measuring absorbance at 250 nm (ε = 8,000 M⁻¹cm⁻¹). [22]

Protocol 2: Selective HNO Detection with a Co-Porphyrin Electrode

This protocol is based on methodologies for highly selective HNO detection. [17]

• Electrode Preparation: A gold working electrode is modified by covalently attaching a synthesized cobalt(II) 5,10,15,20-tetrakis[3-(p-acetylthiopropoxy)phenyl]porphyrin [Co(P)]. This is an advanced procedure typically involving self-assembled monolayer chemistry.

• Cell Setup:

  • Place the Co(P)-modified gold working electrode, an Ag/AgCl reference electrode, and a platinum wire counter electrode in an electrochemical cell containing a deoxygenated phosphate buffer (e.g., 0.1 M, pH 7.4).

  • Connect the electrodes to a potentiostat.

• Measurement (Amperometry):

  • Apply a constant potential of +0.75 V (vs. Ag/AgCl).

  • Allow the background current to stabilize to a steady baseline.

  • Inject a known volume of the Angeli's salt stock solution into the cell to achieve the desired final concentration.

  • Record the resulting current increase over time. The change in current (ΔI) is proportional to the concentration of HNO produced.

• Calibration: Perform a dose-response curve by adding successive aliquots of Angeli's salt to generate a calibration plot of ΔI versus concentration.

Conclusion for the Field Researcher

The pharmacological effects of Angeli's salt cannot be automatically attributed to HNO without empirical verification. The choice of analytical method must be driven by the scientific question.

• For studies aiming to definitively prove that an observed effect is caused by HNO , the use of a highly selective cobalt-porphyrin modified electrode is the most rigorous approach. [17]Its ability to discriminate HNO from NO provides unambiguous data. [23]* For studies investigating potential NO-mediated side effects or decomposition under acidic conditions, a traditional NO-selective sensor is appropriate.

• In all cases, a thorough understanding of the pH-dependent decomposition of Angeli's salt is critical for experimental design and data interpretation. [1][13][14] By employing these advanced electrochemical techniques, researchers can dissect the distinct contributions of HNO and NO, leading to more precise conclusions in cellular signaling studies and accelerating the development of novel therapeutics.

References

• Fridovich, I., & Bonnett, R. (2003). The mode of decomposition of Angeli's salt (Na2N2O3) and the effects thereon of oxygen, nitrite, superoxide dismutase, and glutathione. Free Radical Biology and Medicine, 34(11), 1399-404.
• Zakrisson, J., et al. (2022). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. International Journal of Molecular Sciences, 23(4), 2269.
• Arbault, S., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(6), 898-903.
• Estevez, S. L., et al. (2018).
• Irvine, J. C., et al. (2007). Nitroxyl Anion Donor, Angeli's Salt, Does Not Develop Tolerance in Rat Isolated Aortae. Hypertension, 50(4), 795-800.
• Basudhar, D., et al. (2016).
• Andrews, K. L., et al. (2015). Angeli's Salt, a nitroxyl anion donor, reverses endothelin-1 mediated vascular dysfunction in murine aorta. Nitric Oxide, 47, 48-55.
• Arbault, S., et al. (2007). Angeli's Salt (na2n2o3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. AMiner.
• Romero, T. R., et al. (2012). The nitroxyl donor, Angeli's salt, inhibits inflammatory hyperalgesia in rats. British Journal of Pharmacology, 167(7), 1482-1493.
• ResearchGate. (n.d.). General types of electrochemical NO sensors.
• Irvine, J. C., et al. (2007).
• Arbault, S., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition. Semantic Scholar.
• Gallego, D. R., et al. (2021). Azanone (HNO)
• Paolocci, N., et al. (2001). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 98(19), 10463-10468.
• Ritchie, R. H., et al. (2021). Cardioprotective Actions Of Nitroxyl Donor Angeli's Salt Are Preserved In The Diabetic Heart And Vasculature In The Face Of Nitric Oxide Resistance.
• Cline, E. N., et al. (2018). A Chemiluminescent Probe for HNO Quantification and Real-time Monitoring in Living Cells.
• Bryan, N. S., & Grisham, M. B. (2007). Detection of Low Levels of Nitric Oxide Using an Electrochemical Sensor. Methods in Enzymology.
• ResearchGate. (n.d.). General types of electrochemical NO sensors.
• Miranda, K. M., et al. (2005). Mechanism of Aerobic Decomposition of Angeli's Salt (Sodium Trioxodinitrate) at Physiological pH. Journal of the American Chemical Society, 127(2), 722-731.
• Zakrisson, J., et al. (2022).
• Farmer, P. J., et al. (2013). Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation. Journal of Inorganic Biochemistry.
• Arbault, S., et al. (2007). Angeli's Salt (Na2N2O3) is a Precursor of HNO and NO: a Voltammetric Study of the Reactive Intermediates Released by Angeli's Salt Decomposition.
• Suarez, S. A., & Bikel, D. E. (2014). Time-resolved electrochemical quantification of azanone (HNO) at low nanomolar level. Analytical Chemistry, 86(15), 7551-7558.
• ResearchGate. (n.d.). HNO detection methods.
• Adiraju, A., et al. (2023). Towards Embedded Electrochemical Sensors for On-Site Nitrite Detection by Gold Nanoparticles Modified Screen Printed Carbon Electrodes. Sensors, 23(6), 2961.
• ResearchGate. (n.d.). Formation of nitric oxide (NO )
• Wang, Y., et al. (2021). Simple and sensitive nitric oxide biosensor based on the electrocatalysis of horseradish peroxidase on AuNPs@metal–organic framework composite-modified electrode. Microchimica Acta, 188(1), 22.
• Toscano, J. P., et al. (2011). Detection of nitroxyl (HNO) by membrane inlet mass spectrometry. Journal of the American Chemical Society, 133(29), 11161-11163.
• Gallego, D. R., et al. (2021). Azanone (HNO)
• Khramtsov, V. V., et al. (2013). Discriminative EPR detection of NO and HNO by encapsulated nitronyl nitroxides. Nitric Oxide, 35, 129-135.
• King, S. B. (2010). The Chemistry of Nitroxyl-Releasing Compounds. Current Topics in Medicinal Chemistry, 10(16), 1634-1643.
• BASi Research Products. (n.d.). Chapter 7: Paper-based Electrodes for Detection of Neurotransmitters.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Angeli's Salt (Sodium Trioxodinitrate)

Introduction: Beyond the Experiment

Angeli's salt (sodium trioxodinitrate, Na₂N₂O₃) is an invaluable tool in biomedical research, serving as a reliable donor of nitroxyl (HNO), a redox sibling of nitric oxide (NO) with unique and potent pharmacological effects.[1][2] However, the very reactivity that makes it a powerful research tool also necessitates a rigorous and chemically-informed approach to its disposal. Improper handling of residual Angeli's salt, whether in solution or as solid waste, can lead to unpredictable reactions and compromise laboratory safety.

This guide moves beyond standard operating procedures to provide a deep, mechanistic understanding of the "why" behind each step of the disposal process. By grounding our protocol in the fundamental chemistry of Angeli's salt decomposition, we empower researchers to not only follow procedures but to anticipate and manage the chemical transformations occurring in their waste containers, ensuring a safe and compliant laboratory environment.

The Core Principle: Controlled Decomposition

The foundation of safe Angeli's salt disposal is its controlled and complete decomposition in an aqueous environment. The salt's stability is highly pH-dependent. While it is relatively stable in alkaline solutions (pH > 8), allowing for the preparation of stock solutions[3][4], it decomposes rapidly at physiological pH (7.4) and almost instantaneously at acidic pH (pH < 5).[3]

The primary decomposition pathway at neutral to acidic pH yields nitroxyl (HNO) and a stable nitrite (NO₂⁻) anion.[5][6][7]

Na₂N₂O₃ + H₂O → HNO + NO₂⁻ + 2Na⁺

The generated HNO is highly reactive and transient, quickly dimerizing to hyponitrous acid, which then dehydrates to nitrous oxide (N₂O) gas.[7][8] Under aerobic conditions, HNO can also react with oxygen to form other reactive nitrogen species.[5][6] The final, most stable inorganic nitrogen species in the waste solution will be nitrite (NO₂⁻) and its oxidation product, nitrate (NO₃⁻). Therefore, the goal of our disposal protocol is to convert all unreacted Angeli's salt into these less reactive, water-soluble anions within a designated waste container before final collection by Environmental Health & Safety (EH&S) personnel.

Disposal Workflow: A Decision-Based Approach

The following diagram outlines the logical flow for handling and disposing of Angeli's salt waste streams.

Caption: Decision workflow for Angeli's salt waste management.

Detailed Step-by-Step Disposal Protocol

This protocol is designed for the routine disposal of aqueous waste generated from experiments involving Angeli's salt.

Personnel Safety:

• Always wear appropriate Personal Protective Equipment (PPE): safety goggles, a lab coat, and nitrile gloves.[9]

Step 1: Designate and Prepare the Waste Container

• Select a clearly labeled hazardous waste container made of glass or high-density polyethylene (HDPE).

• Ensure the container is vented or can be loosely capped initially to prevent pressure buildup from N₂O gas evolution.

• Add a small amount of water to the container before adding any Angeli's salt waste. This ensures that any residual solid or concentrated solution is immediately diluted.

Step 2: Transfer and Quench the Waste

• Carefully transfer all aqueous solutions containing Angeli's salt into the designated waste container.

• Rinse any glassware that contained the salt with a small amount of water and add the rinsate to the waste container. This ensures all residual compound is captured for decomposition.

Step 3: Neutralization and Complete Decomposition

• The Causality: The goal is to bring the solution to a neutral pH range (6.0-8.0). This pH ensures that any remaining Angeli's salt, which is more stable under alkaline conditions, rapidly and completely decomposes.[2][3] Avoiding strongly acidic conditions is crucial to prevent potentially hazardous side reactions.[3]

• Procedure: In a fume hood, slowly add a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) to the waste container while gently swirling.

• Use pH paper to monitor the pH of the solution, stopping when it is between 6.0 and 8.0.

• Allow the container to stand loosely capped in the fume hood for at least 30 minutes to ensure decomposition is complete. Given the half-life of ~2.3 minutes at pH 7.4, this provides ample time (>10 half-lives).[10]

Step 4: Final Storage and Disposal

• Securely cap the waste container.

• Store it in a designated hazardous waste accumulation area with secondary containment.

• The waste should be stored away from incompatible materials, particularly acids, organic compounds, and other combustible materials.[11][12]

• Follow your institution's procedures to arrange for pickup by the Environmental Health & Safety (EH&S) department.[9][11] The final waste product is classified as aqueous hazardous waste containing sodium nitrite/nitrate.[9][13]

Safety and Incompatibility Data

The primary hazards associated with Angeli's salt disposal are related to its decomposition products and the properties of the resulting nitrite/nitrate solution.

Parameter	Hazard / Guideline	Rationale & References
Primary Chemical Class	Oxidizing Solid (as supplied)	The final nitrite/nitrate waste solution retains oxidizing properties.[14]
Hazardous Decomposition	Generates nitroxyl (HNO), nitrite (NO₂⁻), and nitrous oxide (N₂O).	The decomposition is pH-dependent and forms reactive intermediates.[5][7][8]
Incompatible Materials	• Strong Acids• Combustible Materials• Strong Reducing Agents	Mixing with acids can cause vigorous reactions. As an oxidizer, it can intensify fires if mixed with combustibles.[11][12]
Personal Protective Equipment	Safety Goggles, Lab Coat, Nitrile Gloves.	Standard laboratory practice for handling chemical waste.[9]
Spill Response (Small)	Absorb with inert material (vermiculite, sand), collect, and dispose of as solid hazardous waste.[9]	Avoid using combustible absorbents like paper towels.
Final Waste Stream	Aqueous solution of sodium nitrite and sodium nitrate.	These are the stable end-products of Angeli's salt decomposition in an aerobic aqueous environment.[5][15]

Conclusion

The safe disposal of Angeli's salt is not a passive act but an active chemical neutralization and decomposition procedure. By understanding its pH-dependent instability and the nature of its decomposition products, researchers can confidently manage their waste streams, transforming a reactive HNO donor into a stable solution of inorganic salts ready for final disposal. Adherence to this chemically-grounded protocol ensures the safety of laboratory personnel and full compliance with institutional and federal safety regulations.

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• Norris, A. J., et al. (2003). A biochemical rationale for the discrete behavior of nitroxyl and nitric oxide in the cardiovascular system. Proceedings of the National Academy of Sciences, 100(15), 9031-9036. [Link]

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• Amatore, C., et al. (2007). Angeli's salt (Na2N2O3) is a precursor of HNO and NO: a voltammetric study of the reactive intermediates released by Angeli's salt decomposition. ChemMedChem, 2(5), 655-662. [Link]

• Fukuto, J. M., et al. (2005). Effects of agents that inactivate free radical NO (NO•) on nitroxyl anion-mediated relaxations, and on the detection of NO. British Journal of Pharmacology, 144(5), 693-701. [Link]

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• Fukuto, J. M., et al. (2005). Effects of Agents That Inactivate Free Radical NO (NO) on Nitroxyl Anion-Mediated Relaxations, and on the Detection of NO Released From the Nitroxyl Anion Donor Angeli's Salt.** PubMed. [Link]

• Switzer, C. H., et al. (2011). The Chemistry of Nitroxyl-Releasing Compounds. Antioxidants & Redox Signaling, 14(9), 1637-1648. [Link]

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• De Logu, F., et al. (2019). Nitroxyl Delivered by Angeli's Salt Causes Short-Lasting Activation Followed by Long-Lasting Deactivation of Meningeal Afferents in Models of Headache Generation. MDPI. [Link]

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Mastering the Handling of Angeli's Salt: A Guide to Personal Protective Equipment and Safe Disposal

For Researchers, Scientists, and Drug Development Professionals

Angeli's salt (Sodium trioxodinitrate, Na₂N₂O₃) is a valuable nitroxyl (HNO) donor critical to advancing research in cardiovascular diseases and other therapeutic areas.[1][2][3][4] However, its utility is matched by the potential hazards stemming from its decomposition into reactive nitrogen species (RNS). This guide provides essential, immediate safety and logistical information, moving beyond basic product data to offer a deep, field-proven framework for personal protective equipment (PPE) selection, operational protocols, and disposal plans. Our focus is on the causality behind each safety recommendation, ensuring a self-validating system of protocols that builds a foundation of trust and expertise in your laboratory.

The Dichotomy of Angeli's Salt: Understanding the Hazard Profile

While some Safety Data Sheets (SDS) may classify the solid form of Angeli's salt as non-hazardous under the Globally Harmonized System (GHS), this classification can be misleading. The primary hazard of Angeli's salt lies not in its solid state but in its decomposition products upon dissolution. The decomposition of Angeli's salt is highly pH-dependent:

• Physiological pH (~7.4): Decomposes to produce nitroxyl (HNO) and nitrite (NO₂⁻).[5][6][7]

• Acidic Conditions (pH < 5): The decomposition pathway shifts to generate nitric oxide (NO).[2]

• Strongly Alkaline Conditions (pH > 10) with Oxygen: Can lead to the formation of peroxynitrite (ONOO⁻).[6]

These decomposition products are reactive and present distinct hazards that necessitate a more stringent approach to PPE than the parent compound's SDS might suggest. A thorough risk assessment must account for the potential for inhalation of fine powders, as well as exposure to the reactive gases and ions generated in solution.[8][9]

Personal Protective Equipment (PPE): A Multi-Level Approach

A one-size-fits-all approach to PPE is insufficient for handling Angeli's salt. The appropriate level of protection depends on the specific task and the potential for exposure. The following table outlines recommended PPE for various laboratory activities.

Activity	Engineering Controls	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Angeli's Salt	Chemical Fume Hood	Safety glasses with side shields	Nitrile gloves	Fully-buttoned lab coat	Recommended, especially if weighing fine powder. An N95 respirator is a minimum.
Preparing Stock Solutions	Chemical Fume Hood	Chemical splash goggles or a face shield worn over safety glasses	Nitrile gloves (consider double-gloving)	Chemical-resistant apron over a lab coat	Recommended due to the potential for off-gassing upon dissolution. A half-mask respirator with appropriate cartridges for acid gases/vapors is advisable.
Handling Dilute Solutions	Well-ventilated lab bench	Safety glasses with side shields	Nitrile gloves	Lab coat	Generally not required, but assess based on the volume and concentration.
Spill Cleanup	N/A	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Required. A full-face respirator with appropriate cartridges is necessary.
Waste Disposal (including quenching)	Chemical Fume Hood	Chemical splash goggles and face shield	Nitrile gloves	Chemical-resistant apron over a lab coat	Recommended. A half-mask respirator with appropriate cartridges.

Operational Plan: Step-by-Step Guidance for Safe Handling

This protocol provides a procedural workflow for the preparation of Angeli's salt solutions, designed to minimize exposure and ensure operational safety.

Preparation of Angeli's Salt Stock Solution

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Gather all necessary equipment, including a calibrated balance, appropriate glassware, and PPE.

• Donning PPE: Put on a lab coat, nitrile gloves, and safety glasses with side shields. If weighing fine powder, an N95 respirator is recommended.

• Weighing: Weigh the desired amount of Angeli's salt in a tared, clean, and dry container inside the chemical fume hood. Handle the solid carefully to avoid generating dust.

• Dissolution: In the fume hood, add the solid Angeli's salt to the appropriate solvent. Alkaline solutions (e.g., 0.01 M NaOH) are often used for stock solutions as Angeli's salt is more stable at a higher pH.[10]

• Mixing: Gently swirl the container to dissolve the solid. Avoid vigorous shaking, which could increase the rate of decomposition and off-gassing.

• Storage: Once dissolved, store the stock solution in a clearly labeled, sealed container at -20°C for short-term storage (up to 24 hours).[10]

Disposal Plan: A Protocol for Safe Neutralization and Waste Management

Proper disposal of Angeli's salt and its contaminated materials is crucial to prevent environmental release and ensure laboratory safety. The following protocol includes a quenching step to neutralize reactive species before disposal.

Step 1: Collection of Waste

• Collect all materials contaminated with Angeli's salt, including unused solutions, pipette tips, and gloves, in a designated, labeled, and sealed waste container.

• Keep the waste container in a secondary container and store it in a cool, well-ventilated area away from incompatible materials.

Step 2: Quenching (Neutralization) of Aqueous Waste

This procedure should be performed in a chemical fume hood with appropriate PPE.

• Preparation: For each 100 mL of Angeli's salt waste solution, prepare a quenching solution of 10% sodium bisulfite (NaHSO₃) in water.

• Cooling: Place the waste container in an ice bath to manage any exothermic reaction.

• Neutralization: Slowly add the sodium bisulfite solution to the Angeli's salt waste while stirring gently. A general rule is to add the bisulfite solution until the faint yellow color of any potential peroxynitrite disappears.

• pH Adjustment: After the reaction has subsided, check the pH of the solution. Neutralize to a pH between 6 and 8 using a suitable acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH) as needed.[11]

• Final Disposal: The neutralized solution can now be transferred to a hazardous waste container for collection by your institution's environmental health and safety (EHS) department.

Step 3: Disposal of Solid Waste

• Solid waste, such as contaminated gloves and weighing paper, should be placed in a sealed bag and then into the designated solid chemical waste container.

• Contact your EHS department for pickup and disposal according to institutional and local regulations.

Visualizing Safety Workflows

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Angeli's salt.

Caption: PPE selection workflow for Angeli's salt.

Disposal Workflow

This diagram outlines the step-by-step process for the safe disposal of Angeli's salt waste.

Caption: Disposal workflow for Angeli's salt waste.

Chemical Incompatibilities

To prevent hazardous reactions, Angeli's salt and its solutions should be stored and handled separately from the following:

• Strong Acids: Reacts to release nitric oxide (NO).[2] Sodium nitrite, a decomposition product, reacts with strong acids to form nitrogen dioxide.[12]

• Oxidizing Agents: As a salt containing nitrogen in various oxidation states, it may react with strong oxidizers.

• Reducing Agents: The nitrite component can react with reducing agents.[12]

• Ammonium Compounds: Sodium nitrite can react with ammonium compounds to form reactive and potentially explosive substances.[12]

By adhering to these comprehensive guidelines, researchers can safely harness the scientific potential of Angeli's salt while upholding the highest standards of laboratory safety.

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